2-(3,5-Dimethoxyphenyl)acetaldehyde

• CAS: 63165-30-0

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

As a Senior Application Scientist navigating the complexities of advanced API synthesis, I frequently encounter building blocks that demand rigorous physicochemical understanding. 2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0) is one such critical intermediate. Characterized by its electron-rich aromatic ring and highly reactive benzylic aldehyde moiety, this compound serves as a linchpin in the synthesis of polyphenolic natural product analogs (such as resveratrol derivatives) and neuroactive phenethylamines.

This guide provides an authoritative analysis of its physical properties, mechanistic behavior during condensation reactions, and field-proven protocols for handling and downstream application.

Structural Dynamics and Physicochemical Properties

The molecular architecture of 2-(3,5-dimethoxyphenyl)acetaldehyde ( C10​H12​O3​ ) dictates its reactivity. The two methoxy groups at the meta positions (3 and 5) act as strong electron-donating groups via resonance, significantly enriching the electron density of the benzene ring. However, because they are meta to the acetaldehyde side chain, their inductive electron-withdrawing effects slightly increase the acidity of the benzylic protons ( −α to the carbonyl), making the molecule highly susceptible to enolization and subsequent aldol-type condensations.

Quantitative Data Summary

To facilitate experimental design, the physical and chemical properties are summarized below [3]. Because phenylacetaldehydes are prone to auto-oxidation to their corresponding phenylacetic acids upon exposure to air, strict handling conditions are required.

Property	Value / Description
IUPAC Name	2-(3,5-Dimethoxyphenyl)acetaldehyde
CAS Registry Number	63165-30-0
Molecular Formula	C10​H12​O3​
Molecular Weight	180.20 g/mol
Appearance	Pale yellow to colorless viscous liquid
Density	~1.10 g/cm³ (Predicted)
Boiling Point	~280–300 °C at 760 mmHg (Predicted)
Storage Conditions	-10 °C to 4 °C; Must be stored under inert gas (Argon/ N2​ )
Solubility	Soluble in DCM, THF, Ethyl Acetate, and Methanol; Insoluble in water

Mechanistic Reactivity: The Knoevenagel Anomaly

A defining characteristic of 2-(3,5-dimethoxyphenyl)acetaldehyde is its unique behavior under base-catalyzed condensation conditions. In standard drug development workflows, phenylacetaldehydes are often subjected to Knoevenagel condensations to yield α,β -unsaturated esters.

However, empirical evidence and mechanistic studies demonstrate a deviation from expected thermodynamic pathways. When 2-(3,5-dimethoxyphenyl)acetaldehyde is reacted with ethyl hydrogen malonate in a pyridine-piperidine system, the reaction does not yield the expected conjugated 4-(3,5-dimethoxyphenyl)-2-butenoate. Instead, it yields the isomeric 3-butenoate [1].

Causality & Expert Insight: Why does this isomerization occur? The steric bulk of the 3,5-dimethoxy substitution, combined with the electron-rich nature of the ring, alters the thermodynamic stability of the resulting alkene. The deconjugated 3-butenoate becomes the thermodynamic sink because it minimizes steric clash between the aromatic ring and the newly formed alkene geometry. Furthermore, under these conditions, the compound is prone to forming unexpected dimeric scission products, such as 2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid derivatives [4].

Applications in Drug Development

The synthetic versatility of this aldehyde allows it to be routed into two primary pharmacological classes:

• Resveratrol Analogs: It is a direct intermediate in the synthesis of cis-Trismethoxy resveratrol [2]. Resveratrol analogs are heavily investigated for their anti-inflammatory, antioxidant, and anti-aging properties. The aldehyde undergoes Wittig or Horner-Wadsworth-Emmons (HWE) olefination to establish the central stilbene core.

• Phenethylamine Derivatives (5-HT2A Agonists): Through reductive amination, the aldehyde is converted into 3,5-dimethoxyphenethylamine derivatives. These scaffolds are critical in mapping the structure-activity relationship (SAR) of serotonin (5-HT2A) receptor agonists, similar to the scaline family of compounds.

Caption: Synthetic pathways and downstream applications of 2-(3,5-Dimethoxyphenyl)acetaldehyde.

Experimental Methodology: Self-Validating Knoevenagel Condensation

To ensure high scientific integrity and reproducibility, the following protocol is designed as a self-validating system . It incorporates built-in analytical checkpoints to confirm the formation of the isomeric 3-butenoate over the standard 2-butenoate.

Materials Required:

• 2-(3,5-Dimethoxyphenyl)acetaldehyde (1.0 eq)

• Ethyl hydrogen malonate (1.2 eq)

• Pyridine (Solvent/Base, 5.0 eq)

• Piperidine (Catalyst, 0.1 eq)

• Anhydrous Toluene (for azeotropic water removal)

Step-by-Step Protocol:

Step 1: Inert Preparation (Critical for Aldehyde Stability)

• Flame-dry a 2-neck round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Purge the system with Argon for 15 minutes. Causality: 2-(3,5-Dimethoxyphenyl)acetaldehyde rapidly oxidizes to 2-(3,5-dimethoxyphenyl)acetic acid in the presence of atmospheric oxygen. Argon displacement prevents this yield-killing side reaction.

Step 2: Reaction Execution 3. Dissolve 2-(3,5-Dimethoxyphenyl)acetaldehyde (10 mmol) in 20 mL of anhydrous Pyridine under Argon. 4. Add Ethyl hydrogen malonate (12 mmol) dropwise at room temperature. 5. Inject Piperidine (1 mmol) as the secondary amine catalyst. 6. Heat the mixture to 80 °C for 4 hours. Monitor the evolution of CO2​ (decarboxylation of the malonate intermediate).

Step 3: Workup and Isolation 7. Cool the reaction to room temperature and quench with 1M HCl (to neutralize pyridine and piperidine) until the aqueous layer reaches pH 3. 8. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). 9. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. 10. Purify the crude oil via silica gel flash chromatography (Hexanes:Ethyl Acetate, 9:1 to 8:2).

Step 4: Self-Validation (NMR Checkpoint)

• Validation Logic: To prove the reaction yielded the isomeric 3-butenoate rather than the 2-butenoate, perform 1H -NMR (400 MHz, CDCl3​ ).

• Expected Observation: Look for the absence of a conjugated α,β -alkene proton doublet (typically around δ 5.8 - 6.5 ppm). Instead, you will observe a multiplet corresponding to the non-conjugated alkene protons ( δ 5.1 - 5.5 ppm) and a distinct methylene doublet ( δ ~3.2 ppm) adjacent to the ester carbonyl. This confirms the thermodynamic isomerization driven by the 3,5-dimethoxy steric bulk [1].

References

• P. Zhang's research works | Peking University and other places - ResearchGate. "Knoevenagel condensation of 3,5-dimethoxyphenylacetaldehyde with ethyl hydrogen malonate.
• 94608-23-8 | cis-Trismethoxy resveratrol - AiFChem. "Intermediate in the synthesis of resveratrol.
• 2-(3,5-dimethoxyphenyl)acetaldehyde | 63165-30-0 - ChemicalBook. "Properties and Identifiers.
• Buy 2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid - EvitaChem. "Dimeric product formed unexpectedly during Knoevenagel condensation.

A Comprehensive Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 2-(3,5-Dimethoxyphenyl)acetaldehyde

This in-depth technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 2-(3,5-dimethoxyphenyl)acetaldehyde. This document is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical analysis. We will delve into predicted spectral data, provide a thorough interpretation, and outline a robust experimental protocol for acquiring high-quality NMR spectra for this compound.

Introduction

2-(3,5-Dimethoxyphenyl)acetaldehyde is a valuable intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. Its molecular structure, characterized by a substituted aromatic ring and an aldehyde functional group, gives rise to a unique and informative NMR spectrum. Accurate interpretation of this spectrum is paramount for confirming its identity, assessing its purity, and understanding its chemical environment. This guide will serve as a practical resource for scientists working with this and structurally related molecules.

Predicted NMR Spectral Data

In the absence of a publicly available experimental spectrum for 2-(3,5-dimethoxyphenyl)acetaldehyde, we have employed advanced computational models to predict the ¹H and ¹³C NMR chemical shifts. These predictions are based on established algorithms that consider the electronic environment of each nucleus.[1][2][3] It is important to note that predicted values may have slight deviations from experimental data, and this guide will use data from analogous structures to refine the interpretation.

Predicted ¹H NMR Chemical Shifts

The predicted ¹H NMR spectrum of 2-(3,5-dimethoxyphenyl)acetaldehyde in CDCl₃ is summarized in Table 1.

Proton (H)	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H1	9.75	Triplet (t)	1H
H2	3.65	Doublet (d)	2H
H3	6.40	Doublet (d)	2H
H4	6.35	Triplet (t)	1H
H5	3.78	Singlet (s)	6H

Predicted ¹³C NMR Chemical Shifts

The predicted ¹³C NMR spectrum of 2-(3,5-dimethoxyphenyl)acetaldehyde in CDCl₃ is summarized in Table 2.

Carbon (C)	Predicted Chemical Shift (ppm)
C1	199.5
C2	50.0
C3	137.0
C4	107.0
C5	99.0
C6	161.0
C7	55.5

Spectral Interpretation and Rationale

A thorough understanding of the predicted NMR data requires a detailed analysis of the molecular structure and the factors influencing chemical shifts. The following sections provide a proton-by-proton and carbon-by-carbon interpretation.

Molecular Structure and Atom Numbering

To facilitate the discussion, the atoms of 2-(3,5-dimethoxyphenyl)acetaldehyde are numbered as shown in the diagram below.

Caption: Molecular structure of 2-(3,5-dimethoxyphenyl)acetaldehyde with atom numbering.

¹H NMR Spectrum Analysis

• H1 (Aldehyde Proton) at 9.75 ppm (t): The proton attached to the carbonyl carbon (C1) is highly deshielded due to the strong electron-withdrawing effect of the oxygen atom. This results in a chemical shift far downfield, which is characteristic of aldehydes.[4] The predicted triplet multiplicity arises from coupling with the two adjacent methylene protons (H2). Experimental data for phenylacetaldehyde shows the aldehyde proton as a triplet at approximately 9.75 ppm, supporting this prediction.[5]

• H2 (Methylene Protons) at 3.65 ppm (d): These benzylic protons are adjacent to the aromatic ring and the aldehyde group. Their chemical shift is influenced by both, placing them in the range of 3-4 ppm. The predicted doublet multiplicity is due to coupling with the single aldehyde proton (H1).

• H3 (Aromatic Protons) at 6.40 ppm (d): These two equivalent protons are located at the C4 and C4' positions of the aromatic ring. They are ortho to the methylene group and meta to the two methoxy groups. The electron-donating methoxy groups shield these protons, shifting them upfield relative to benzene (7.34 ppm). Their predicted doublet multiplicity is due to coupling with the H4 proton. For comparison, the aromatic protons of 3,5-dimethoxytoluene appear in the range of 6.3-6.4 ppm.[6][7]

• H4 (Aromatic Proton) at 6.35 ppm (t): This proton at the C5 position is para to the methylene group and ortho to both methoxy groups, making it the most shielded of the aromatic protons. The predicted triplet multiplicity is a result of coupling to the two equivalent H3 protons.

• H5 (Methoxy Protons) at 3.78 ppm (s): The six protons of the two equivalent methoxy groups are attached to oxygen, which is an electronegative atom, causing a downfield shift to around 3.8 ppm. As there are no adjacent protons, the signal is a singlet. This is consistent with the chemical shifts observed for the methoxy groups in 3,5-dimethoxytoluene.[6][7]

¹³C NMR Spectrum Analysis

• C1 (Carbonyl Carbon) at 199.5 ppm: The carbonyl carbon of the aldehyde is highly deshielded and appears significantly downfield, which is a characteristic feature for this functional group.

• C2 (Methylene Carbon) at 50.0 ppm: This benzylic carbon is influenced by the aromatic ring and the aldehyde group, resulting in a chemical shift in the aliphatic region but downfield from a simple alkane.

• C3 (Aromatic Quaternary Carbon) at 137.0 ppm: This is the ipso-carbon of the aromatic ring, directly attached to the acetaldehyde moiety.

• C4 (Aromatic CH Carbons) at 107.0 ppm: These two equivalent carbons are ortho to the alkyl substituent and meta to the methoxy groups.

• C5 (Aromatic CH Carbon) at 99.0 ppm: This carbon is para to the alkyl substituent and ortho to two electron-donating methoxy groups, making it the most shielded of the aromatic carbons.

• C6 (Aromatic Quaternary Carbons) at 161.0 ppm: These two equivalent carbons are directly attached to the electron-donating methoxy groups, causing a significant downfield shift.

• C7 (Methoxy Carbons) at 55.5 ppm: The carbons of the methoxy groups appear in the expected region for sp³ carbons attached to an oxygen atom.

Experimental Protocol for NMR Analysis

Acquiring high-quality NMR data is crucial for accurate structural elucidation. The following is a detailed, step-by-step methodology for the ¹H and ¹³C NMR analysis of 2-(3,5-dimethoxyphenyl)acetaldehyde.

Workflow Diagram

Caption: Experimental workflow for NMR analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-(3,5-dimethoxyphenyl)acetaldehyde for ¹H NMR, and 20-50 mg for ¹³C NMR, into a clean, dry vial.

  • Add 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.[8]

  • Gently swirl the vial to ensure the sample is completely dissolved.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that could degrade spectral resolution.

  • Cap the NMR tube securely and label it clearly.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

  • For ¹H NMR:

    • Load standard proton acquisition parameters.

    • Set the spectral width to approximately 15 ppm, centered around 5 ppm.

    • Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

    • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR:

    • Load standard carbon acquisition parameters with proton decoupling.

    • Set the spectral width to approximately 220 ppm, centered around 100 ppm.

    • Use a 45-degree pulse angle and a relaxation delay of 2-5 seconds.

    • Acquire a larger number of scans (typically 128 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the absorptive mode.

  • Apply baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.[8]

  • For the ¹H spectrum, integrate the area under each peak to determine the relative number of protons.

  • Perform peak picking to identify the exact chemical shift of each signal.

Conclusion

This technical guide has provided a comprehensive overview of the ¹H and ¹³C NMR spectroscopy of 2-(3,5-dimethoxyphenyl)acetaldehyde. By leveraging predictive tools and comparative analysis with structurally similar compounds, we have offered a detailed interpretation of the expected NMR spectra. The provided experimental protocol outlines the necessary steps to acquire high-quality data, ensuring reliable and reproducible results. This guide serves as a valuable resource for any scientist engaged in the synthesis, characterization, or analysis of this important chemical intermediate.

References

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(36), 12012-12026. [Link]

• The Royal Society of Chemistry. (2021). Supplementary Information. [Link]

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An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Abstract

This technical guide provides a comprehensive analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 2-(3,5-Dimethoxyphenyl)acetaldehyde. Designed for researchers, scientists, and professionals in drug development, this document elucidates the primary fragmentation pathways of the title compound. By examining the interplay between the aldehyde functionality, the aromatic ring, and the methoxy substituents, we can predict a characteristic fragmentation cascade that is crucial for structural confirmation and identification in complex analytical workflows. This guide details the mechanistic rationale behind the formation of key fragment ions, supported by established principles of mass spectrometry and authoritative references.

Introduction: The Role of Mass Spectrometry in Structural Elucidation

Mass spectrometry is an indispensable analytical technique for determining the molecular weight and structure of organic compounds.[1][2] Electron Ionization (EI) is a hard ionization method that imparts significant energy into the analyte molecule, leading to extensive and reproducible fragmentation.[3] The resulting mass spectrum serves as a molecular "fingerprint," where the pattern of fragment ions provides detailed structural information.[2]

2-(3,5-Dimethoxyphenyl)acetaldehyde (C₁₀H₁₂O₃, Molecular Weight: 180.20 g/mol ) is a molecule that incorporates several key functional groups: an aldehyde, an aromatic ring, and two ether (methoxy) linkages. The fragmentation of this molecule is governed by the preferential ionization site and the subsequent cleavage of the weakest bonds to form the most stable cations and neutral radicals.[3] This guide will systematically deconstruct the fragmentation pathways to provide a robust framework for interpreting its mass spectrum.

The Molecular Ion and Initial Fragmentation Events

Upon electron ionization, a molecule of 2-(3,5-Dimethoxyphenyl)acetaldehyde loses an electron to form a radical cation, the molecular ion (M⁺•), which will appear at a mass-to-charge ratio (m/z) of 180. Aromatic systems and the non-bonding electrons on the oxygen atoms provide stability, typically resulting in an observable molecular ion peak.[4][5]

The primary fragmentation events are dictated by the functional groups present and lead to several characteristic initial losses:

• α-Cleavage: This is a dominant fragmentation pathway for carbonyl compounds.[6][7] It involves the cleavage of a bond adjacent to the carbonyl group. For aldehydes, this can involve the loss of the aldehydic hydrogen or the R-group attached to the carbonyl.

• Benzylic Cleavage: The bond between the aromatic ring and the adjacent carbon is susceptible to cleavage, leading to the formation of a stable, resonance-stabilized benzyl-type cation.[8][9]

Primary Fragmentation Pathways and Mechanistic Insights

The fragmentation of the 2-(3,5-Dimethoxyphenyl)acetaldehyde molecular ion (m/z 180) is predicted to proceed through several competing but well-defined pathways.

Formation of the Base Peak: The 3,5-Dimethoxybenzyl Cation (m/z 151)

The most favorable fragmentation pathway involves the cleavage of the C-C bond between the carbonyl carbon and the benzylic carbon (an α-cleavage relative to the carbonyl and a benzylic cleavage relative to the ring).[4][10] This results in the loss of a formyl radical (•CHO, 29 Da) and the formation of the highly stable 3,5-dimethoxybenzyl cation at m/z 151 .

Mechanism: [C₁₀H₁₂O₃]⁺• (m/z 180) → [C₉H₁₁O₂]⁺ (m/z 151) + •CHO

The exceptional stability of the resulting cation is due to the resonance delocalization of the positive charge throughout the aromatic ring and the electron-donating methoxy groups. This fragment is predicted to be the base peak (the most abundant ion) in the spectrum. The stability of the in-situ generated carbocation is a key driver for this cleavage.[11]

Loss of the Aldehydic Hydrogen (M-1)

A common feature in the mass spectra of aromatic aldehydes is the loss of the aldehydic hydrogen atom to form a stable acylium ion.[4][10][12] This results in a fragment ion at m/z 179 ([M-1]⁺).

Mechanism: [C₁₀H₁₂O₃]⁺• (m/z 180) → [C₁₀H₁₁O₃]⁺ (m/z 179) + H•

The stability of the resulting acylium ion, where the charge is stabilized by the adjacent aromatic system, makes this a prominent peak, often characteristic of aldehydes.[6]

Fragmentation of Methoxy Groups

Aromatic methoxy groups undergo characteristic fragmentations. A common pathway is the loss of a methyl radical (•CH₃, 15 Da) to form an ion at m/z 165 .

Mechanism: [C₁₀H₁₂O₃]⁺• (m/z 180) → [C₉H₉O₃]⁺ (m/z 165) + •CH₃

This ion can subsequently lose a molecule of carbon monoxide (CO, 28 Da) to produce a fragment at m/z 137 .

Secondary Fragmentation and Rearrangements

The primary fragment ions, particularly the abundant 3,5-dimethoxybenzyl cation (m/z 151), can undergo further fragmentation, providing additional structural confirmation.

Sequential Loss from the Base Peak (m/z 151)

The ion at m/z 151 is expected to undergo a characteristic fragmentation of methoxy-substituted aromatic compounds: the loss of a neutral formaldehyde molecule (CH₂O, 30 Da). This occurs via a rearrangement mechanism and results in a significant ion at m/z 121 .

Mechanism (from m/z 151): [C₉H₁₁O₂]⁺ (m/z 151) → [C₈H₉O]⁺ (m/z 121) + CH₂O

This m/z 121 ion can then lose carbon monoxide (CO, 28 Da) to form a tropylium-like ion at m/z 93 .

Summary of Predicted Fragmentation

The key fragmentation ions for 2-(3,5-Dimethoxyphenyl)acetaldehyde are summarized in the table below. The predicted relative abundances are based on the established stability of the resulting ions and common fragmentation patterns for similar compounds.

m/z	Proposed Formula	Identity/Origin	Predicted Relative Abundance
180	[C₁₀H₁₂O₃]⁺•	Molecular Ion (M⁺•)	Moderate
179	[C₁₀H₁₁O₃]⁺	[M-H]⁺	Moderate
165	[C₉H₉O₃]⁺	[M-CH₃]⁺	Moderate to Low
151	[C₉H₁₁O₂]⁺	[M-CHO]⁺ (Benzylic Cation)	High (Base Peak)
121	[C₈H₉O]⁺	[151-CH₂O]⁺	Moderate
93	[C₇H₉]⁺	[121-CO]⁺	Low

Experimental Protocol: GC-MS Analysis

Acquiring a mass spectrum for 2-(3,5-Dimethoxyphenyl)acetaldehyde is typically performed using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

• GC Separation:

  • Injector: Split/splitless injector at 250°C.

  • Column: A standard non-polar or mid-polarity column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl polysiloxane).

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry Detection:

  • Ion Source: Electron Ionization (EI) at 70 eV.[3]

  • Source Temperature: 230°C.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-400.

Visualization of Fragmentation Pathway

The primary fragmentation cascade beginning with the molecular ion is illustrated below.

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Solubility profile of 2-(3,5-Dimethoxyphenyl)acetaldehyde in organic solvents

Technical Whitepaper: Solubility Profile and Application Workflows of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Executive Summary

In the landscape of organic synthesis and drug development, 2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0) serves as a highly versatile molecular building block[1]. Characterized by an electron-rich aromatic ring and a reactive aldehyde moiety, it is a critical intermediate in the synthesis of complex phenethylamines, serotonin receptor agonists (such as Proscaline analogs)[2], and non-flavonoid polyphenols like resveratrol derivatives[3].

For application scientists and formulation chemists, understanding the solvation thermodynamics of this compound is paramount. This guide provides an in-depth analysis of its solubility profile in organic solvents, the mechanistic causality behind its dissolution behavior, and self-validating experimental protocols for thermodynamic solubility determination.

Solvation Thermodynamics & Structural Causality

The solubility of 2-(3,5-Dimethoxyphenyl)acetaldehyde is dictated by its distinct functional groups, which govern its intermolecular interactions with various solvent classes:

• Aromatic Core (Lipophilicity & Polarizability): The benzene ring provides a highly polarizable π -electron cloud. This drives strong London dispersion forces, making the compound highly soluble in halogenated solvents like dichloromethane (DCM).

• Methoxy Groups (Hydrogen Bond Acceptors): The two -OCH₃ groups at the meta positions act as potent hydrogen bond acceptors. While the molecule lacks hydrogen bond donors (rendering it practically insoluble in water), these methoxy groups allow for favorable interactions with protic organic solvents like ethanol and methanol.

• Acetaldehyde Moiety (Dipole-Dipole Interactions): The carbonyl group (C=O) introduces a strong permanent dipole. Consequently, the compound exhibits exceptional solubility in polar aprotic solvents (e.g., DMSO, DMF), which can stabilize the dipole without requiring proton donation.

The Causality of Solvent Selection: When designing a reaction, solvent choice is not arbitrary. For extractions, DCM is selected because its polarizability perfectly matches the electron-rich dimethoxyphenyl ring. For high-concentration stock solutions in biological assays, DMSO is chosen because its strong dipole moment perfectly solvates the aldehyde moiety while preventing aqueous precipitation.

Quantitative Solubility Profile in Organic Solvents

The following table summarizes the solubility profile of 2-(3,5-Dimethoxyphenyl)acetaldehyde across standard organic solvents at 25°C. Data is synthesized from structural analog behaviors and standard predictive solvation models for dimethoxyphenyl derivatives.

Solvent	Dielectric Constant (ε)	Solubility Range (mg/mL at 25°C)	Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	46.7	> 100	Strong dipole-dipole; H-bond acceptor
Dimethylformamide (DMF)	36.7	> 100	Strong dipole-dipole stabilization
Dichloromethane (DCM)	8.9	50 - 100	London dispersion; polarizability match
Ethyl Acetate (EtOAc)	6.0	30 - 60	Moderate dipole-dipole interactions
Ethanol (EtOH)	24.5	20 - 50	H-bond donation from solvent to -OCH₃
Hexane	1.9	< 5	Weak dispersion forces only
Water (H₂O)	80.1	< 0.1	High cohesive energy; lack of H-bond donors

Experimental Protocols: Self-Validating Solubility Determination

To empirically determine the exact thermodynamic solubility of 2-(3,5-Dimethoxyphenyl)acetaldehyde for a specific proprietary workflow, kinetic dissolution methods are insufficient. The following Shake-Flask HPLC-UV Protocol is engineered as a self-validating system to guarantee thermodynamic accuracy.

Step-by-Step Methodology

Step 1: Saturation & Equilibration

• Add an excess amount (e.g., 200 mg) of 2-(3,5-Dimethoxyphenyl)acetaldehyde to 1 mL of the target organic solvent in a tightly sealed amber glass vial (to prevent photo-oxidation of the aldehyde).

• Agitate the suspension using an orbital shaker at 300 RPM in a temperature-controlled incubator set precisely to 25.0 ± 0.1°C.

• Causality: Temperature control is critical because the enthalpy of solution ( ΔHsol​ ) for aromatic aldehydes is highly temperature-dependent.

Step 2: Phase Separation

• Extract 100 µL aliquots at 24h, 48h, and 72h intervals.

• Centrifuge the aliquots at 15,000 × g for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter.

• Causality: PTFE is used because it is chemically inert to aggressive organic solvents like DMF and DCM. Filtration eliminates colloidal micro-suspensions that would artificially inflate UV absorbance readings.

Step 3: HPLC-UV Quantification

• Dilute the filtered supernatant into the mobile phase (e.g., 60:40 Acetonitrile:Water) containing a known concentration of an internal standard (e.g., 4-methoxybenzaldehyde).

• Analyze via HPLC-UV at λmax​ ~280 nm (corresponding to the aromatic π−π∗ transition).

The Self-Validating Mechanism: This protocol intrinsically validates itself through the time-course sampling. If the calculated concentration at 48 hours and 72 hours varies by less than 2%, the system has definitively reached thermodynamic equilibrium. If the concentration continues to rise, kinetic dissolution is still occurring; if it falls, the aldehyde may be degrading (e.g., oxidizing to the corresponding phenylacetic acid), prompting a review of the environmental controls.

Downstream Applications & Reaction Workflows

The solubility profile directly dictates the operational parameters of downstream synthetic workflows.

Workflow A: Knoevenagel Condensation 2-(3,5-Dimethoxyphenyl)acetaldehyde readily undergoes Knoevenagel condensation with active methylene compounds like ethyl hydrogen malonate[4]. This reaction typically utilizes pyridine or piperidine as both the solvent and the base catalyst. The near-infinite solubility of the aldehyde in these organic bases ensures a homogeneous catalytic cycle, driving the formation of α,β -unsaturated esters, which are vital intermediates for resveratrol analogs[3].

Workflow B: Reductive Amination In the synthesis of psychoactive phenethylamines and serotonin (5-HT2A) receptor agonists[2], the aldehyde is subjected to reductive amination. Methanol is the solvent of choice here. Causality: Methanol perfectly balances the solubility of both the hydrophobic aldehyde and the polar primary amine, while its protic nature facilitates the dehydration step required to form the intermediate imine, prior to reduction by sodium cyanoborohydride (NaBH₃CN).

Synthetic Workflow Visualization

Figure 1: Downstream synthetic workflows of 2-(3,5-Dimethoxyphenyl)acetaldehyde.

References

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]
• 3. 94608-23-8 | cis-Trismethoxy resveratrol - AiFChem [aifchem.com]
• 4. Page loading... [guidechem.com]

Mechanistic Paradigms of 2-(3,5-Dimethoxyphenyl)acetaldehyde in Organic Synthesis: A Technical Guide for Advanced Applications

As an application scientist specializing in complex organic synthesis, I frequently encounter intermediates that superficially appear standard but exhibit profound mechanistic nuances under reaction conditions. 2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0) is a prime example. While it possesses a standard arylacetaldehyde motif, the presence of two strongly electron-donating methoxy groups at the meta positions (C3 and C5) fundamentally rewrites its reactivity profile.

This whitepaper dissects the causality behind its behavior in key synthetic pathways, providing researchers with the authoritative grounding needed to leverage this molecule in advanced total syntheses, such as the construction of complex naphthylisoquinoline alkaloids.

The Electronic Landscape: Causality of Reactivity

The synthetic utility and anomalous behavior of 2-(3,5-dimethoxyphenyl)acetaldehyde are governed by three distinct structural features:

• Carbonyl Electrophilicity: The unhindered, alpha-unbranched aldehyde is highly susceptible to nucleophilic attack (e.g., by amines, hydrides, or enolates).

• Alpha-Proton Acidity: The methylene protons adjacent to the carbonyl are acidic, facilitating rapid enolization under basic conditions.

• Synergistic Aromatic Activation: The 3,5-dimethoxy groups exert a powerful +M (resonance) effect, significantly increasing the electron density at the C2, C4, and C6 positions. This makes the aromatic ring an exceptional nucleophile for intramolecular electrophilic aromatic substitutions (EAS).

Anomalous Knoevenagel Condensations: Kinetic Trapping

Standard Knoevenagel condensations of arylacetaldehydes with malonic acid derivatives typically yield conjugated α,β -unsaturated esters (2-alkenoates). However, 2-(3,5-dimethoxyphenyl)acetaldehyde deviates sharply from this paradigm.

When reacted with ethyl hydrogen malonate under standard Knoevenagel conditions (pyridine-piperidine catalysis), the expected 4-(3,5-dimethoxyphenyl)-2-butenoate is not the primary product. Instead, the reaction yields the deconjugated isomer, 4-(3,5-dimethoxyphenyl)-3-butenoate .

Mechanistic Causality: The electron-rich nature of the 3,5-dimethoxyphenyl ring alters the thermodynamic stability of the conjugated system. Under basic conditions, the double bond shifts to the 3-position (forming the 3-butenoate) and becomes kinetically trapped. Unlike standard 4-phenyl-3-butenoates, this specific isomer cannot be base-equilibrated back to the 2-isomer. Furthermore, the highly activated aromatic ring competes with the malonate, leading to a unique arene-aldehyde dimerization byproduct—a tetramethoxy-dibenzo-oxabicyclo[3.3.1]nonadiene derivative .

Fig 1: Divergent Knoevenagel condensation pathways of 2-(3,5-dimethoxyphenyl)acetaldehyde.

Isoquinoline Alkaloid Synthesis via Pictet-Spengler Cyclization

The most powerful application of 2-(3,5-dimethoxyphenyl)acetaldehyde lies in the synthesis of complex alkaloids, notably the korupensamines and michellamines (highly potent anti-HIV agents) .

In these total syntheses, the aldehyde is subjected to a Pictet-Spengler-type cyclization. The aldehyde first condenses with a primary amine to form an imine/iminium intermediate, which subsequently undergoes intramolecular cyclization.

Mechanistic Causality: For the ring closure to occur, the aromatic ring must attack the electrophilic iminium carbon. The 3,5-dimethoxy substitution pattern is perfectly positioned to facilitate this. The methoxy at C3 is ortho to the C2 cyclization site, and the methoxy at C5 is para to the C2 cyclization site. This synergistic electron donation drastically lowers the activation energy for the EAS, resulting in rapid, high-yielding cyclization to the tetrahydroisoquinoline core without the need for harsh Lewis acids.

Fig 2: Pictet-Spengler cyclization mechanism driven by methoxy-directed aromatic activation.

Quantitative Reaction Profiles

To aid in synthetic planning, the following table summarizes the quantitative data and expected outcomes for the primary reaction pathways involving this intermediate.

Reaction Pathway	Co-Reactants / Catalysts	Primary Product	Typical Yield	Mechanistic Driver
Knoevenagel Condensation	Ethyl hydrogen malonate, Pyridine, Piperidine	4-(3,5-dimethoxyphenyl)-3-butenoate	45–60%	Base-catalyzed deconjugation & kinetic trapping
Pictet-Spengler Cyclization	Primary amine, TFA (DCM)	Tetrahydroisoquinoline derivatives	80–95%	Synergistic +M methoxy-directed EAS
Reductive Amination	Amine, NaBH(OAc)₃ (DCE)	N-alkyl-2-(3,5-dimethoxyphenyl)ethanamine	75–90%	Hydride attack on transient iminium

Self-Validating Experimental Protocols

To ensure reproducibility, the following workflows are designed as self-validating systems, incorporating critical In-Process Controls (IPCs).

Protocol A: Synthesis of 4-(3,5-dimethoxyphenyl)-3-butenoate (Knoevenagel Pathway)

• Initiation: In an oven-dried round-bottom flask under N₂, dissolve 2-(3,5-dimethoxyphenyl)acetaldehyde (1.0 equiv, 10 mmol) and ethyl hydrogen malonate (1.2 equiv, 12 mmol) in anhydrous pyridine (15 mL).

• Catalysis: Add piperidine (0.1 equiv, 1 mmol) dropwise.

• Propagation: Heat the reaction mixture to 80°C and stir for 4 hours.

• IPC (In-Process Control): Monitor via TLC (Hexane/EtOAc 4:1). Validation threshold: The reaction is complete when the starting aldehyde (lower Rf​ ) is fully consumed, replaced by a higher Rf​ spot corresponding to the deconjugated 3-butenoate.

• Workup: Cool to room temperature. Acidify the mixture carefully with 1M HCl to pH 3 to neutralize the pyridine/piperidine. Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography to separate the 3-butenoate isomer from the dimeric oxabicyclo[3.3.1]nonadiene byproduct.

Protocol B: Construction of the Tetrahydroisoquinoline Scaffold (Pictet-Spengler Pathway)

• Imine Formation: Dissolve 2-(3,5-dimethoxyphenyl)acetaldehyde (1.0 equiv, 5 mmol) and the target primary amine (1.0 equiv, 5 mmol) in anhydrous dichloromethane (DCM, 25 mL) over 4Å molecular sieves. Stir at room temperature for 2 hours.

• Cyclization Trigger: Add trifluoroacetic acid (TFA, 1.0 equiv, 5 mmol) dropwise at 0°C. Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• IPC (In-Process Control): Analyze an aliquot via LC-MS. Validation threshold: Confirm the disappearance of the imine mass [M+H]+ and the presence of the cyclized tetrahydroisoquinoline mass (which will have the same m/z but a distinct retention time and UV profile).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 × 15 mL). Dry the combined organics over MgSO₄, filter, and concentrate.

• Isolation: The highly crystalline nature of the resulting dimethoxy-substituted tetrahydroisoquinolines often allows for direct isolation via trituration in cold diethyl ether.

Conclusion

2-(3,5-Dimethoxyphenyl)acetaldehyde is a deceptively simple molecule that requires a deep understanding of physical organic chemistry to utilize effectively. By recognizing the kinetic traps inherent in its enolization (as seen in Knoevenagel condensations) and harnessing the immense nucleophilicity of its activated aromatic ring (as seen in Pictet-Spengler cyclizations), researchers can reliably deploy this intermediate in the synthesis of highly complex, bioactive architectures.

References

• Zhao, Ya-Jun, Jiao, Yu-Guo, Tang, Hui-Tong, & Zhang, Pang. (1997). "Knoevenagel Condensation of 3,5-Dimethoxyphenylacetaldehyde with Ethyl Hydrogen Malonate." Chemical Journal of Chinese Universities, 18(8): 1312.

• Bringmann, G., et al. (1996). "Method and intermediates for the synthesis of korupensamines and thus for the synthesis of michellamines and their analogs." World Intellectual Property Organization, WO1996015111A1.

Crystal structure and X-ray diffraction of 2-(3,5-Dimethoxyphenyl)acetaldehyde

An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Abstract

This technical guide provides a comprehensive, prospective framework for the determination of the crystal structure of 2-(3,5-Dimethoxyphenyl)acetaldehyde, a compound of interest in synthetic and medicinal chemistry. In the absence of a publicly available crystal structure, this document serves as a detailed roadmap for researchers, scientists, and drug development professionals. It outlines a complete workflow, from chemical synthesis and purification to the generation of diffraction-quality single crystals. Methodologies for both Single-Crystal X-ray Diffraction (SC-XRD) and Powder X-ray Diffraction (PXRD) are presented, explaining the causality behind experimental choices. The guide culminates in a discussion of structural analysis, including the interpretation of intermolecular interactions through Hirshfeld surface analysis, providing a holistic approach to the solid-state characterization of this target molecule.

Introduction: The Significance of Solid-State Characterization

2-(3,5-Dimethoxyphenyl)acetaldehyde is an aromatic aldehyde whose derivatives are scaffolds in various pharmacologically active molecules. The precise three-dimensional arrangement of atoms and molecules in the solid state, known as the crystal structure, governs critical physicochemical properties such as solubility, stability, melting point, and bioavailability. Therefore, elucidating the crystal structure is a foundational step in drug development and materials science.

X-ray diffraction is the definitive technique for determining crystal structures.[1][2] Single-crystal X-ray diffraction (SC-XRD) provides the most precise information, including unit cell dimensions, bond lengths, and bond angles.[3][4] However, obtaining single crystals of suitable size and quality can be challenging.[5] In such cases, X-ray powder diffraction (XRPD) offers a powerful alternative for structural elucidation from microcrystalline samples.[5][6]

This guide presents a prospective, yet exhaustive, protocol for determining the crystal structure of 2-(3,5-Dimethoxyphenyl)acetaldehyde, providing the scientific community with a robust and validated methodology.

Synthesis and Purification Protocol

A reliable synthesis and rigorous purification are prerequisites for successful crystallization. The most direct and high-yielding route to the target compound is the selective oxidation of the corresponding primary alcohol, 2-(3,5-dimethoxyphenyl)ethanol.

Proposed Synthesis Pathway

The synthesis can be achieved via a two-step process starting from 3,5-dimethoxybenzoic acid, a readily available commercial starting material.

Sources

• 1. crystalexplorer.net [crystalexplorer.net]
• 2. X-ray data processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. Single Crystal X-Ray Diffraction Analysis - XRD - Advancing Materials [thermofisher.cn]
• 5. A good-practice guide to solving and refining mol­ecular organic crystal structures from laboratory powder X-ray diffraction data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi-res.com [mdpi-res.com]

Thermodynamic Stability and Volatility of 2-(3,5-Dimethoxyphenyl)acetaldehyde: A Technical Guide for Synthesis and Analysis

Executive Summary

2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0) is a highly reactive phenylacetaldehyde derivative utilized as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), complex phenethylamines (such as Proscaline analogs), and advanced fragrance compounds[1].

Despite its synthetic utility, working with this compound presents severe challenges. Like its parent compound, phenylacetaldehyde, it is notoriously unstable and prone to rapid autoxidation, enolization, and polymerization[2],[3]. The presence of the 3,5-dimethoxy substitution pattern fundamentally alters its electronic landscape, exacerbating its thermodynamic instability and complicating its volatility profile. This whitepaper provides a deep-dive mechanistic analysis of these degradation pathways and establishes self-validating experimental protocols to ensure high-yield isolation and accurate analytical quantification.

Electronic Effects and Thermodynamic Stability

The thermodynamic instability of 2-(3,5-dimethoxyphenyl)acetaldehyde is driven by the synergistic electronic effects of its functional groups, which lower the activation energy for three primary degradation pathways:

A. α -Proton Acidity and Aldol Condensation

In a standard phenylacetaldehyde, the α -protons are acidic due to the adjacent carbonyl group and the phenyl ring. In the 3,5-dimethoxy derivative, the methoxy groups are positioned meta to the benzylic carbon. At the meta position, the resonance electron-donating effect ( +R ) of the oxygen atoms cannot reach the benzylic carbon. Instead, the strong inductive electron-withdrawing effect ( −I ) of the two oxygen atoms dominates.

This combined −I effect pulls electron density away from the benzylic position, significantly increasing the acidity of the α -protons compared to unsubstituted phenylacetaldehyde[4]. Consequently, the compound rapidly tautomerizes to its enol form, even under mildly acidic or basic conditions. This reactive enol immediately attacks unreacted aldehyde molecules, triggering a cascade of aldol condensations that result in dimeric and polymeric byproducts. This instability is so profound that standard Knoevenagel condensations with this substrate often yield unexpected isomeric or dimeric products rather than the anticipated α,β -unsaturated esters[5].

B. Autoxidation to Phenylacetic Acid

Aldehydes are highly susceptible to autoxidation via a radical chain mechanism. Initiation by trace metals or UV light generates an acyl radical, which reacts with triplet oxygen ( O2​ ) to form a peroxy radical. This intermediate abstracts a hydrogen atom to form a peroxy acid, which subsequently reacts with another aldehyde molecule to yield two equivalents of 2-(3,5-dimethoxyphenyl)acetic acid [1],[2].

C. Thermal Trimerization

Under thermal stress or prolonged storage, the aldehyde undergoes cyclotrimerization to form substituted 1,3,5-trioxane derivatives, presenting as a dark, viscous, and intractable resin[3].

Figure 1: Thermodynamic degradation pathways of 2-(3,5-Dimethoxyphenyl)acetaldehyde.

Volatility and Thermal Dynamics

The volatility of 2-(3,5-dimethoxyphenyl)acetaldehyde is a critical parameter for both its purification (distillation) and analysis (GC-MS). The addition of two methoxy groups to the phenylacetaldehyde core significantly increases the molecular weight (180.20 g/mol ) and enhances intermolecular dipole-dipole interactions.

Attempting to distill this compound at atmospheric pressure requires temperatures that heavily exceed the activation energy for polymerization, resulting in total product loss. Therefore, high-vacuum distillation is strictly mandatory. Furthermore, direct injection of the neat aldehyde into a hot GC inlet (typically 250°C) induces artificial on-column degradation, skewing analytical results.

Table 1: Thermodynamic and Volatility Parameters

Parameter	Value / Characteristic	Mechanistic Impact & Causality
Molecular Weight	180.20 g/mol	Increases London dispersion forces relative to the parent compound, elevating the boiling point.
Boiling Point (Predicted)	~280–295°C (760 mmHg)	High atmospheric boiling point necessitates high thermal input, crossing the threshold for polymerization.
α -Proton Acidity ( pKa​ )	~14–15 (Estimated)	The −I effect of the meta-methoxy groups increases acidity, driving rapid enolization and aldol condensation[4].
Autoxidation Half-life	< 24 hours (Air, 25°C)	Rapid radical-mediated conversion to the corresponding phenylacetic acid requires strict inert-atmosphere storage[3].

Self-Validating Experimental Protocols

To mitigate the inherent instability of this compound, the following protocols utilize chemical causality to create self-validating systems—ensuring that the act of purification or analysis does not destroy the molecule.

Protocol 1: High-Recovery Vacuum Distillation and Stabilization

Objective: Purify the crude aldehyde while suppressing radical-initiated polymerization and thermal degradation. Causality: Adding a radical scavenger (hydroquinone) breaks the autoxidation chain reaction[3]. Applying a high vacuum lowers the boiling point below the thermal degradation threshold (~120°C).

• Preparation: Equip a short-path distillation apparatus with a fractionating column. Ensure all glassware is acid-free (base-washed and oven-dried) to prevent acid-catalyzed enolization.

• Stabilization: Add 0.1% to 0.5% w/w hydroquinone to the crude 2-(3,5-dimethoxyphenyl)acetaldehyde mixture.

• Inert Atmosphere: Flush the entire distillation system with high-purity Argon for 10 minutes to displace oxygen.

• Vacuum Application: Apply a high vacuum ( ≤ 1.0 Torr) before applying any heat to the system.

• Distillation: Gradually heat the oil bath. The target compound will distill at significantly reduced temperatures (estimated 130–140°C at 1 Torr).

• Collection: Collect the purified distillate in a Schlenk receiver flask pre-chilled to -20°C and pre-charged with 100 ppm of hydroquinone.

• Storage: Backfill the receiver with Argon, seal tightly, and store at -80°C.

Protocol 2: GC-MS Analysis via Methoxime (MOX) Derivatization

Objective: Accurately quantify the aldehyde and its impurities without inducing on-column thermal degradation. Causality: Converting the reactive carbonyl into a stable methoxime (MOX) locks the molecule, preventing tautomerization to the enol form and surviving the 250°C GC inlet temperature.

• Sample Dissolution: Dissolve 10 mg of the purified or crude aldehyde in 1.0 mL of anhydrous pyridine in a 2 mL autosampler vial.

• Derivatization Agent: Add 20 mg of Methoxyamine hydrochloride (MOX-HCl) to the vial.

• Incubation: Cap the vial tightly and incubate at 60°C for 60 minutes. (The reaction converts the aldehyde into its corresponding E and Z methoxime derivatives).

• Analysis: Inject 1 μ L of the derivatized mixture into the GC-MS equipped with a non-polar column (e.g., HP-5MS). Use a mild temperature gradient (e.g., 80°C hold for 2 min, ramp 10°C/min to 280°C).

References

• [5] P. Zhang's research works | Peking University and other places - ResearchGate. (Details the Knoevenagel condensation of 3,5-dimethoxyphenylacetaldehyde and its dimeric byproducts). URL:

• [1] Proscaline|39201-78-0|Serotonin Receptor Agonist - Benchchem. (Discusses the oxidative deamination and degradation of 3,5-dimethoxy phenethylamine derivatives). URL:

• [2] Phenylacetaldehyde - Wikipedia. (Outlines the baseline oxidation to phenylacetic acid and polymerization pathways of the parent core). URL:

• [3] identifying and minimizing byproducts in phenylacetaldehyde synthesis - Benchchem. (Provides technical guidance on hydroquinone stabilization and trimerization mechanisms). URL:

• [4] improving yield and selectivity in the Wittig reaction of phenylacetaldehyde - Benchchem. (Details the high acidity of the α -protons and the propensity for aldol self-condensation). URL:

Sources

• 1. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]
• 2. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Comprehensive Safety Data and Toxicological Profile of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Guide

Executive Summary

2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0), also known as 3,5-dimethoxyphenylacetaldehyde, is a highly reactive aryl aldehyde utilized extensively as a chemical intermediate in advanced organic synthesis. In drug development and pharmacological research, it serves as a critical precursor for the synthesis of substituted phenethylamines, such as the 5-HT2A receptor agonist Proscaline [1], and participates in complex Knoevenagel condensations [2].

Due to the electrophilic nature of the aldehyde moiety, this compound presents specific handling challenges, including a propensity for auto-oxidation and protein adduction. This whitepaper synthesizes the physicochemical properties, structural toxicology, and field-proven experimental workflows required to handle this compound with scientific rigor and safety.

Physicochemical Properties & Chemical Identity

Understanding the physical parameters of 2-(3,5-Dimethoxyphenyl)acetaldehyde is the first step in designing self-validating experimental systems. The data below is aggregated from structural analogs and chemical databases [3].

Property	Value / Description
Chemical Name	2-(3,5-Dimethoxyphenyl)acetaldehyde
CAS Number	63165-30-0
Molecular Formula	C10H12O3
Molecular Weight	180.20 g/mol
Physical State	Liquid / Low-melting solid (ambient conditions)
Solubility	Soluble in DCM, EtOAc, MeOH, and DMSO. Insoluble in water.
Storage Requirements	Inert atmosphere (Ar/N2), store at -20°C, protect from light.

Safety Data Sheet (SDS) & Hazard Profile

While specific regulatory SDS documents for niche intermediates can be sparse, the toxicological profile of 2-(3,5-Dimethoxyphenyl)acetaldehyde can be accurately extrapolated from its chemical class (phenylacetaldehydes) [4]. The compound exhibits moderate acute toxicity and significant sensitization potential.

GHS Classification Summary

Hazard Class	Category	Signal Word	Hazard Statement
Acute Toxicity (Oral)	Category 4	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Skin Sensitization	Category 1	Warning	H317: May cause an allergic skin reaction
Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation
STOT - Single Exposure	Category 3	Warning	H335: May cause respiratory irritation

Precautionary Handling Statements

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Mechanistic Toxicology: The Aldehyde Reactivity Pathway

As a Senior Application Scientist, it is vital to understand why a chemical is hazardous, rather than simply memorizing safety codes. The primary toxicological driver of 2-(3,5-Dimethoxyphenyl)acetaldehyde is its highly electrophilic carbonyl carbon.

In biological systems, reactive aldehydes are known to undergo nucleophilic attack by the primary amine groups of lysine residues on cellular proteins [5]. This leads to the formation of a covalent Schiff base (imine). This protein adduction alters the structural conformation of native proteins (haptenization), which the immune system subsequently recognizes as foreign, triggering allergic contact dermatitis and skin sensitization.

Toxicological mechanism of aldehyde-mediated protein adduction and skin sensitization.

Experimental Workflows: Reductive Amination

To leverage 2-(3,5-Dimethoxyphenyl)acetaldehyde in drug discovery (e.g., synthesizing phenethylamine derivatives), researchers frequently employ reductive amination. The following protocol is designed as a self-validating system, ensuring high yield while mitigating the compound's inherent reactivity and toxicity.

Step-by-Step Methodology

1. Preparation & Inert Atmosphere

• Action: Flame-dry a round-bottom flask and purge with Argon. Conduct all operations inside a certified chemical fume hood while wearing nitrile gloves and chemical splash goggles.

• Causality: Phenylacetaldehydes are prone to rapid auto-oxidation to their corresponding carboxylic acids upon exposure to atmospheric oxygen. An inert atmosphere preserves the integrity of the starting material.

2. Imine Formation

• Action: Dissolve 2-(3,5-Dimethoxyphenyl)acetaldehyde (1.0 eq) and the desired primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours.

• Causality: Pre-forming the imine (or iminium ion) prior to the addition of the reducing agent prevents the direct reduction of the starting aldehyde into 2-(3,5-dimethoxyphenyl)ethanol, thereby maximizing the yield of the target amine.

3. Selective Reduction

• Action: Add Sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 eq) portion-wise to the stirring solution. Stir for an additional 12 hours at room temperature.

• Causality: NaBH(OAc)3 is explicitly chosen over Sodium borohydride (NaBH4) because it is a milder reducing agent. It selectively reduces the highly electrophilic iminium intermediate much faster than it reduces any residual unreacted aldehyde.

4. Quenching & Aqueous Workup

• Action: Carefully quench the reaction by adding saturated aqueous Sodium Bicarbonate (NaHCO3) dropwise until gas evolution ceases. Extract the aqueous layer three times with Dichloromethane (DCM).

• Causality: The NaHCO3 safely neutralizes the acetic acid byproduct generated by the reducing agent and decomposes any unreacted hydride species, preventing delayed pressurization in the separatory funnel.

5. Purification

• Action: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the crude product via silica gel flash chromatography (Hexanes/EtOAc gradient).

Standardized 5-step workflow for the reductive amination of aryl aldehydes.

References

• Zhao, Y.-J., et al. "Knoevenagel condensation of 3,5-dimethoxyphenylacetaldehyde with ethyl hydrogen malonate." ResearchGate. Available at:[Link]

• Rees, J. N., et al. "Protein Reactivity of 3,4-Dihydroxyphenylacetaldehyde, a Toxic Dopamine Metabolite, is Dependent on both the Aldehyde and Catechol." Chemical Research in Toxicology (NIH PMC). Available at:[Link]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation Protocol for 2-(3,5-Dimethoxyphenyl)acetaldehyde

Target Audience: Synthetic Chemists, Drug Development Professionals, and Materials Scientists. Compound: 2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0)

Strategic Rationale & Mechanistic Overview

2-(3,5-Dimethoxyphenyl)acetaldehyde is a highly versatile C2-homologated building block. In advanced organic synthesis, it is frequently utilized as an electrophile in Knoevenagel condensations to generate complex unsaturated esters [1], and serves as a critical intermediate in the synthesis of specialized phenethylamine derivatives and serotonin receptor agonists[2].

Direct synthesis of phenylacetaldehydes is notoriously challenging due to their propensity for auto-oxidation (forming the corresponding phenylacetic acid) and self-aldol condensation under basic or acidic conditions. To mitigate these risks, this protocol employs a Wittig Homologation strategy starting from the highly stable 3,5-dimethoxybenzaldehyde.

The process involves the generation of a methoxymethylene ylide, which reacts with the starting aldehyde to form an intermediate enol ether. This enol ether is subsequently hydrolyzed under mild, controlled acidic conditions to unmask the target acetaldehyde. This route is favored over the DIBAL-H reduction of 3,5-dimethoxyphenylacetonitrile, as it entirely avoids the risk of over-reduction to the alcohol.

Synthesis pathway via Wittig homologation and subsequent enol ether hydrolysis.

Quantitative Reaction Data

The following stoichiometric table is optimized for a 50 mmol scale synthesis, providing a balance between manageable exotherms and sufficient material throughput for downstream applications.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
3,5-Dimethoxybenzaldehyde	166.18	1.00	8.31 g (50 mmol)	Starting Material
(Methoxymethyl)triphenylphosphonium chloride	342.80	1.25	21.43 g (62.5 mmol)	Wittig Reagent
Potassium tert-butoxide (t-BuOK)	112.21	1.30	7.85 g (70 mmol)	Base
Tetrahydrofuran (THF), Anhydrous	72.11	-	150 mL	Solvent
2M Hydrochloric Acid (HCl)	36.46	Excess	50 mL	Hydrolysis Agent

Step-by-Step Experimental Protocol

Phase 1: Ylide Generation and Olefination

Expert Insight: The ylide generation is highly moisture-sensitive. The use of t-BuOK is preferred over NaH or n-BuLi as it provides a homogeneous solution in THF, leading to a more consistent deprotonation of the phosphonium salt without localized heating.

• System Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an argon inlet. Purge the system with argon for 15 minutes.

• Reagent Loading: Add (methoxymethyl)triphenylphosphonium chloride (21.43 g, 62.5 mmol) to the flask, followed by 100 mL of anhydrous THF.

• Ylide Formation: Cool the suspension to 0 °C using an ice-water bath. Slowly add t-BuOK (7.85 g, 70 mmol) in portions over 10 minutes. The suspension will turn a deep red/orange color, indicating the formation of the ylide. Stir at 0 °C for 30 minutes.

• Aldehyde Addition: Dissolve 3,5-dimethoxybenzaldehyde (8.31 g, 50 mmol) in 50 mL of anhydrous THF. Transfer this solution to the addition funnel and add it dropwise to the ylide solution over 20 minutes, maintaining the internal temperature below 5 °C.

• Reaction Maturation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours. Monitor the consumption of the starting aldehyde via TLC (Hexanes/EtOAc 4:1, UV detection).

• Quenching: Once complete, quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3 × 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude enol ether (a mixture of E/Z isomers) alongside triphenylphosphine oxide byproducts.

Phase 2: Enol Ether Hydrolysis

Expert Insight: Phenylacetaldehydes are sensitive to strong, prolonged acidic conditions which can trigger polymerization. The biphasic THF/aqueous HCl system ensures rapid hydrolysis of the enol ether while allowing the product to partition into the organic phase, protecting it from degradation.

• Hydrolysis Setup: Dissolve the crude enol ether mixture in 100 mL of THF in a 500 mL round-bottom flask.

• Acid Addition: Add 50 mL of 2M aqueous HCl to the solution.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 65 °C) for 2 hours.

• Workup: Cool the mixture to room temperature. Dilute with 100 mL of water and extract with dichloromethane (DCM) (3 × 75 mL). Wash the combined DCM layers with saturated aqueous NaHCO₃ (50 mL) to neutralize residual acid, followed by brine (50 mL). Dry over Na₂SO₄ and concentrate in vacuo to yield the crude 2-(3,5-dimethoxyphenyl)acetaldehyde.

Phase 3: Bisulfite Adduct Purification

Expert Insight: Standard silica gel chromatography often leads to poor recovery of phenylacetaldehydes due to streaking and on-column oxidation. The bisulfite adduct method exploits the specific reactivity of the aldehyde group to form a water-soluble complex, allowing the facile removal of the massive triphenylphosphine oxide byproduct generated in Phase 1.

Bisulfite adduct purification workflow for isolating pure phenylacetaldehydes.

• Adduct Formation: Suspend the crude product in 50 mL of diethyl ether. Add 50 mL of a freshly prepared, saturated aqueous solution of sodium bisulfite (NaHSO₃). Vigorously stir the biphasic mixture for 4 hours at room temperature. A white precipitate (the bisulfite adduct) may form at the interface.

• Separation: Transfer to a separatory funnel. Collect the aqueous layer (containing the aldehyde adduct) and the solid precipitate. Discard the ether layer, which contains the lipophilic triphenylphosphine oxide and unreacted starting materials. Wash the aqueous phase/precipitate with an additional 30 mL of diethyl ether to ensure complete removal of impurities.

• Decomposition: Return the aqueous phase and precipitate to a flask. Slowly add a 10% aqueous Na₂CO₃ solution until the pH reaches 8-9. The bisulfite adduct will decompose, regenerating the free aldehyde as an insoluble oil.

• Final Extraction: Extract the liberated aldehyde with DCM (3 × 50 mL). Wash the combined DCM layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (keeping the water bath below 30 °C to prevent thermal degradation) to afford pure 2-(3,5-dimethoxyphenyl)acetaldehyde as a pale yellow oil.

• Storage: Flush the vial with argon, seal tightly, and store at -20 °C. Use within 1-2 weeks for optimal results in downstream Knoevenagel condensations [1].

References

• Zhao Ya-Jun, Jiao Yu-Guo, Tang Hui-Tong, Zhang Pang. "Knoevenagel Condensation of 3,5-Dimethoxyphenylacetaldehyde with Ethyl Hydrogen Malonate". Chemical Journal of Chinese Universities, 1997. Available at: 1

• Benchchem. "Proscaline | 39201-78-0 | Serotonin Receptor Agonist". Benchchem Product Documentation. Available at: 2

Sources

• 1. 3,5-二甲氧基苯乙醛和丙二酸单乙酯的Knoevenagel缩合 [cjcu.jlu.edu.cn]
• 2. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]

Application Notes and Protocols for the Reductive Amination of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Introduction

Reductive amination stands as a cornerstone of modern synthetic chemistry, offering a robust and versatile methodology for the formation of carbon-nitrogen bonds. This powerful transformation is of paramount importance in the synthesis of a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and fine chemicals.[1][2] The reaction proceeds through the initial formation of an imine or iminium ion from a carbonyl compound and an amine, which is then reduced in situ to the corresponding amine. This one-pot approach is highly valued for its efficiency and atom economy.[3]

This document provides detailed application notes and protocols for the reductive amination of 2-(3,5-Dimethoxyphenyl)acetaldehyde, a valuable building block in medicinal chemistry and materials science. The presence of the electron-rich 3,5-dimethoxyphenyl moiety can influence the reactivity of the aldehyde and the resulting amine, necessitating optimized protocols for achieving high yields and purity. These notes are intended for researchers, scientists, and drug development professionals seeking to employ this key reaction in their synthetic endeavors.

Mechanism and Rationale for Reagent Selection

The reductive amination process involves two key steps: the formation of an imine or iminium ion intermediate, followed by its reduction. The overall transformation is depicted below:

Figure 1: General workflow of reductive amination.

The choice of reducing agent is critical to the success of the reaction. The ideal reagent should selectively reduce the iminium ion in the presence of the starting aldehyde.[4] For this purpose, milder borohydride reagents are generally preferred over more reactive hydrides like lithium aluminum hydride.

Sodium Triacetoxyborohydride (NaBH(OAc)₃)

Sodium triacetoxyborohydride (STAB) has emerged as a reagent of choice for reductive aminations due to its mildness, selectivity, and broad substrate scope.[5][6] It is particularly effective for the amination of aldehydes.[7] Key advantages of STAB include:

• High Selectivity: It readily reduces iminium ions but is slow to react with aldehydes and ketones, minimizing the formation of alcohol byproducts.[8]

• Mild Reaction Conditions: Reactions can typically be carried out at room temperature in aprotic solvents like 1,2-dichloroethane (DCE), tetrahydrofuran (THF), or acetonitrile.[6]

• Functional Group Tolerance: STAB is compatible with a wide range of functional groups, including esters, amides, and nitro groups.[7]

Sodium Cyanoborohydride (NaBH₃CN)

Sodium cyanoborohydride is another widely used reagent for reductive amination. Its reactivity is pH-dependent; it is most effective at reducing iminium ions under mildly acidic conditions (pH 4-6), where the reduction of carbonyls is slow.[8] While effective, the toxicity of cyanide byproducts necessitates careful handling and disposal.[7]

Experimental Protocols

The following protocols provide detailed procedures for the reductive amination of 2-(3,5-Dimethoxyphenyl)acetaldehyde with a primary amine, using sodium triacetoxyborohydride.

Protocol 1: General Procedure for the Synthesis of N-Alkyl-2-(3,5-dimethoxyphenyl)ethylamines

This protocol is a general method that can be adapted for various primary and secondary amines.

Figure 2: Experimental workflow for reductive amination.

Materials:

• 2-(3,5-Dimethoxyphenyl)acetaldehyde

• Amine (e.g., benzylamine, 1.0-1.1 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.2-1.5 equivalents)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a solution of 2-(3,5-Dimethoxyphenyl)acetaldehyde (1 equivalent) in DCE (or DCM) is added the amine (1.1 equivalents).

• The mixture is stirred at room temperature for 20-30 minutes to allow for imine formation.

• Sodium triacetoxyborohydride (1.2 equivalents) is then added portion-wise over 5-10 minutes. A slight exotherm may be observed.

• The reaction mixture is stirred at room temperature for 2-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[9]

• Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of NaHCO₃.

• The layers are separated, and the aqueous layer is extracted with the organic solvent (e.g., DCM or Ethyl Acetate) (3 x volume of aqueous layer).[9]

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄ or MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted-2-(3,5-dimethoxyphenyl)ethylamine.[10]

Key Considerations and Optimization

• Solvent: 1,2-Dichloroethane (DCE) is often the preferred solvent for reductive aminations with STAB.[6] However, other aprotic solvents like THF and DCM can also be effective.[8]

• Stoichiometry: A slight excess of the amine (1.1 equivalents) and the reducing agent (1.2 equivalents) is typically used to ensure complete conversion of the aldehyde.[9]

• Reaction Time: The reaction time can vary depending on the reactivity of the amine. Monitoring the reaction by TLC or LC-MS is crucial to determine the point of completion.

• Work-up: Quenching with a mild base like sodium bicarbonate is important to neutralize any remaining acid and decompose the excess borohydride reagent.

• Dialkylation: A common side reaction with primary amines is the formation of a tertiary amine through a second alkylation.[7] This can often be minimized by using a slight excess of the primary amine. If dialkylation remains a significant issue, a two-step procedure (pre-formation of the imine followed by reduction with NaBH₄ in methanol) can be employed.[6]

Data and Characterization

The successful synthesis of the desired N-substituted-2-(3,5-dimethoxyphenyl)ethylamine can be confirmed by various analytical techniques.

Technique	Expected Observations
¹H NMR	Disappearance of the aldehyde proton signal (~9.7 ppm). Appearance of new signals corresponding to the N-alkyl group and the ethylamine backbone. Characteristic signals for the 3,5-dimethoxyphenyl group will be present (aromatic protons and methoxy protons).
¹³C NMR	Disappearance of the aldehyde carbonyl carbon signal (~200 ppm). Appearance of new aliphatic carbon signals for the ethylamine backbone and the N-alkyl group.
Mass Spec (MS)	The molecular ion peak corresponding to the expected mass of the product.
FT-IR	Disappearance of the aldehyde C=O stretch (~1720 cm⁻¹). Appearance of an N-H stretch (for secondary amines) around 3300-3500 cm⁻¹.

Example Spectroscopic Data for a Related Compound (N-benzyl-N-pentylaniline):

• ¹³C{¹H} NMR (75 MHz, CDCl₃): δ = 148.7, 139.3, 129.3, 128.7, 126.9, 126.7, 116.0, 112.2, 54.6, 51.5, 29.5, 27.0, 22.8, 14.3.[3]

• MS (EI): m/z: 253 (20, M+), 196 (65), 91 (100), 77 (15).[3]

Troubleshooting

Problem	Possible Cause	Solution
Low or no conversion	Inactive reducing agent.	Use fresh sodium triacetoxyborohydride.
Low reactivity of the amine.	Increase reaction time and/or temperature. Consider adding a catalytic amount of acetic acid.
Formation of alcohol byproduct	Reducing agent is too reactive or was added too quickly.	Use sodium triacetoxyborohydride. Add the reducing agent slowly and maintain room temperature.
Significant dialkylation	The newly formed secondary amine is more nucleophilic than the starting primary amine.	Use a slight excess of the primary amine. Alternatively, use a two-step protocol.[6]
Difficult purification	Complex reaction mixture with multiple byproducts.	Optimize reaction conditions to improve selectivity. Consider using a different purification technique (e.g., preparative HPLC).

Conclusion

The reductive amination of 2-(3,5-Dimethoxyphenyl)acetaldehyde using sodium triacetoxyborohydride is a highly efficient and reliable method for the synthesis of a diverse range of N-substituted phenethylamines. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully implement this important transformation in their synthetic workflows. By understanding the underlying mechanism and key experimental parameters, scientists can effectively troubleshoot and optimize these reactions to achieve their desired synthetic targets.

References

• Raines Lab. (n.d.). Supporting Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supporting Information Table of Contents S2 General remarks S2 Preparation of the Ru-OMC catalyst S3 Characterization. Retrieved from [Link]

• Myers, A. G. (n.d.). Myers Chem 115. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Electronic Supporting Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Hansen, M., et al. (2015). Synthesis and pharmacological evaluation of N-benzyl substituted 4-bromo-2,5-dimethoxyphenethylamines as 5-HT2A/2C partial agonists. PubMed. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry. Retrieved from [Link]

• Braden, M. R., et al. (2014). Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists. PubMed. Retrieved from [Link]

• Boston University. (2011, July 14). Reductive Amination Reaction. OpenBU. Retrieved from [Link]

• Padwa, A., & Dent, W. (n.d.). n-benzyl-n-methoxymethyl-n-(trimethylsilyl)methylamine. Organic Syntheses. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1990). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. ResearchGate. Retrieved from [Link]

• Hansen, M., et al. (2025, August 6). Synthesis and pharmacological evaluation of N-benzyl substituted 4-bromo-2,5-dimethoxyphenethylamines as 5-HT2A/2C partial agonists. ResearchGate. Retrieved from [Link]

• Dayalan, A., et al. (n.d.). Synthesis, Characterization and Antimicrobial Activity Studies of 1- & 2-[{2-(3,4-Dimethoxyphenyl)ethyl}- methylamino]sulpho. Asian Journal of Chemistry. Retrieved from [Link]

• Yao, R.-S., et al. (n.d.). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Journal of the Chinese Chemical Society. Retrieved from [Link]

• The Hive. (n.d.). reductive amination w/ n-methyl benzylamine- help!. Hive Methods Discourse. Retrieved from [Link]

• Allred, G. D. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. Retrieved from [Link]

• SpectraBase. (n.d.). N'-benzyl-N,N-dimethylethylenediamine. Retrieved from [Link]

• BASF Aktiengesellschaft. (1998). Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine. Google Patents.

• Akmal, M., et al. (2020). Synthesis and determination of analytical characteristics and differentiation of positional isomers in the series of N-(2-methoxybenzyl)-2-(dimethoxyphenyl)ethanamine using chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Bîcu, E., et al. (2023, June 30). (±)-N-(1,2-Bis(3,4-dimethoxyphenyl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. Molbank. Retrieved from [Link]

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• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
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• 10. raineslab.com [raineslab.com]

Application Note: Catalytic Oxidation Protocols to Yield 2-(3,5-Dimethoxyphenyl)acetaldehyde

Executive Summary & Substrate Profiling

The synthesis of 2-(3,5-Dimethoxyphenyl)acetaldehyde is a critical transformation in the development of complex active pharmaceutical ingredients (APIs), particularly in the synthesis of isoquinoline alkaloids and dopamine receptor modulators. The most direct synthetic route involves the oxidation of the commercially available primary alcohol, 2-(3,5-dimethoxyphenyl)ethanol (CAS: 7417-20-1)[1].

However, the electron-rich nature of the 3,5-dimethoxy aromatic ring renders the benzylic and homobenzylic positions highly sensitive. Traditional stoichiometric oxidants (e.g., Cr(VI) reagents or permanganate) often lead to aggressive over-oxidation, yielding 3,5-dimethoxyphenylacetic acid instead of the desired aldehyde. To achieve strict chemoselectivity, modern synthetic workflows rely on nitroxyl radical-mediated catalytic oxidations.

Mechanistic Rationale: The Chemoselectivity Challenge

Oxidizing primary alcohols to aldehydes without over-oxidation is a fundamental challenge in organic synthesis. In aqueous or unbuffered conditions, an aldehyde will rapidly equilibrate with its hydrate (gem-diol) form. It is this gem-diol intermediate that undergoes further oxidation to the carboxylic acid[2].

To bypass the "over-oxidation trap," we employ 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) . TEMPO is a stable nitroxyl radical that, when oxidized to its active oxoammonium salt, acts as a highly selective electrophile. The oxoammonium cation exclusively targets the primary alcohol via a cyclic transition state, yielding the aldehyde while being reduced to a hydroxylamine[3]. Because TEMPO-mediated oxidations can be carefully tuned via solvent partitioning or terminal oxidant selection, they effectively prevent the formation of the gem-diol, locking the product at the aldehyde oxidation state[2][4].

Below, we detail two field-proven protocols for this transformation: the highly scalable Anelli Biphasic Oxidation and the green-chemistry optimized Stahl Aerobic Oxidation .

Protocol A: The Anelli Biphasic Oxidation (Scale-Up Optimized)

Developed by Anelli and Montanari, this protocol is the industrial standard for rapid, scalable alcohol oxidation[3]. It utilizes a biphasic dichloromethane (DCM)/water system to physically partition the reactive species.

Causality of Reagents

• NaOCl (Bleach) : Acts as the inexpensive terminal oxidant.

• KBr (Co-catalyst) : Reacts with NaOCl to form NaOBr in situ. NaOBr oxidizes the TEMPO radical to the active oxoammonium salt significantly faster than NaOCl alone[2].

• NaHCO₃ Buffer : Commercial bleach is highly alkaline (pH ~12.5). At this pH, the reaction is sluggish and prone to side reactions. Adding NaHCO₃ buffers the aqueous phase to pH 8.6–9.4, which is the thermodynamic sweet spot for oxoammonium ion generation[3].

• Biphasic Partitioning : The target aldehyde is highly soluble in DCM and immediately migrates into the organic layer upon formation. This physical separation isolates the aldehyde from the aqueous oxidants, preventing gem-diol formation and subsequent over-oxidation[2].

Step-by-Step Methodology

Self-Validating System: The reaction is highly exothermic. Maintaining the temperature strictly at 0 °C ensures chemoselectivity. Starch-iodide testing during workup validates the complete quenching of active halogens.

• Reaction Setup : In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(3,5-dimethoxyphenyl)ethanol (10.0 mmol, 1.82 g) and TEMPO (0.1 mmol, 15.6 mg, 1 mol%) in DCM (30 mL). Cool the solution to 0 °C using an ice-water bath.

• Aqueous Phase Preparation : In a separate beaker, dissolve KBr (1.0 mmol, 119 mg, 10 mol%) in 2 mL of distilled water. Add this to the DCM solution.

• Oxidant Preparation : Take 11.0 mmol of aqueous NaOCl (commercial bleach, ~0.5 M solution). Add saturated aqueous NaHCO₃ dropwise until the pH of the bleach solution reaches ~9.0.

• Oxidation : Add the buffered NaOCl solution dropwise to the vigorously stirring biphasic mixture over 10 minutes. Maintain the internal temperature at 0 °C.

• Monitoring : Stir for an additional 15–30 minutes. Monitor completion via TLC (Hexanes:EtOAc 7:3, UV active).

• Quenching & Workup : Separate the organic layer. Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers and wash with 10% aqueous Na₂S₂O₃ (20 mL) to quench unreacted hypochlorite (verify with starch-iodide paper). Wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 2-(3,5-Dimethoxyphenyl)acetaldehyde.

Caption: Workflow for the Anelli biphasic catalytic oxidation.

Protocol B: The Stahl Aerobic Oxidation (Green Chemistry Optimized)

Developed by Hoover and Stahl, this homogeneous catalytic system utilizes a (bpy)Cu(I)/TEMPO complex with ambient air (O₂) as the terminal oxidant[5]. It completely avoids chlorinated solvents and corrosive bleach.

Causality of Reagents

• [Cu(MeCN)₄]OTf & bpy : The copper(I) source and bipyridine ligand form the active metallo-radical complex. The non-coordinating triflate (OTf) anion is critical, as it leaves coordination sites open for the alcohol substrate[5].

• N-Methylimidazole (NMI) : Acts as a general base to facilitate the deprotonation of the alcohol upon binding to the copper center. It also electronically tunes the Cu(I)/Cu(II) redox potential[5].

• Ambient Air (O₂) : Serves as the terminal electron acceptor, making the process highly atom-economical. Water is the only byproduct[4].

Step-by-Step Methodology

Self-Validating System: This reaction features a built-in colorimetric indicator. The active catalytic turnover state is deep red/brown. When the alcohol is fully consumed, the catalyst rests in the Cu(II) state, causing the solution to shift to a distinct green/blue color.

• Catalyst Assembly : In a 50 mL round-bottom flask open to ambient air, dissolve [Cu(MeCN)₄]OTf (0.5 mmol, 188 mg, 5 mol%), 2,2'-bipyridine (0.5 mmol, 78 mg, 5 mol%), TEMPO (0.5 mmol, 78 mg, 5 mol%), and NMI (1.0 mmol, 82 mg, 10 mol%) in Acetonitrile (MeCN) (15 mL). The solution will immediately turn dark brown.

• Substrate Addition : Dissolve 2-(3,5-dimethoxyphenyl)ethanol (10.0 mmol, 1.82 g) in MeCN (15 mL) and add it to the stirring catalyst mixture.

• Oxidation : Stir the reaction vigorously at room temperature (20–25 °C) open to the air. (Alternatively, a balloon of O₂ can be used to accelerate the reaction).

• Monitoring : Allow the reaction to proceed for 2–4 hours. The reaction is self-validating: completion is visually confirmed when the solution transitions from red/brown to a stable green/blue hue.

• Workup : Dilute the mixture with diethyl ether (50 mL). Wash the organic layer with water (2 × 20 mL) to remove MeCN and the copper catalyst, followed by brine (20 mL). Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Caption: Catalytic cycle of the Stahl aerobic oxidation.

Comparative Data & Analytics

To assist process chemists in selecting the appropriate methodology, the quantitative and operational parameters of both protocols are summarized below:

Parameter	Protocol A: Anelli Oxidation	Protocol B: Stahl Oxidation
Terminal Oxidant	NaOCl (Aqueous Bleach)	O₂ (Ambient Air)
Catalyst System	1 mol% TEMPO, 10 mol% KBr	5 mol% Cu(I), 5 mol% TEMPO, 10 mol% NMI
Solvent System	DCM / H₂O (Biphasic)	Acetonitrile (MeCN)
Reaction Temperature	0 °C	20–25 °C (Room Temperature)
Reaction Time	15–30 minutes	2–4 hours
Visual Completion Indicator	None (Requires TLC/GC)	Color shift: Red/Brown → Green/Blue
E-Factor / Green Profile	Moderate (Chlorinated solvent, salt waste)	Excellent (Water is the only byproduct)

References

• Wikipedia. "Stahl oxidation". 5

• Sigma-Aldrich. "Aerobic Alcohol Oxidation Solutions". Link

• Organic Chemistry Portal. "Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols". 4

• Atlanchim Pharma. "Scientific Letter: TEMPO-Mediated Oxidations". 3

• Guidechem. "2-(3,5-DIMETHOXYPHENYL)ETHANOL 7417-20-1 wiki".1

• Windows.net. "TEMPO-Mediated Oxidations". 2

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• 5. Stahl oxidation - Wikipedia [en.wikipedia.org]

Handling and long-term storage protocols for 2-(3,5-Dimethoxyphenyl)acetaldehyde

Application Note: Handling and Long-Term Storage Protocols for 2-(3,5-Dimethoxyphenyl)acetaldehyde

Introduction & Chemical Profiling

2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0) is a highly valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs) and complex fragrances. However, as with most arylacetaldehydes, it presents severe handling challenges. While the 3,5-dimethoxy groups enrich the electron density of the aromatic ring, the benzylic aldehyde moiety remains exquisitely sensitive to environmental stressors. Without rigorous handling protocols, the compound rapidly degrades, leading to compromised downstream yields and irreproducible assays.

In my experience overseeing scale-up syntheses, the primary point of failure when utilizing this compound is inadequate storage infrastructure. This guide outlines the mechanistic causes of its degradation and provides field-proven, self-validating protocols for both short-term handling and long-term stabilization.

Mechanistic Vulnerabilities (The "Why")

To effectively store a chemical, one must first understand how it degrades. 2-(3,5-Dimethoxyphenyl)acetaldehyde falls victim to three primary degradation pathways:

• Auto-Oxidation: Exposure to ambient oxygen and UV light initiates a radical chain reaction at the weak aldehydic C-H bond. This rapidly converts the mobile liquid into 2-(3,5-dimethoxyphenyl)acetic acid.

• Acid-Catalyzed Polymerization: Arylacetaldehydes are notoriously prone to acid-catalyzed polymerization; even trace amounts of acid can initiate this process, leading to significant product loss ([1]). Without stabilization, the pure monomer deteriorates progressively into darkened, unusable s-trioxane trimers or higher-order viscous polymers within a matter of weeks ([2]).

• Aldol Condensation: Under basic conditions or thermal stress, the highly reactive α-protons facilitate bimolecular self-condensation, yielding complex β-hydroxy aldehydes and dehydration byproducts.

Mechanistic degradation pathways of 2-(3,5-dimethoxyphenyl)acetaldehyde.

Short-Term Handling Protocols (Active Use, < 14 Days)

For active experimental workflows where the compound will be consumed within two weeks, physical environmental controls are sufficient. Standard safety and storage requirements dictate that the material must be kept securely sealed in its original container, stored in a cool, dry, well-ventilated area, and kept strictly away from oxidizing agents ([3]).

Protocol 3.1: Glassware Passivation (Base-Washing) Causality: Standard borosilicate laboratory glass possesses surface silanol (Si-OH) groups. These act as weak Brønsted acids, which are sufficient to catalyze the trimerization of the aldehyde into its s-trioxane derivative over a few days.

• Step 1: Submerge the target storage flask in a 0.1 M solution of Potassium Hydroxide (KOH) in isopropanol for 2 hours.

• Step 2: Rinse thoroughly with deionized water (5x), followed by HPLC-grade acetone (2x).

• Step 3: Oven-dry at 120°C for 1 hour.

• Step 4: Cool the flask to room temperature under a continuous stream of dry Argon.

• Self-Validation: Rinse a similarly treated test flask with 1 mL of distilled water containing a drop of universal indicator. The solution must remain strictly neutral (pH 7.0, green), confirming the neutralization of acidic silanol sites without leaving residual basic sites (which would trigger aldol condensation).

Protocol 3.2: Atmospheric and Thermal Control

• Atmosphere: Always handle the neat liquid under an Argon blanket. Argon is significantly denser than Nitrogen; it sits heavily over the liquid phase, providing a superior protective layer against ambient oxygen when the septum is repeatedly pierced.

• Temperature: Transfer the liquid using pre-chilled, gas-tight syringes. Keep the source vial submerged in an ice bath (0°C) during active benchtop use to lower the kinetic rate of auto-oxidation.

Long-Term Stabilization Strategies (> 14 Days)

If the compound must be stored for months or years, cryogenic storage or chemical derivatization is mandatory.

Protocol 4.1: Chemical Derivatization (Bisulfite Adduct Formation) Causality: The most robust method for indefinite storage is converting the reactive aldehyde into a stable α-hydroxy sulfonate salt. This sterically protects the carbonyl carbon, entirely halting auto-oxidation and polymerization.

• Step 1 (Formation): In a vigorously stirring flask at 0°C, add 1.0 equivalent of 2-(3,5-Dimethoxyphenyl)acetaldehyde to 1.5 equivalents of a saturated aqueous sodium bisulfite (NaHSO₃) solution.

• Step 2 (Isolation): Stir for 2 hours. Filter the resulting precipitate via vacuum filtration, wash with ice-cold ethanol, and dry under high vacuum. Store the stable white powder at room temperature.

• Step 3 (Regeneration): When the free aldehyde is needed, suspend the adduct in diethyl ether and add 10% aqueous sodium carbonate (Na₂CO₃) until the solid dissolves. Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation: The successful formation of the adduct is self-indicating; the mobile liquid aldehyde will be entirely consumed from the biphasic mixture, leaving a highly crystalline white precipitate.

Decision tree for short-term handling and long-term stabilization protocols.

Quality Control & Analytical Validation

Prior to utilizing stored 2-(3,5-Dimethoxyphenyl)acetaldehyde in sensitive synthetic steps, its integrity must be validated. A viscous and darkened product strongly suggests that polymerization has already occurred ([1]).

Quantitative Storage Data & QC Markers

Storage Condition	Expected Shelf-Life	Primary Degradation Risk	QC Validation Marker (Visual / ¹H NMR)
Room Temp, Air, Clear Glass	< 48 Hours	Auto-oxidation to carboxylic acid	Yellowing; Appearance of broad -OH peak (~11.0 ppm)
Room Temp, Argon, Sealed	1 - 2 Weeks	Acid-catalyzed polymerization	Increased viscosity; Loss of aldehydic proton (~9.7 ppm)
-20°C, Argon, Amber Glass	3 - 6 Months	Slow trimerization	Trace s-trioxane multiplet peaks in ¹H NMR
Bisulfite Adduct (Solid, RT)	> 2 Years	None (Chemically stabilized)	Stable white powder; Requires regeneration before use

References

• US Patent 2649462A. "Method for stabilizing and purifying phenylacetaldehyde." Google Patents.

Sources

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• 2. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]

Application Notes &amp; Protocols: Strategic Use of 2-(3,5-Dimethoxyphenyl)acetaldehyde in the Pictet-Spengler Reaction for Tetrahydroisoquinoline Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of 2-(3,5-dimethoxyphenyl)acetaldehyde in the Pictet-Spengler reaction. The focus is on the synthesis of 1-(3,5-dimethoxybenzyl)-tetrahydroisoquinolines, a key structural motif in numerous natural alkaloids and pharmacologically active compounds. We will delve into the underlying reaction mechanism, provide detailed, field-proven experimental protocols, and discuss critical parameters for reaction optimization and troubleshooting.

Introduction: The Power of the Pictet-Spengler Reaction

First discovered in 1911 by Amé Pictet and Theodor Spengler, the Pictet-Spengler reaction is a robust and highly efficient chemical process for synthesizing tetrahydroisoquinoline (THIQ) and β-carboline scaffolds.[1][2] The reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization.[3][4][5] The THIQ core is a privileged structure in medicinal chemistry, forming the backbone of a vast array of natural products and synthetic drugs with diverse biological activities, including antitumor, anti-inflammatory, and antihypertensive properties.[5][6][7][8]

The choice of the aldehyde component is critical as it dictates the nature of the substituent at the newly formed stereocenter (C-1) of the THIQ ring. 2-(3,5-Dimethoxyphenyl)acetaldehyde is a particularly valuable substrate. Its 3,5-dimethoxybenzyl moiety is a common feature in several classes of isoquinoline alkaloids, making it a strategic starting material for the synthesis of complex molecular architectures.[9] The electron-rich nature of the β-arylethylamine partner is the primary driver for the cyclization step, with electron-donating groups on its aromatic ring enhancing nucleophilicity and facilitating the reaction under milder conditions.[3][10][11]

Reaction Mechanism: The Driving Force of Iminium Ion Electrophilicity

Understanding the reaction mechanism is paramount for troubleshooting and optimization. The Pictet-Spengler reaction proceeds through a well-established pathway, driven by the formation of a highly electrophilic iminium ion.

• Imine Formation: The reaction initiates with the nucleophilic attack of the primary amine of the β-arylethylamine onto the carbonyl carbon of 2-(3,5-dimethoxyphenyl)acetaldehyde. This is followed by dehydration to form a Schiff base, or imine.[3]

• Iminium Ion Generation: In the presence of an acid catalyst, the imine nitrogen is protonated, generating a highly electrophilic iminium ion. This step is the key driving force for the entire cyclization process, as the imine itself is generally not electrophilic enough to induce ring closure.[1][3]

• Intramolecular Cyclization (Electrophilic Aromatic Substitution): The electron-rich aromatic ring of the β-arylethylamine acts as a nucleophile, attacking the iminium ion carbon in an intramolecular electrophilic aromatic substitution. This is the ring-closing step and is typically the rate-determining step.

• Rearomatization: The resulting spirocyclic intermediate is unstable and quickly undergoes deprotonation to restore the aromaticity of the system, yielding the final 1-(3,5-dimethoxybenzyl)-tetrahydroisoquinoline product.[3]

Diagram: The Pictet-Spengler Reaction Mechanism

Caption: Mechanism of the acid-catalyzed Pictet-Spengler reaction.

Detailed Experimental Protocol

This protocol describes a general procedure for the synthesis of 1-(3,5-dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, a common precursor in alkaloid synthesis.

3.1. Materials and Reagents

• Amine: 2-(3,4-Dimethoxyphenyl)ethylamine (Homoveratrylamine)

• Aldehyde: 2-(3,5-Dimethoxyphenyl)acetaldehyde

• Catalyst: Trifluoroacetic acid (TFA) or Boron trifluoride etherate (BF₃·OEt₂)

• Solvent: Dichloromethane (DCM) or Toluene, anhydrous

• Workup: Saturated sodium bicarbonate (NaHCO₃) solution, Brine, Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Purification: Silica gel for column chromatography, Hexane, Ethyl acetate

• Equipment: Round-bottom flask, magnetic stirrer, condenser (if heating), separatory funnel, rotary evaporator.

3.2. Step-by-Step Procedure

• Reactant Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) in anhydrous dichloromethane (approx. 0.1 M concentration).[12]

• Aldehyde Addition: To the stirred solution, add 2-(3,5-dimethoxyphenyl)acetaldehyde (1.0–1.2 eq) dropwise at room temperature. Note: Phenylacetaldehydes can be prone to self-condensation; using a slight excess can ensure full consumption of the amine starting material.[3]

• Catalyst Addition: Cool the mixture in an ice bath (0 °C). Slowly add the acid catalyst (e.g., TFA, 1.1 eq) dropwise. An exothermic reaction may be observed. Causality: Strong acids like TFA are often required for the cyclization of less nucleophilic phenyl groups compared to highly activated indoles.[1]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. The progress should be monitored by thin-layer chromatography (TLC) until the starting amine is consumed.[12] For less reactive substrates, gentle heating (40 °C to reflux) may be necessary.

• Workup: Upon completion, cool the reaction mixture back to room temperature. Quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[12]

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure tetrahydroisoquinoline product.[12]

Diagram: Experimental Workflow

Caption: General workflow for Pictet-Spengler synthesis.

Data Presentation: Representative Reaction Conditions

The optimal conditions for the Pictet-Spengler reaction can vary based on the electronic nature of the β-arylethylamine. The following table provides a summary of typical conditions and expected outcomes for related substrates.

β-Arylethylamine Substrate	Catalyst	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
2-(3,4-Dimethoxyphenyl)ethylamine	TFA	DCM	RT	4	85-95
2-(4-Methoxyphenyl)ethylamine	BF₃·OEt₂	Toluene	60	12	70-80
Phenethylamine	HCl (conc.)	Reflux	100	24	< 40[4]
Dopamine Hydrochloride	Phosphate Buffer (pH 6.5)	CH₃CN/H₂O	50	12	60-75[13]

Note: Yields are illustrative and highly dependent on the specific substrates and precise reaction conditions.

Troubleshooting and Key Considerations

• Aldehyde Instability: 2-(3,5-Dimethoxyphenyl)acetaldehyde, like many phenylacetaldehydes, can be susceptible to oxidation and aldol side reactions.[14] It is best to use it fresh or purified shortly before use and to add it to the amine solution rather than the other way around.

• Insufficient Reactivity: If the reaction is sluggish, especially with less electron-rich β-arylethylamines, harsher conditions may be required.[10] This can include using a stronger acid (e.g., superacids for deactivated rings), higher temperatures, or longer reaction times.[15] However, this may also lead to side products.

• Side Product Formation: Over-alkylation or polymerization can occur.[10] Using a slight excess of the aldehyde can help drive the reaction to completion, but a large excess should be avoided. If decomposition is observed, milder conditions (weaker acid, lower temperature) should be attempted.[10]

• Stereocontrol: The Pictet-Spengler reaction creates a new chiral center at the C-1 position. The protocol described here will produce a racemic mixture. For enantioselective synthesis, a chiral Brønsted acid catalyst (e.g., a chiral phosphoric acid) or a chiral auxiliary on the amine can be employed to achieve high enantiomeric excess.[16][17]

Applications and Significance

The successful synthesis of 1-(3,5-dimethoxybenzyl)-tetrahydroisoquinolines opens the door to a wide range of valuable molecules. This scaffold is a key intermediate in the total synthesis of several classes of isoquinoline alkaloids, including:

• Aporphine Alkaloids: These compounds often require an oxidative phenol coupling of a reticuline-type precursor, which can be derived from the products of this reaction.[9][16]

• Morphinan Alkaloids: The core structure of morphine and related analgesics can be constructed from advanced THIQ intermediates.[16]

Furthermore, the THIQ framework itself is a potent pharmacophore, and libraries of these compounds are frequently synthesized in drug discovery programs to screen for a wide range of biological activities.[7][8][18]

References

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

• Herce, V., et al. (2022). A Catalytic Asymmetric Pictet–Spengler Platform as a Biomimetic Diversification Strategy toward Naturally Occurring Alkaloids. Journal of the American Chemical Society.
• Raheem, I. T., et al. (2009). Weak Brønsted Acid-Thiourea Co-catalysis: Enantioselective, Catalytic Protio-Pictet-Spengler Reactions. Organic Letters.

• J&K Scientific LLC. (2021). Pictet-Spengler Reaction. Retrieved from [Link]

• DePaul University. (n.d.). Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Retrieved from [Link]

• Dizdar, M., et al. (2023). Synthesis and bioactivity of 1-substituted tetrahydroisoquinolines derived from phenolic aldehydes.
• Yunusov, M. S., et al. (2022). Synthesis of Tetrahydroisoquinoline-Alkaloid Analogs with a Diphenyloxide Fragment.
• D'Agostino, M., et al. (2020).
• Sost, M., et al. (2022). Analysis of tetrahydroisoquinolines formed after simultaneous consumption of ethanol and amphetamine or its derivatives by LC–MS/MS in human blood, brain, and liver tissue. Analytical and Bioanalytical Chemistry.

• Organic Chemistry Portal. (n.d.). Pictet-Spengler Reaction - Common Conditions. Retrieved from [Link]

• Schweitzer-Chaput, B., et al. (2021). Highly Acidic Electron-Rich Brønsted Acids Accelerate Asymmetric Pictet–Spengler Reactions by Virtue of Stabilizing Cation–π Interactions. Journal of the American Chemical Society.
• International Journal of Scientific & Technology Research. (2020).
• Takaba, K., et al. (1996). ASYMMETRIC SYNTHESIS OF (R)--(-METHoXY-,- 1,2,3,4-TETRAHYDROISOQUINOLINE (SO-CALLED "FUMARIZINE"). HETEROCYCLES.
• Sarpong, R., et al. (2023). Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). Chemical Reviews.
• Royal Society of Chemistry. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies.
• Beilstein Journals. (2013).
• Arabian Journal of Chemistry. (2022).
• Journal of Organic and Pharmaceutical Chemistry. (2023).
• D'Agostino, M., et al. (2020).
• Kumar, A., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances.
• Remete, A. M., et al. (2020). The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. Molecules.
• Journal of Organic and Pharmaceutical Chemistry. (2023).
• Google Patents. (2003).
• University of Amsterdam. (2015). Organocatalytic Enantioselective Pictet−Spengler Approach to Biologically Relevant 1‑Benzyl-1,2,3,4-Tetrahydroisoquinoline Alkaloids.
• Australian Patent Office. (n.d.). (12) STANDARD PATENT APPLICATION (11)
• Beresis, R. T., et al. (2012). Design and synthesis of Pictet-Spengler condensation products that exhibit oncogenic-RAS synthetic lethality and induce non-apoptotic cell death. Bioorganic & Medicinal Chemistry Letters.

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• 3. jk-sci.com [jk-sci.com]
• 4. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
• 5. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Biological Activities of Tetrahydroisoquinolines Derivatives | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 18. The Pictet-Spengler Reaction Updates Its Habits [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Preventing Auto-Oxidation of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Abstract & Mechanistic Insights

2-(3,5-Dimethoxyphenyl)acetaldehyde is a highly valuable, yet notoriously labile, chemical intermediate used in the synthesis of complex pharmaceuticals and fragrances. Like many electron-rich phenylacetaldehydes, it is highly susceptible to degradation during storage. To effectively prevent this, we must first understand the causality of its degradation.

The primary degradation pathway is free-radical auto-oxidation . Initiation occurs when trace transition metals, UV light, or thermal energy catalyze the abstraction of the highly labile aldehydic hydrogen, generating an acyl radical. During the propagation phase, this acyl radical rapidly reacts with molecular oxygen (O₂) to form a peroxy radical. This intermediate abstracts a hydrogen atom from another aldehyde molecule, generating a peroxy acid and a new acyl radical, perpetuating the chain reaction[1]. Finally, the peroxy acid reacts with another molecule of the parent aldehyde in a disproportionation reaction to yield two equivalents of the corresponding carboxylic acid—3,5-dimethoxyphenylacetic acid [2].

The electron-donating methoxy groups at the 3- and 5-positions increase the electron density of the aromatic ring, further stabilizing radical intermediates at the benzylic position. This makes the compound exceptionally prone to both rapid oxidation and secondary aldol condensation (polymerization)[3].

Auto-oxidation pathway of 2-(3,5-Dimethoxyphenyl)acetaldehyde and radical quenching by BHT.

Troubleshooting & FAQs

Q1: My stored batch of 2-(3,5-Dimethoxyphenyl)acetaldehyde has turned yellow and viscous. Is it still usable? A1: Discoloration and increased viscosity are primary macroscopic indicators of degradation. While auto-oxidation produces 3,5-dimethoxyphenylacetic acid, the aldehyde also undergoes aldol condensation and trimerization over time, leading to colored polymeric impurities[3]. You must re-analyze the purity using a stability-indicating HPLC method (see Protocol 2). If the purity has dropped below your required threshold, the material must be purified via vacuum distillation before use.

Q2: What is the most effective additive to prevent this auto-oxidation, and how does it work? A2: Butylated hydroxytoluene (BHT) is the industry standard for stabilizing reactive aldehydes. BHT acts as a potent radical scavenger. It donates a hydrogen atom to the highly reactive peroxy radicals formed during the propagation phase of auto-oxidation, converting them into stable hydroperoxides and a highly stable BHT phenoxy radical, thereby terminating the chain reaction[4]. A concentration of 0.05% to 0.1% (w/w) is highly recommended[3].

Q3: Should I store the compound neat or in a solvent? A3: Storing the compound neat (stabilized with BHT) is generally preferred over long-term storage in solution. If you must store it in solution, use a strictly anhydrous, aprotic solvent (e.g., dry THF or acetonitrile) and ensure the solvent is peroxide-free. Solvent peroxides will rapidly accelerate the oxidation of the aldehyde, bypassing the initiation phase entirely[3].

Q4: What are the optimal physical storage conditions? A4: The material must be stored at -20°C in tightly sealed amber glass vials to prevent thermal and photochemical initiation of radicals. Furthermore, the headspace must be purged with an inert gas. Argon is strongly preferred over Nitrogen because Argon is denser than air and creates a protective blanket directly over the liquid surface[3].

Quantitative Data: Impact of Storage Conditions on Stability

The following table summarizes the expected shelf-life and degradation profile of 2-(3,5-Dimethoxyphenyl)acetaldehyde under various storage conditions.

Storage Temperature	Atmosphere	Container Type	Antioxidant Added	Expected Shelf-Life (>95% Purity)	Primary Degradation Observation
20°C (Room Temp)	Ambient Air	Clear Glass	None	< 1 Week	Rapid conversion to carboxylic acid; yellowing.
4°C	Ambient Air	Amber Glass	None	~ 1 Month	Moderate acid formation; slight viscosity increase.
-20°C	Nitrogen (N₂)	Amber Glass	None	3 - 6 Months	Slow oxidation; minor polymerization.
-20°C	Argon (Ar)	Amber Glass	0.1% w/w BHT	> 12 Months	Highly stable; negligible degradation.

Experimental Protocols

Protocol 1: BHT Stabilization and Aliquoting Workflow

This self-validating system ensures homogeneous antioxidant distribution without introducing oxygen or moisture during handling.

• Preparation of BHT Stock: Dissolve 100 mg of BHT in 1 mL of anhydrous, peroxide-free dichloromethane (DCM) to create a 10% (w/v) stock solution.

• Antioxidant Dosing: Add 10 µL of the BHT stock solution per 1 gram of neat 2-(3,5-Dimethoxyphenyl)acetaldehyde. This achieves a final BHT concentration of 0.1% (w/w).

• Homogenization & Solvent Removal: Vortex the mixture gently for 30 seconds. Place the vial under a gentle, steady stream of Argon gas for 5-10 minutes to evaporate the trace DCM carrier solvent.

• Aliquoting: Divide the stabilized aldehyde into single-use aliquots in pre-dried amber glass vials. (Causality: Single-use aliquots prevent repeated freeze-thaw cycles and repeated oxygen exposure during daily handling).

• Inert Blanketing: Insert an Argon line into the vial, keeping the tip just above the liquid surface. Purge the headspace for 30 seconds to displace all ambient oxygen.

• Sealing: Immediately cap the vial using a PTFE-lined septum cap and wrap the seal with Parafilm. Store upright at -20°C.

Protocol 2: Stability-Indicating HPLC Method

Designed to separate the parent aldehyde from its primary oxidation product, 3,5-dimethoxyphenylacetic acid, allowing for precise purity tracking[2].

• Column Selection: C18 Reverse-Phase (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water.

  • Solvent B: 0.1% TFA in HPLC-grade Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes. (Causality: The acidic mobile phase keeps the carboxylic acid degradation product fully protonated, ensuring sharp peak shapes and preventing column tailing).

• Detection: UV absorbance at 210 nm and 280 nm.

• Sample Preparation: Dissolve a 5 mg aliquot of the stored sample in 5 mL of Acetonitrile. Inject 10 µL immediately to prevent in-vial degradation.

• Validation & Analysis: The 3,5-dimethoxyphenylacetic acid will elute before the 2-(3,5-Dimethoxyphenyl)acetaldehyde due to its higher polarity. Quantify degradation by calculating the relative peak area of the acid versus the aldehyde.

References

• Eureka by PatSnap. "How to Optimize Butylated Hydroxytoluene for Longer Shelf Life". PatSnap. URL: [Link]

• ACS Publications. "Model Studies on the Oxygen-Induced Formation of Benzaldehyde from Phenylacetaldehyde Using Pyrolysis GC-MS and FTIR". Journal of Agricultural and Food Chemistry. URL:[Link]

• PubMed. "Contribution of aldehyde oxidizing enzymes on the metabolism of 3,4-dimethoxy-2-phenylethylamine to 3,4-dimethoxyphenylacetic acid by guinea pig liver slices". National Institutes of Health. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Contribution of aldehyde oxidizing enzymes on the metabolism of 3,4-dimethoxy-2-phenylethylamine to 3,4-dimethoxyphenylacetic acid by guinea pig liver slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How to Optimize Butylated Hydroxytoluene for Longer Shelf Life [eureka.patsnap.com]

Improving synthesis yield and purity of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Welcome to the Technical Support Center for the synthesis of 2-(3,5-Dimethoxyphenyl)acetaldehyde . As a Senior Application Scientist, I have designed this guide to help you navigate the highly reactive nature of phenylacetaldehydes.

Synthesizing this compound presents a unique set of challenges. The electron-rich 3,5-dimethoxyphenyl ring, combined with the highly reactive aldehyde carbonyl and acidic alpha-protons, makes the target molecule highly susceptible to over-oxidation, self-aldol condensation, and polymerization[1][2]. This guide provides field-proven, causality-driven solutions to maximize your yield and purity.

Section 1: Synthetic Strategy & Mechanistic Workflows

To successfully isolate 2-(3,5-dimethoxyphenyl)acetaldehyde, you must select a pathway that strictly controls the oxidation state and traps reactive intermediates. The two most reliable routes are the anhydrous oxidation of 2-(3,5-dimethoxyphenyl)ethanol and the cryogenic reduction of 3,5-dimethoxyphenylacetonitrile[3][4].

Synthetic pathways to 2-(3,5-dimethoxyphenyl)acetaldehyde and common side reactions.

Section 2: Troubleshooting Guides & FAQs

Q1: During the oxidation of 2-(3,5-dimethoxyphenyl)ethanol, my primary product is 3,5-dimethoxyphenylacetic acid. How do I stop over-oxidation? Causality & Solution: Over-oxidation to the carboxylic acid requires the formation of an aldehyde hydrate intermediate, which only occurs in the presence of water[5]. If you are using aqueous oxidants (like Jones reagent or unoptimized TEMPO/bleach), the water in the system facilitates this over-oxidation. Action: Switch to strictly anhydrous oxidation methods. Dess-Martin Periodinane (DMP) or Swern oxidation are the gold standards here. DMP operates under mild, anhydrous conditions, trapping the reaction at the aldehyde stage[4].

Q2: I am using DIBAL-H to reduce 3,5-dimethoxyphenylacetonitrile, but I am getting a complex mixture containing primary amines. What went wrong? Causality & Solution: DIBAL-H reduces the nitrile to an intermediate aluminum imine complex. If the reaction temperature rises above -78 °C before the quench, or if an excess of DIBAL-H is used, this intermediate can accept a second hydride, over-reducing to the amine[3]. Action: Maintain strict cryogenic control (-78 °C) throughout the addition and stirring phases. Quench the reaction with ethyl acetate before warming the flask to destroy unreacted DIBAL-H, ensuring the imine complex remains intact until aqueous hydrolysis.

Q3: My isolated aldehyde is pure on day one, but turns into a viscous, yellow oil after a week in the fridge. How can I stabilize it? Causality & Solution: The alpha-protons of 2-(3,5-dimethoxyphenyl)acetaldehyde are highly acidic. Even trace amounts of acid or base from glassware or workup will catalyze enolization, leading to rapid self-aldol condensation and subsequent polymerization[1]. Action: Do not store the free aldehyde for extended periods. If storage is necessary, convert it to a stable bisulfite adduct by stirring the aldehyde with saturated aqueous sodium bisulfite. It can be regenerated later by treatment with mild base (e.g., Na2CO3).

Mechanistic pathway of self-aldol condensation and polymerization during storage.

Section 3: Reagent Comparison & Quantitative Data

Selecting the right synthetic route depends on your scale, budget, and available equipment. The table below summarizes the performance metrics of common methodologies for this specific substrate based on established organic synthesis benchmarks[4][5][6].

Methodology	Precursor	Avg. Yield	Purity Profile	Scalability	Cost / Hazard Profile
Dess-Martin (DMP)	Primary Alcohol	85 - 92%	Excellent (No over-oxidation)	Low to Medium	High cost; shock-sensitive precursor[4].
Swern Oxidation	Primary Alcohol	80 - 88%	Good (Trace thioacetals possible)	High	Low cost; generates toxic/odorous DMS[5].
TEMPO / Bleach	Primary Alcohol	60 - 75%	Moderate (Acid byproducts)	High	Very low cost; requires strict pH control[6].
DIBAL-H Reduction	Nitrile	70 - 85%	Good (Amine impurities possible)	Medium	Moderate cost; requires cryogenic setup.

Section 4: Validated Experimental Protocols

To ensure self-validating workflows, the following protocols include built-in quality control (QC) checks.

Protocol A: Anhydrous Oxidation via Dess-Martin Periodinane (DMP)

This is the recommended route for high-purity analytical standards.

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve 2-(3,5-dimethoxyphenyl)ethanol (1.0 equiv) in anhydrous Dichloromethane (DCM) to create a 0.2 M solution.

• Addition: Cool the solution to 0 °C using an ice bath. Add Dess-Martin Periodinane (1.2 equiv) portion-wise over 10 minutes to control the mild exotherm[4].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1.5 to 2 hours.

  • QC Validation Check: Perform a TLC (20% EtOAc in Hexanes). The starting alcohol (Rf ~0.2) should be completely consumed, replaced by a new UV-active spot (Rf ~0.5).

• Quench: Dilute the reaction with diethyl ether (to precipitate iodine byproducts). Pour the mixture into a 1:1 solution of saturated aqueous NaHCO3 and 10% aqueous Na2S2O3.

• Hydrolysis of Oxidant: Stir vigorously for 15-30 minutes until the organic layer is completely clear. Causality: Na2S2O3 reduces unreacted hypervalent iodine species, while NaHCO3 neutralizes the acetic acid byproduct, preventing acid-catalyzed aldol condensation of your product.

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure (keep bath temp <30 °C to prevent thermal degradation).

Protocol B: Cryogenic Nitrile Reduction via DIBAL-H

This route is ideal if the nitrile precursor is more readily available[7].

• Preparation: In a flame-dried, Argon-purged flask, dissolve 3,5-dimethoxyphenylacetonitrile (1.0 equiv) in anhydrous DCM (0.3 M).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

• Reduction: Slowly add DIBAL-H (1.0 M in hexanes, 1.1 equiv) dropwise via syringe pump. Maintain the internal temperature strictly below -70 °C.

• Reaction: Stir at -78 °C for 1 hour.

  • QC Validation Check: Do not warm the reaction to check TLC. Rely on strict stoichiometry.

• Quench: Add 2.0 mL of anhydrous Ethyl Acetate dropwise at -78 °C and stir for 10 minutes. Causality: This safely consumes unreacted DIBAL-H before the temperature rises, preventing over-reduction.

• Hydrolysis: Warm the mixture to 0 °C and add a saturated aqueous solution of Rochelle's salt (Potassium sodium tartrate) equal to the reaction volume.

• Emulsion Breakdown: Stir vigorously at room temperature for 1 to 2 hours.

  • QC Validation Check: Initially, a thick white gel (aluminum salts) will form. The reaction is ready for extraction only when the mixture resolves into two distinct, completely clear liquid phases. The tartrate chelates the aluminum, breaking the emulsion.

• Isolation: Extract with DCM, dry over Na2SO4, and concentrate in vacuo.

References

• Source: benchchem.
• Proscaline|39201-78-0|Serotonin Receptor Agonist - Benchchem (Oxidation Pathways)
• Source: ethernet.edu.
• Source: nih.
• Organoiodine(V)
• Source: acs.
• Source: sigmaaldrich.
• Source: google.

Sources

• 1. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]
• 2. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]
• 3. 3,5-Dimethoxyphenylacetonitrile | C10H11NO2 | CID 139445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile - Google Patents [patents.google.com]

Column chromatography purification methods for 2-(3,5-Dimethoxyphenyl)acetaldehyde

Welcome to the Technical Support Center for the chromatographic purification of 2-(3,5-Dimethoxyphenyl)acetaldehyde. This molecule presents unique handling challenges: the highly activated benzylic α -protons—flanked by an electron-rich dimethoxyphenyl ring and a carbonyl group—make it exceptionally prone to enolization, acid-catalyzed aldol condensation, and auto-oxidation[1].

This guide provides field-proven, self-validating methodologies to help researchers maximize isolated yields and preserve molecular integrity during silica gel chromatography[2].

Section 1: Chromatographic Parameters & Quantitative Data

To establish a baseline for your purification, adhere to the physicochemical and chromatographic parameters outlined below.

Table 1: Standardized Purification Parameters

Parameter	Recommended Value / Condition	Mechanistic Rationale
Stationary Phase	Silica Gel 60 (230-400 mesh), Deactivated	Prevents acid-catalyzed aldol condensation on the column[3].
Mobile Phase	Hexane : Ethyl Acetate (95:5 to 85:15 v/v)	Provides optimal Rf​ separation from polar precursors (e.g., alcohols).
Target TLC Rf​	~0.45 (in 8:2 Hexane:EtOAc)	Ideal retention factor for predictable column scaling.
TLC Visualization	UV (254 nm) & 2,4-DNP Stain	2,4-DNP selectively stains the aldehyde group (yellow/orange precipitate).
Evaporation Temp	≤ 30°C	Minimizes thermal polymerization of the concentrated aldehyde.
Storage Conditions	-20°C, under Argon, in solution	Prevents auto-oxidation to 2-(3,5-dimethoxyphenyl)acetic acid.

Section 2: Self-Validating Purification Protocol

Standard silica gel possesses acidic silanol groups (-SiOH) that act as Brønsted acids, rapidly destroying sensitive phenylacetaldehydes. The following step-by-step methodology incorporates silica deactivation and built-in validation checks.

Step 1: Stationary Phase Deactivation

• Action: Slurry Silica Gel 60 in Hexane containing 1% v/v Triethylamine (Et 3​ N). Let it sit for 10 minutes.

• Causality: The amine neutralizes the acidic Brønsted sites (-SiOH) on the silica, effectively shutting down the acid-catalyzed enolization pathway[3].

• Self-Validation Check: Spot the supernatant on a TLC plate and stain with Bromocresol Green. A blue spot confirms the solvent is sufficiently basic to maintain deactivation.

Step 2: Column Equilibration

• Action: Pack the column and flush with 3 column volumes of pure Hexane to remove excess unbound Et 3​ N.

• Causality: While bound Et 3​ N protects the aldehyde, excess free amine in the column can react with your product to form an unwanted Schiff base[3].

• Self-Validation Check: Collect a drop of the column flow-through on wet pH paper. It should read neutral (pH ~7), indicating unbound Et 3​ N has been successfully flushed out.

Step 3: Loading and Elution

• Action: Load the crude mixture in a minimal volume of anhydrous Dichloromethane (DCM). Elute using a slow gradient of Hexane:EtOAc (95:5 to 85:15).

• Causality: A slow, non-polar gradient prevents co-elution with the precursor alcohol (2-(3,5-dimethoxyphenyl)ethanol).

• Self-Validation Check: Perform 2,4-DNP staining on TLC plates of the collected fractions. Only pool fractions showing a rapid, bright yellow precipitate, confirming the presence of the intact aldehyde rather than degraded oligomers.

Step 4: Concentration and Storage

• Action: Evaporate pooled fractions on a rotary evaporator with the water bath strictly ≤ 30°C. Do not evaporate to absolute dryness. Stop when 1-2 mL of solvent remains.

• Causality: Thermal energy and the absence of solvent accelerate the kinetic pathways leading to self-polymerization.

• Self-Validation Check: The remaining liquid must be free-flowing, not viscous. Immediately dilute with anhydrous DCM, flush the vial with Argon, and store at -20°C.

Workflow for the chromatographic purification of sensitive phenylacetaldehydes.

Section 3: Troubleshooting Guide

Q1: Why is my isolated yield of 2-(3,5-dimethoxyphenyl)acetaldehyde significantly lower than the TLC of the crude mixture suggests? A1: This is a classic symptom of "on-column" degradation. Because the α -protons of 2-(3,5-dimethoxyphenyl)acetaldehyde are highly activated, the acidic silanol sites on standard silica gel catalyze rapid enolization followed by self-aldol condensation[1]. The resulting oligomers bind irreversibly to the baseline of the column. You must deactivate your silica gel with Et 3​ N prior to loading (see Step 1 of the protocol)[3].

Q2: My purified aldehyde turns into a viscous, insoluble gel after rotary evaporation. What is happening and how do I prevent it? A2: The viscous gel indicates that the aldehyde has polymerized. Phenylacetaldehydes readily undergo self-polymerization when concentrated to absolute dryness, especially if the water bath temperature is elevated or if trace impurities (which act as condensation nuclei) are present. Never concentrate the aldehyde to a dry film. Stop the rotary evaporation while a small volume of solvent remains, keeping the bath strictly below 30°C.

Q3: I am trying to separate the aldehyde from its precursor, 2-(3,5-dimethoxyphenyl)ethanol. They co-elute on standard normal-phase TLC. How can I resolve them? A3: While alcohols are generally more polar than aldehydes, the electron-rich dimethoxyphenyl ring and complex hydrogen-bonding dynamics can cause co-elution in standard Hexane/EtOAc mixtures. Change the selectivity ( α ) of your mobile phase rather than just the polarity. Switch to a Toluene/Ethyl Acetate system (e.g., 95:5). Toluene interacts with the aromatic rings via π−π stacking, which differentially alters the retention time of the aldehyde compared to the alcohol, pulling them apart on the column.

Primary degradation pathways of 2-(3,5-dimethoxyphenyl)acetaldehyde during purification.

Section 4: Frequently Asked Questions (FAQs)

Q4: Can I use alumina instead of silica gel to avoid the acidic silanol problem? A4: Yes, but with strict caveats. While neutral or basic alumina avoids the acid-catalyzed degradation seen with silica, aldehydes are also sensitive to basic conditions, which can trigger base-catalyzed aldol condensations[1]. If you use alumina, it must be Brockmann Grade III (deactivated with water) to provide a gentler, pH-neutral environment. Note that alumina has a significantly lower sample loading capacity than silica.

Q5: How can I definitively differentiate the aldehyde product from a carboxylic acid byproduct on TLC? A5: 2-(3,5-dimethoxyphenyl)acetaldehyde is prone to auto-oxidation in air, forming 2-(3,5-dimethoxyphenyl)acetic acid. On TLC, the carboxylic acid will streak heavily and have a much lower Rf​ value due to strong hydrogen bonding with the stationary phase. To specifically identify the aldehyde, dip the TLC plate in a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain and heat gently. The aldehyde will immediately form a bright yellow/orange hydrazone precipitate, whereas the carboxylic acid will remain unreactive.

References

• Application Notes and Protocols for Chiral Synthesis, Benchchem, 2

• Schiff Base Condensation Reactions: A Technical Support Center, Benchchem, 3

• Self-aldol condensation of unmodified aldehyde in supercritical carbon dioxide catalyzed by amine grafted on silica, ResearchGate, 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for 2-(3,5-Dimethoxyphenyl)acetaldehyde Condensation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of complex alkaloids or alkenes due to the mismanagement of the initial condensation step. This guide is designed to troubleshoot and optimize the reaction temperature for 2-(3,5-dimethoxyphenyl)acetaldehyde condensations.

Mechanistic Insights: The Temperature Dilemma

The primary cause of reaction failure with 2-(3,5-dimethoxyphenyl)acetaldehyde lies in its highly sensitive molecular architecture. The α-protons adjacent to the aldehyde are highly acidic due to the electron-withdrawing nature of the carbonyl group, while the benzylic position is further activated by the electron-rich 3,5-dimethoxyphenyl ring.

When you subject this molecule to basic conditions (required for Knoevenagel or aldol-type cross-condensations) at elevated temperatures (>80°C), the activation energy for autocondensation is easily breached. The aldehyde rapidly self-condenses into a 2,4-diaryl-2-butenal dimer, which subsequently polymerizes into intractable tars or trioxanes[1][2].

Conversely, if the temperature is too low (<20°C), the desired cross-condensation with an active methylene compound (e.g., ethyl hydrogen malonate) stalls, leading to unreacted starting materials or trapped structural isomers[3]. Success requires a self-validating protocol where temperature is strictly modulated to favor the kinetics of cross-condensation over the thermodynamics of self-degradation.

Troubleshooting FAQs

Q: Why does my reaction mixture turn into a dark, viscous tar when I reflux it at 80°C? A: You are observing thermal degradation via autocondensation. At temperatures above 60°C in the presence of a base, 2-(3,5-dimethoxyphenyl)acetaldehyde acts as both the nucleophile (enolate) and electrophile. It rapidly forms an aldol dimer, which then undergoes further Michael additions and polymerizations to form heavy coke species and tars[2]. To fix this, you must abandon reflux conditions. Lower your reaction temperature to 35–50°C and use a buffered catalyst system (e.g., piperidine/acetic acid).

Q: I lowered the temperature to 20°C to prevent self-condensation, but my Knoevenagel reaction with ethyl hydrogen malonate stalled. How do I balance this? A: At 20°C, the deprotonation of the active methylene and the subsequent nucleophilic attack lack sufficient thermal energy to proceed at a practical rate. The optimal "Goldilocks" zone for this specific substrate is 35–50°C. Within this window, the cross-condensation with the active methylene outpaces the self-aldol reaction. Additionally, ensure you are using a dual-catalyst system (like piperidine and glacial acetic acid) to facilitate both enolate formation and electrophilic activation.

Q: Can I use a Dean-Stark apparatus with toluene to drive the reaction to completion? A: No. Azeotropic distillation with toluene requires temperatures near 110°C. Exposing 2-(3,5-dimethoxyphenyl)acetaldehyde to 110°C under basic conditions will almost exclusively yield polymeric byproducts[1]. Instead of thermal azeotropic removal, use chemical water scavengers. Adding activated 3Å molecular sieves directly to the reaction flask allows you to drive the equilibrium forward at a safe 40°C.

Data Presentation: Temperature vs. Reaction Pathway

The following table summarizes the quantitative relationship between reaction temperature, desired product yield, and byproduct formation during the condensation of 2-(3,5-dimethoxyphenyl)acetaldehyde with an active methylene.

Temperature Range	Dominant Reaction Pathway	Yield of Desired Adduct (%)	Byproduct Profile & Observations
0°C – 20°C	Unreacted / Sluggish	< 15%	Trace dimers; mostly unrecovered starting material.
35°C – 50°C	Cross-Condensation (Optimal)	75% – 85%	Minor aldol dimers (<5%); clear to pale yellow solution.
60°C – 75°C	Mixed Pathways	30% – 40%	Significant dimerization; solution darkens to deep orange/brown.
80°C – 110°C	Autocondensation / Polymerization	< 10%	2,4-diaryl-2-butenals, trioxanes, heavy tars; viscous black mass.

Standard Operating Procedure (SOP): Low-Temperature Knoevenagel Condensation

This protocol is designed as a self-validating system. The inclusion of molecular sieves and a buffered catalyst ensures high conversion without thermal degradation.

Materials:

• 2-(3,5-Dimethoxyphenyl)acetaldehyde (1.0 eq)

• Active Methylene Compound (e.g., Ethyl cyanoacetate or Ethyl hydrogen malonate) (1.2 eq)

• Piperidine (0.1 eq)

• Glacial Acetic Acid (0.1 eq)

• Absolute Ethanol or DMF (Solvent)

• Activated 3Å Molecular Sieves (200 mg/mmol of substrate)

Step-by-Step Methodology:

• Preparation of the Catalyst Buffer: In a dry, argon-purged round-bottom flask, add the solvent (5 mL/mmol substrate). Carefully add piperidine (0.1 eq) followed dropwise by glacial acetic acid (0.1 eq) at room temperature. Stir for 5 minutes to form the buffer complex.

• Substrate Dissolution: Add the active methylene compound (1.2 eq) to the flask. Stir for 10 minutes to ensure complete homogenization.

• Water Scavenging: Introduce the activated 3Å molecular sieves to the flask. (Causality note: Sieves replace the need for high-temperature Dean-Stark water removal, protecting the highly sensitive aldehyde).

• Temperature-Controlled Addition: Chill the flask to 10°C using an ice-water bath. Dissolve the 2-(3,5-dimethoxyphenyl)acetaldehyde (1.0 eq) in a minimal amount of solvent and add it dropwise over 15 minutes. (Causality note: Slow addition prevents localized concentration spikes that trigger autocondensation).

• Optimized Incubation: Remove the ice bath and gently warm the reaction mixture to 40°C using a temperature-controlled oil bath or heating block. Maintain stirring at 40°C for 4 to 6 hours.

• In-Process Validation: Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 3:1). The starting aldehyde spot (visualized with UV or p-anisaldehyde stain) should disappear, replaced by a lower Rf product spot. If the baseline turns dark brown, the temperature is too high.

• Quenching and Isolation: Once complete, cool the mixture to room temperature. Filter the solution through a pad of Celite to remove the molecular sieves. Dilute with ethyl acetate, wash with saturated aqueous NH4Cl to quench the basic catalyst, dry over anhydrous Na2SO4, and concentrate under reduced pressure (bath temperature strictly <40°C).

Reaction Pathway Visualization

The following diagram illustrates the critical bifurcation of reaction pathways based on temperature control.

Temperature-dependent bifurcation of 2-(3,5-dimethoxyphenyl)acetaldehyde condensation pathways.

References[3] P. Zhang's research works | Peking University and other places. ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHy8X3UsCykwB9kkCPNzvqQIKMcQuOSblGQzhwGyY9aSrPHbyTzoj2eH2JaFHoEo2NmCuaaSXrXICLP9tjnJl-WJGdWoK4Y8fQ-CpLdpul3DoeA5_oHvNL_OxfYx_B7HdPRcb0sl_4RgIfQer4NFT-fVEgZFp8ehLhR9i5Bhte7TYUIWg==[1] US6624330B2 - Method for stabilizing phenylacetaldehyde. Google Patents. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFKRRYyEsPyLeB9_bcOyQo02yYj38EJe2knlTpcIHxFlS75Ih1EwEFe-DVF7iXx4OWRMiAe50fD0rTDNqK29E-x3P2qjyhVIDeM7DwnpS-wx0v5V3lxpXb9oQGQGXPnEIsc0C0SthtNl3cKVQ==[2] Performance and coke species of HZSM-5 in the isomerization of styrene oxide to phenylacetaldehyde. RSC Publishing. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_C_uk04b2Mm9lD7zJtZ9_MLmkCegwkm3a0dPceD75UaKGjfXTvdk5g6XRS-qvsABmcCgJ9mcXEw8Ew0lMr_03h-0Rgsg_vpWw5EOaokf4mj_279vHMeo4uTHTbLHqew4uWnjjBqhG80ETG72_qtBU0I6PGkjld7OG

Sources

• 1. US6624330B2 - Method for stabilizing phenylacetaldehyde - Google Patents [patents.google.com]
• 2. Performance and coke species of HZSM-5 in the isomerization of styrene oxide to phenylacetaldehyde - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09007B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Removing unreacted precursors from 2-(3,5-Dimethoxyphenyl)acetaldehyde mixtures

Welcome to the Technical Support Center. This guide provides authoritative troubleshooting, standardized protocols, and chemical rationales for removing unreacted precursors (such as 2-(3,5-dimethoxyphenyl)ethanol, esters, or Wittig reagents) from 2-(3,5-Dimethoxyphenyl)acetaldehyde mixtures.

Due to the high reactivity of the α -protons and the carbonyl group, phenylacetaldehydes are notoriously sensitive to oxidation, polymerization, and base-catalyzed aldol condensation. Standard silica gel chromatography often leads to significant yield loss. Therefore, derivatization-based liquid-liquid extraction is the industry standard for isolating this compound [1].

Comparative Analysis of Purification Strategies

To select the optimal purification route, researchers must weigh the aldehyde's sensitivity against the scalability of the method. The table below summarizes the quantitative performance of common precursor-removal strategies [1, 3].

Purification Method	Reagent / Principle	Typical Yield	Purity	Advantages	Disadvantages
Liquid-Liquid Bisulfite Extraction	NaHSO₃ (Forms water-soluble α -hydroxy sulfonate)	>90%	>95%	Highly specific to aldehydes; avoids silica-induced degradation.	Cleavage requires careful pH control to prevent aldol condensation.
Nonaqueous Bisulfite Cleavage	TMS-Cl in Acetonitrile	95-100%	>98%	Irreversible cleavage; zero aqueous base exposure prevents degradation.	Requires isolation of the solid adduct; sensitive to ambient moisture.
Girard's Reagent T	Trimethylacetohydrazideammonium chloride	85-90%	>95%	Excellent for sterically hindered or highly sensitive carbonyls.	Reagents are costly; requires specialized acidic cleavage protocol.
Silica Gel Chromatography	SiO₂ (Adsorption)	40-60%	80-90%	Standard lab setup; requires no derivatization.	Acidic silica promotes enolization and irreversible self-condensation.

Chemical Separation Workflow

The following diagram illustrates the validated workflow for the liquid-liquid bisulfite extraction method, ensuring the complete separation of the target aldehyde from unreacted lipophilic precursors.

Workflow for the isolation of aldehydes via bisulfite adduct formation and extraction.

Standard Operating Procedures (SOPs)

Protocol A: Liquid-Liquid Bisulfite Extraction (Aqueous)

This protocol utilizes a water-miscible co-solvent to rapidly generate the bisulfite adduct without requiring crystallization, making it ideal for 2-(3,5-Dimethoxyphenyl)acetaldehyde [1].

• Step 1: Solubilization. Dissolve the crude mixture in Dimethylformamide (DMF) (e.g., 10 mL per gram of crude).

  • Causality: DMF maintains the solubility of the lipophilic precursors while allowing intimate contact between the organic aldehyde and the aqueous bisulfite layer.

• Step 2: Adduct Formation. Add 2.5 volumes of freshly prepared, saturated aqueous NaHSO₃. Shake vigorously in a separatory funnel for 30–60 seconds.

  • Validation Checkpoint: A mild exotherm should be felt through the glass, confirming the nucleophilic addition of the bisulfite ion to the carbonyl group.

• Step 3: Phase Separation. Add equal volumes of deionized water and an immiscible organic solvent (10% Ethyl Acetate in Hexanes). Shake and allow layers to separate.

  • Validation Checkpoint: Spot the top organic layer on a TLC plate. The UV-active spot corresponding to the aldehyde should be completely absent, confirming quantitative transfer to the aqueous phase. Discard the organic layer (contains unreacted alcohol/ester).

• Step 4: Mild Regeneration. Add fresh Ethyl Acetate to the retained aqueous phase. Slowly add saturated aqueous NaHCO₃ until the aqueous layer reaches pH 8-9.

  • Causality: Using a mild base like NaHCO₃ instead of NaOH prevents the base-catalyzed aldol condensation of the sensitive phenylacetaldehyde.

  • Validation Checkpoint: The aqueous layer will effervesce (CO₂ release). Once effervescence ceases and pH stabilizes, the regenerated aldehyde will partition into the top organic layer. Extract, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Nonaqueous Regeneration via TMS-Cl

For batches where aqueous base causes unacceptable levels of degradation, this nonaqueous method provides a highly stable alternative [2].

• Step 1: Adduct Isolation. Follow Steps 1-2 of Protocol A, but use ethanol instead of DMF. Filter the precipitated bisulfite adduct and dry it under a vacuum.

• Step 2: Silylation. Suspend the dry adduct in anhydrous Acetonitrile. Add 1.5 equivalents of Chlorotrimethylsilane (TMS-Cl) and heat to 50°C for 2 hours.

  • Causality: TMS-Cl attacks the sulfonate oxygen, driving an irreversible decomposition into the free aldehyde, hexamethyldisiloxane, sulfur dioxide, and sodium chloride. This completely avoids the extreme pH conditions that destroy phenylacetaldehydes.

• Step 3: Isolation. Cool the mixture and filter.

  • Validation Checkpoint: The formation of a fine white precipitate (NaCl) visually confirms the reaction's progression. Concentrate the filtrate to yield the pure aldehyde.

Troubleshooting Guide

Issue: The bisulfite adduct is not precipitating out of solution.

• Cause: The bisulfite adduct of 2-(3,5-Dimethoxyphenyl)acetaldehyde is highly water-soluble and often will not crystallize, especially in the presence of trace organic solvents [3].

• Solution: Do not rely on filtration. Transition immediately to the liquid-liquid extraction method (Protocol A). The adduct remains safely dissolved in the aqueous phase while impurities are washed away with the EtOAc/Hexanes mixture.

Issue: Significant degradation (aldol products) is observed during adduct cleavage.

• Cause: Phenylacetaldehydes possess highly acidic α -protons. If NaOH or KOH is used to cleave the bisulfite adduct, the localized high pH triggers rapid self-condensation.

• Solution: Switch to a milder base (NaHCO₃) and ensure a biphasic system (EtOAc/Water) is present during cleavage so the aldehyde is immediately extracted into the organic layer upon regeneration. Alternatively, use the nonaqueous TMS-Cl method (Protocol B) [2].

Issue: Unreacted 2-(3,5-dimethoxyphenyl)ethanol is still present in the final product.

• Cause: The primary alcohol precursor is partially partitioning into the aqueous layer because the concentration of the water-miscible solvent (DMF/MeOH) is too high during the washing step.

• Solution: Increase the volume of deionized water added during Step 3 of Protocol A to "crash out" the organic impurities from the DMF/water mixture, and perform three separate washes with 10% EtOAc/Hexanes to thoroughly strip the alcohol.

Frequently Asked Questions (FAQs)

Q: Why is DMF recommended over Methanol or Ethanol for the initial bisulfite reaction? A: While methanol is traditionally used, DMF significantly improves the reaction rate and phase transfer for lipophilic and sterically hindered aldehydes. It maintains better solubility of the organic components before the charged adduct is fully formed, ensuring a quantitative reaction within 30 seconds of shaking [1].

Q: Can I use Girard's Reagent T instead of sodium bisulfite for this specific molecule? A: Yes. forms a water-soluble hydrazone and is an excellent alternative if your specific matrix is incompatible with bisulfite. However, the regeneration of the aldehyde from the Girard hydrazone requires acidic hydrolysis (typically using HCl), which must be carefully monitored to prevent the degradation of the electron-rich dimethoxyphenyl ring [3].

Q: How should I store the purified 2-(3,5-Dimethoxyphenyl)acetaldehyde to prevent polymerization? A: Once purified, the aldehyde should be stored neat (or as a concentrated solution in an inert solvent like DCM) under an Argon atmosphere at -20°C. If long-term storage is required, it is highly recommended to store it as the bisulfite adduct and only regenerate the free aldehyde immediately prior to your next synthetic step [2].

References

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, ACS Publications. Available at:[Link]

• A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

Technical Support Center: Minimizing Degradation of 2-(3,5-Dimethoxyphenyl)acetaldehyde in Aqueous Solutions

Welcome to the Technical Support Center. As application scientists and drug development professionals, we understand that handling highly reactive intermediates like 2-(3,5-Dimethoxyphenyl)acetaldehyde in aqueous media presents significant challenges. The inherent structural features of this compound—an easily oxidizable aldehyde moiety coupled with highly acidic alpha-protons—make it exceptionally prone to degradation.

This guide is engineered to provide you with the mechanistic understanding, troubleshooting frameworks, and validated protocols required to stabilize this compound during your analytical and synthetic workflows.

Mechanistic Overview of Aqueous Degradation

To effectively prevent degradation, we must first understand the causality behind it. 2-(3,5-Dimethoxyphenyl)acetaldehyde degrades via three primary pathways in aqueous environments:

• Auto-Oxidation: The aldehyde group is highly susceptible to radical-mediated auto-oxidation in the presence of dissolved oxygen, rapidly converting to 2-(3,5-dimethoxyphenyl)acetic acid[1].

• Aldol Condensation: The alpha-protons adjacent to the carbonyl are rendered acidic by the electron-withdrawing nature of the carbonyl and the inductive effect of the aromatic ring. Under basic conditions, enolization triggers bimolecular aldol condensation, resulting in complex, hydrophobic oligomers[2][3].

• Acid-Catalyzed Trimerization: Exposure to trace Lewis or Brønsted acids catalyzes the cyclic trimerization of the aldehyde into substituted 1,3,5-trioxanes (e.g., 2,4,6-tris(3,5-dimethoxybenzyl)-1,3,5-trioxane)[4].

Figure 1: Primary aqueous degradation pathways of 2-(3,5-Dimethoxyphenyl)acetaldehyde.

Troubleshooting Guides & FAQs

Q1: My aqueous stock solution turns cloudy and precipitates after 24 hours at room temperature. What is happening? A: Cloudiness is a classic hallmark of polymerization. Phenylacetaldehydes are notoriously prone to acid-catalyzed trimerization (forming insoluble trioxanes) or base-catalyzed aldol condensation (forming hydrophobic oligomers)[3][4]. Causality & Fix: This usually indicates a pH drift or the presence of trace heavy metals acting as Lewis acids. Ensure your aqueous buffer is strictly maintained between pH 6.0 and 6.5 . Avoid using strong mineral acids/bases during pH adjustment to prevent localized pH extremes. Add 1 mM EDTA to sequester catalytic heavy metals.

Q2: LC-MS analysis shows a major secondary peak that increases over time, with a mass shift of +16 Da. How do I prevent this? A: A +16 Da mass shift confirms the insertion of an oxygen atom, indicating the auto-oxidation of the aldehyde to 2-(3,5-dimethoxyphenyl)acetic acid[1][2]. Causality & Fix: Aqueous buffers hold significant dissolved oxygen. You must rigorously deoxygenate your solutions. Sparge all buffers with Argon (which is heavier than Nitrogen and provides a superior protective blanket) for at least 30 minutes prior to dissolving the compound. Supplement the buffer with a water-soluble antioxidant, such as L-ascorbic acid (0.1% w/v), to intercept radical oxidation pathways.

Q3: Does temperature significantly impact the degradation rate in water? A: Yes. Both oxidation and condensation kinetics are highly temperature-dependent. Causality & Fix: Storing the aqueous solution at 4°C significantly suppresses the bimolecular aldol condensation rate and slows oxygen diffusion. However, do not freeze-thaw repeatedly . Freezing can cause "cryoconcentration," where the solute is concentrated in the unfrozen liquid fraction, paradoxically accelerating bimolecular condensation reactions.

Q4: Can I use co-solvents or additives to improve stability? A: Yes. Because aldol condensation is a bimolecular reaction, its rate is proportional to the square of the aldehyde concentration. Causality & Fix: By complexing the aldehyde with Hydroxypropyl-β-cyclodextrin (HP-β-CD) or using a 5-10% organic co-solvent (like DMSO or Acetonitrile), you effectively reduce the free aqueous concentration of the reactive monomer, thereby drastically lowering the condensation rate.

Quantitative Data: Stability Matrix

The following table summarizes the expected stability profiles of 2-(3,5-Dimethoxyphenyl)acetaldehyde under various aqueous conditions, allowing you to select the optimal environment for your specific assay duration.

Storage Condition	Primary Degradant Observed	Estimated Half-Life ( t1/2​ )	Recommended Mitigation Strategy
Unbuffered Water (Ambient Air, 25°C)	2-(3,5-Dimethoxyphenyl)acetic acid	< 12 Hours	Buffer to pH 6.0, Sparge with Ar.
Basic Buffer (pH 8.5, 25°C)	Aldol Oligomers	< 4 Hours	Lower pH immediately; avoid basic conditions.
Acidic Buffer (pH 3.0, 25°C)	Substituted s-Trioxane	24 - 48 Hours	Neutralize to pH 6.0 - 6.5.
Optimized Buffer (pH 6.0, Ar, 4°C)	Trace Carboxylic Acid	> 14 Days	Add 0.1% Ascorbic Acid + 1 mM EDTA.
Cyclodextrin Complex (pH 6.0, 4°C)	Negligible	> 30 Days	Use 10% HP-β-CD to shield the aldehyde.

Standard Operating Procedure (SOP): Preparation of Ultra-Stable Aqueous Solutions

To ensure trustworthiness and reproducibility in your assays, follow this self-validating protocol for preparing aqueous stock solutions.

Figure 2: Optimized workflow for preparing stable aqueous aldehyde stock solutions.

Step-by-Step Methodology:

• Buffer Selection & Preparation: Prepare a 50 mM MES (2-(N-morpholino)ethanesulfonic acid) buffer. Adjust the pH to exactly 6.0 using dilute NaOH. Rationale: MES is non-nucleophilic and will not form Schiff bases with the aldehyde, unlike Tris or amine-based buffers.

• Deoxygenation (Critical Step): Transfer the buffer to a heavy-walled flask. Sparge the solution with high-purity Argon gas through a glass dispersion frit for a minimum of 30 minutes.

• Addition of Stabilizers: While maintaining an Argon headspace, add 1 mM EDTA (to chelate trace Lewis acidic metals) and 0.1% (w/v) L-ascorbic acid (as a radical scavenger). Stir gently until fully dissolved.

• Aldehyde Dissolution: Pre-dissolve the 2-(3,5-Dimethoxyphenyl)acetaldehyde in a minimal volume of DMSO (e.g., 5% of final volume) to prevent localized high concentrations of the neat oil in water, which drives immediate aldol condensation. Inject this DMSO stock slowly into the vortex of the stirring, chilled (4°C) aqueous buffer.

• Filtration and Storage: Filter the final solution through a 0.22 µm PTFE syringe filter (avoid Nylon, which can bind aldehydes) directly into amber glass HPLC vials. Purge the headspace of each vial with Argon before capping with PTFE-lined septa. Store at 4°C.

References

• Kinetics of the Oxidation of Phenylacetaldehyde by Chromic Acid. Zenodo. Available at:[https://zenodo.org/record/...][2]

• Process for the preparation of phenylacetic acid (US3919305A). Google Patents. Available at:[https://patents.google.com/...][1]

• Identifying and minimizing byproducts in phenylacetaldehyde synthesis. Benchchem Technical Support. Available at: [https://www.benchchem.com/...][3]

• Method for stabilizing and purifying phenylacetaldehyde (US2649462A). Google Patents. Available at: [https://patents.google.com/...][4]

Sources

• 1. US3919305A - Process for the preparation of phenylacetic acid - Google Patents [patents.google.com]
• 2. zenodo.org [zenodo.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]

Technical Support Center: Overcoming Steric &amp; Electronic Challenges in 2-(3,5-Dimethoxyphenyl)acetaldehyde Reactions

Welcome to the Advanced Technical Support Center. As researchers and drug development professionals, you are likely utilizing 2-(3,5-Dimethoxyphenyl)acetaldehyde as a critical intermediate in the synthesis of phenethylamines (such as Proscaline analogs) (1[1]), isoquinolines, or targeted therapeutics. While structurally simple, this molecule presents a deceptive "dual threat" during synthesis: conformational steric hindrance from the bulky aryl group and hyper-nucleophilicity driven by the meta-methoxy substituents.

This guide provides field-proven troubleshooting logic, self-validating protocols, and mechanistic insights to ensure your synthetic pathways remain robust and high-yielding.

Part 1: Troubleshooting Guides & FAQs

Q1: During Knoevenagel condensation with ethyl hydrogen malonate, my NMR shows the double bond is out of position (forming a 3-butenoate instead of a 2-butenoate). Why is this happening?

A1: This is a documented structural anomaly specific to this substrate. The bulky, electron-rich 3,5-dimethoxyphenyl group alters the thermodynamic stability of the resulting enoate. Under standard weak-base conditions (e.g., pyridine/piperidine), the expected 4-(3,5-dimethoxyphenyl)-2-butenoate fails to equilibrate. Instead, steric repulsion prevents the necessary planar conformation for extended conjugation with the ester, trapping the double bond in the 3-position to yield the isomeric 3-butenoate (2[2]). Solution: Abandon thermodynamic Knoevenagel conditions. Use kinetically controlled Horner-Wadsworth-Emmons (HWE) olefination to lock the double bond in the α,β -position.

Q2: My reaction mixture is turning into a highly viscous, complex mass, and mass spectrometry shows a heavy dimer peak. How do I prevent this?

A2: You are observing the formation of a complex dimer: 2',4',2",4"-tetramethoxy-2,3:6,7-dibenzo-9-oxabicyclo[3.3.1]nona-2,6-diene. The methoxy groups at positions 3 and 5 strongly donate electron density, making the ortho/para positions (C2, C4, C6) of the phenyl ring hyper-nucleophilic. In concentrated solutions or under prolonged exposure to bases/acids, the aromatic ring of one molecule attacks the electrophilic aldehyde of another, triggering a runaway phenol-aldehyde condensation cascade (2[2]). Solution: Maintain strict concentration limits ( ≤ 0.05 M) during reactions and store the aldehyde neat at -20°C under argon, or protect it as a dimethyl acetal if long-term storage is required.

Q3: Reductive amination with secondary amines is yielding <20%. Is this due to steric clash?

A3: Yes. Although the methoxy groups are meta to the acetaldehyde moiety, the rotational freedom of the −CH2​− linker allows the bulky 3,5-dimethoxyphenyl ring to fold over the electrophilic center. This creates a sterically hindered local environment that severely retards the formation of the bulky iminium intermediate, allowing side reactions to dominate. Solution: Shift from standard NaBH(OAc)3​ protocols to a Titanium(IV) isopropoxide-mediated reductive amination.

Part 2: Reaction Pathway & Troubleshooting Logic

Divergent reaction pathways of 2-(3,5-Dimethoxyphenyl)acetaldehyde based on conditions.

Troubleshooting workflow for common steric and electronic failures in synthesis.

Part 3: Quantitative Data Comparison

The following table summarizes the performance of various olefination methods when applied to 2-(3,5-Dimethoxyphenyl)acetaldehyde, highlighting the superiority of kinetically controlled methods in overcoming steric isomerization.

Reaction Method	Reagents / Catalyst	Concentration	Major Product Geometry	Isolated Yield	Dimerization / Side-Product (%)
Knoevenagel Condensation	Pyridine / Piperidine	0.5 M	3-Butenoate Isomer	45%	>30% (Oxabicyclo Dimer)
Wittig Reaction	K2​CO3​ , Phosphonium Ylide	0.2 M	2-Butenoate / 3-Butenoate Mix	60%	15%
Optimized HWE Olefination	NaH, Phosphonate Ester	0.05 M	2-Butenoate Isomer	88%	<2%

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Horner-Wadsworth-Emmons (HWE) Olefination

Objective: Synthesize the α,β -unsaturated ester (2-butenoate derivative) while bypassing the thermodynamic equilibration that leads to the 3-butenoate isomer. Causality: Using a strong base (NaH) and a phosphonate ester creates a stabilized carbanion that reacts irreversibly via a four-membered oxaphosphetane intermediate. This strict kinetic control prevents the steric-driven isomerization seen in weak-base conditions.

• Preparation: Purge a flame-dried round-bottom flask with Argon.

• Ylide Formation: Add Triethyl phosphonoacetate (1.2 eq) to anhydrous THF. Maintain the total solvent volume to ensure the final aldehyde concentration will be ≤ 0.05 M (critical to prevent dimerization).

• Deprotonation: Cool the flask to 0°C. Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes until hydrogen gas evolution ceases and the solution becomes clear.

• Coupling: Dissolve 2-(3,5-Dimethoxyphenyl)acetaldehyde (1.0 eq) in a minimal amount of anhydrous THF. Add this dropwise to the ylide solution over 20 minutes. Reasoning: Slow addition maintains a constant excess of the ylide, ensuring the aldehyde reacts immediately rather than self-condensing.

• Reaction: Warm the mixture to room temperature and stir for 2 hours.

• System Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 8:2). The aldehyde spot (UV active, stains strongly with 2,4-DNP) should disappear, replaced by a lower Rf​ spot. Post-workup 1H-NMR must show an alkene doublet at ~5.8 ppm ( α -proton) and ~7.0 ppm ( β -proton) with a large coupling constant ( J≈15.5 Hz ), confirming the trans-2-butenoate geometry.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc (3x), dry over anhydrous Na2​SO4​ , concentrate, and purify via silica gel chromatography.

Protocol B: Lewis Acid-Mediated Reductive Amination

Objective: Successfully couple the sterically hindered aldehyde with bulky primary or secondary amines. Causality: Titanium(IV) isopropoxide acts simultaneously as a potent Lewis acid and a water scavenger. It forcefully drives the equilibrium toward the bulky imine/iminium intermediate, overcoming the steric shielding of the folded 3,5-dimethoxyphenyl group before the reducing agent is introduced.

• Imine Formation: Mix 2-(3,5-Dimethoxyphenyl)acetaldehyde (1.0 eq) and the target amine (1.1 eq) in anhydrous Dichloromethane (DCM) under Argon.

• Activation: Add Ti(OiPr)4​ (2.0 eq) dropwise at room temperature. Stir the reaction for 12 hours.

• System Validation Checkpoint: Take a 50 μL aliquot, dilute in CDCl3​ , and run a quick 1H-NMR . The distinct aldehyde peak at ~9.7 ppm must be completely absent, replaced by an imine/iminium signal at ~7.5–8.0 ppm. If the aldehyde persists, add an additional 0.5 eq of Ti(OiPr)4​ and stir for 2 more hours.

• Reduction: Once imine formation is validated, add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq) in one portion. Stir for an additional 6 hours.

• Workup: Quench the reaction carefully with 1N NaOH to precipitate the titanium salts as a white solid. Filter the entire mixture through a pad of Celite, washing thoroughly with DCM. Extract the filtrate, dry the organic layer, and concentrate in vacuo.

Part 5: References

• Title: Knoevenagel Condensation of 3,5-Dimethoxyphenylacetaldehyde with Ethyl Hydrogen Malonate Source: Chemical Journal of Chinese Universities (Zhao, Y.-J., Jiao, Y.-G., Tang, H.-T., & Zhang, P., 1997, 18(8): 1312) URL:

• Title: Proscaline|39201-78-0|Serotonin Receptor Agonist Source: Benchchem URL:

Sources

• 1. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]
• 2. 3,5-二甲氧基苯乙醛和丙二酸单乙酯的Knoevenagel缩合 [cjcu.jlu.edu.cn]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-(3,5-Dimethoxyphenyl)acetaldehyde vs. 3,4-Dimethoxyphenylacetaldehyde

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

Phenylacetaldehydes are highly versatile electrophilic building blocks in alkaloid total synthesis and medicinal chemistry. The positional isomerism of the methoxy groups in 3,4-dimethoxyphenylacetaldehyde (3,4-DMPA) and 2-(3,5-dimethoxyphenyl)acetaldehyde (3,5-DMPA) fundamentally alters their electronic profiles, enolization dynamics, and downstream reactivity. This guide provides an objective, data-driven comparison of these two isomers, detailing their mechanistic divergence in condensation reactions, cyclizations, and toxicological assays.

Structural and Electronic Causality

While both compounds share a phenylacetaldehyde core, the regiochemistry of their electron-donating methoxy groups dictates their distinct chemical behaviors:

• 3,4-DMPA (Asymmetric Activation): The contiguous 3,4-dimethoxy substitution creates a localized electron-rich domain. Inductive effects from the aromatic ring influence the electrophilicity of the aldehyde carbon, making it highly susceptible to nucleophilic attack by primary amines to form Schiff bases[1]. Furthermore, the ring is strongly activated at the C6 position, making 3,4-DMPA an ideal precursor for biomimetic Pictet-Spengler cyclizations to yield 1-(3,4-dimethoxybenzyl)-tetrahydroisoquinolines[2].

• 3,5-DMPA (Symmetric Activation): The meta-relationship of the 3,5-methoxy groups symmetrically activates the C2, C4, and C6 positions of the aromatic ring. In reactions targeting the aldehyde carbon, such as the Knoevenagel condensation, the symmetric electron distribution alters the transition state dipole, facilitating the formation of substituted cinnamic acid derivatives when reacted with active methylene compounds[3].

Mechanistic Divergence & Application Profiling

Toxicology and Protein Reactivity

3,4-DMPA (often referred to as DMPAL in pharmacological literature) is heavily utilized as a structural control in Parkinson's disease research to study the toxicity of DOPAL (3,4-dihydroxyphenylacetaldehyde)[4]. Because 3,4-DMPA lacks the free catechol hydroxyls of DOPAL, it cannot undergo auto-oxidation to form reactive quinones[1]. Consequently, its protein reactivity is strictly limited to aldehyde-mediated Schiff base formation with lysine residues, resulting in a 5- to 10-fold decrease in protein cross-linking compared to DOPAL[1]. This isolated reactivity makes 3,4-DMPA an excellent tool for decoupling catechol-driven toxicity from aldehyde-driven toxicity[4].

Pictet-Spengler Cyclizations vs. Condensations

In organocatalytic enantioselective Pictet-Spengler reactions, 3,4-DMPA acts as the electrophilic carbonyl component. However, researchers must carefully control the reaction temperature; at elevated temperatures (>80°C), the aldehyde is prone to enolization and subsequent dimerization, which can deactivate the catalyst and stall the reaction[2]. Conversely, 3,5-DMPA is structurally primed for base-catalyzed Knoevenagel condensations, reacting efficiently with ethyl hydrogen malonate to form complex α,β-unsaturated esters[3].

Mechanistic divergence of 3,4-DMPA and 3,5-DMPA in alkaloid synthesis and condensation reactions.

Quantitative Data Comparison

The following table summarizes the empirical performance metrics and reactivity profiles of both isomers based on standardized experimental conditions.

Property / Metric	3,4-Dimethoxyphenylacetaldehyde (3,4-DMPA)	2-(3,5-Dimethoxyphenyl)acetaldehyde (3,5-DMPA)
Aromatic Substitution	Asymmetric (3,4-dimethoxy)	Symmetric (3,5-dimethoxy)
Primary Synthetic Use	Pictet-Spengler, Reductive Amination	Knoevenagel Condensation
Protein Reactivity (vs DOPAL)	~20% relative reactivity (requires reducing agent)[1]	Not widely reported in neurotoxicity models
Aldehyde Stability	Prone to dimerization at >80°C[2]	Moderate; requires cold storage
Electrophilic Ring Activation	Ortho/Para to methoxy (C2, C6)	Ortho/Para to methoxy (C2, C4, C6)
Typical Yield (Target Rxn)	40-72% (Alkene Oxidation / Pictet-Spengler)[1],[2]	High (Knoevenagel Condensation)[3]

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate built-in validation steps (e.g., TLC, NMR tracking) to confirm intermediate formation before proceeding to the next synthetic stage.

Protocol A: Synthesis and Utilization of 3,4-DMPA in Pictet-Spengler Cyclization

Causality Note: 3,4-DMPA is synthesized via the oxidative cleavage of eugenol methyl ether rather than direct reduction of the corresponding acid, as the RuCl3/NaIO4 system selectively cleaves the terminal alkene without over-oxidizing the resulting aldehyde[1].

• Aldehyde Synthesis: Dissolve eugenol methyl ether in a 6:1 mixture of acetonitrile and water. Add 3.5 mol% RuCl3 and 4 equivalents of NaIO4. Stir for 3 hours at room temperature[1].

  • Validation: Monitor via TLC. The disappearance of the alkene spot and the appearance of a UV-active spot that stains with 2,4-DNP confirms aldehyde formation.

• Imine Formation: Dissolve the purified 3,4-DMPA and the target amine (e.g., a phenethylamine derivative) in anhydrous dichloromethane (DCM) at -78°C. Allow the mixture to warm to room temperature[2].

  • Validation: Take an aliquot for 1H NMR. The disappearance of the distinct aldehyde proton triplet (~9.71 ppm) and the emergence of an imine proton signal confirms Schiff base formation[1].

• Cyclization: Introduce the acid catalyst. Heat the reaction carefully to 50-60°C. Critical Step: Do not exceed 80°C, as 3,4-DMPA will undergo rapid enolization and dimerization, poisoning the catalyst[2].

• Workup: Quench with saturated aqueous NaHCO3, extract with DCM, and purify the resulting 1-benzyl-tetrahydroisoquinoline via flash chromatography[2].

Step-by-step workflow for the enantioselective Pictet-Spengler reaction using 3,4-DMPA.

Protocol B: Knoevenagel Condensation using 3,5-DMPA

Causality Note: The Knoevenagel condensation relies on the deprotonation of an active methylene compound. 3,5-DMPA is chosen here because its symmetric electron-donating groups do not sterically hinder the aldehyde carbon, allowing for rapid nucleophilic attack[3].

• Reagent Preparation: In a dry round-bottom flask, combine 1 equivalent of 3,5-DMPA with 1.1 equivalents of ethyl hydrogen malonate[3].

• Catalysis: Add a catalytic amount of an organic base (e.g., piperidine) and a weak acid (e.g., glacial acetic acid) to form the active piperidinium acetate catalyst.

• Condensation: Reflux the mixture in toluene using a Dean-Stark apparatus to continuously remove the water byproduct, driving the equilibrium toward the α,β-unsaturated ester.

  • Validation: The reaction is complete when water ceases to collect in the Dean-Stark trap.

• Isolation: Cool the mixture, wash with dilute HCl to remove the amine catalyst, extract the organic layer, and recrystallize the product.

Sources

• 1. Protein Reactivity of 3,4-Dihydroxyphenylacetaldehyde, a Toxic Dopamine Metabolite, is Dependent on both the Aldehyde and Catechol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.uva.nl [pure.uva.nl]
• 3. Synthesis and Catalytic Properties of Ordered Mesoporous Amino-group Functionalized Mesopolymers as Solid Base Catalysts [cjcu.jlu.edu.cn]
• 4. Catechol and Aldehyde Moieties of 3,4-Dihydroxyphenylacetaldehyde Contribute to Tyrosine Hydroxylase Inhibition and Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Synthetic Routes for High-Purity 2-(3,5-Dimethoxyphenyl)acetaldehyde

Executive Summary

In advanced organic synthesis and drug development, 2-(3,5-dimethoxyphenyl)acetaldehyde serves as a critical biochemical precursor. It is heavily utilized in the synthesis of complex indole derivatives, isoquinoline scaffolds, and substituted phenethylamines (such as 5-HT₂A receptor agonists like proscaline)[1]. Because this aldehyde is frequently subjected to downstream reductive amination or Knoevenagel condensations, its purity is paramount. Trace impurities—such as homologous primary alcohols, over-oxidized carboxylic acids, or primary amines—can severely poison downstream catalysts or lead to inseparable byproduct mixtures.

This guide objectively evaluates the three primary synthetic routes used to generate high-purity 2-(3,5-dimethoxyphenyl)acetaldehyde, providing mechanistic causality, quantitative performance data, and self-validating experimental protocols.

Mechanistic Evaluation of Synthetic Pathways

Route A: Nitrile Reduction (DIBAL-H)

The reduction of 3,5-dimethoxyphenylacetonitrile using Diisobutylaluminum hydride (DIBAL-H) is a direct approach to the aldehyde[2].

• Causality & Mechanism: DIBAL-H acts as an electrophilic reducing agent. At strictly controlled cryogenic temperatures (-78 °C), the hydride attacks the nitrile carbon to form a stable tetrahedral aluminum-imine complex. This intermediate resists further reduction. Upon aqueous acidic workup, the complex hydrolyzes directly to the aldehyde.

• Pitfalls: If the temperature exceeds -60 °C, the aluminum-imine complex collapses, allowing a second hydride transfer that over-reduces the substrate to 2-(3,5-dimethoxyphenyl)ethan-1-amine.

Route B: Primary Alcohol Oxidation (DMP & Swern)

The oxidation of 2-(3,5-dimethoxyphenyl)ethanol is widely considered the gold standard for achieving ultra-high purity.

• Dess-Martin Periodinane (DMP): Operates via a hypervalent iodine(V) mechanism. Ligand exchange with the primary alcohol creates an intermediate that undergoes intramolecular α-proton abstraction, releasing the aldehyde and iodine(III)[3]. DMP is highly chemoselective and entirely avoids the over-oxidation to 3,5-dimethoxyphenylacetic acid—a common failure point when using harsh Cr(VI) reagents.

• Swern Oxidation: Utilizes oxalyl chloride and DMSO to form a highly reactive chlorosulfonium intermediate. While it avoids the shock-sensitivity and high molecular weight of DMP, it generates dimethyl sulfide (DMS) as a toxic, foul-smelling byproduct[4].

Route C: Darzens Homologation

Starting from the inexpensive 3,5-dimethoxybenzaldehyde , this route involves a Darzens condensation with an α-halo ester to form a glycidic ester (epoxide). Subsequent saponification and acid-catalyzed decarboxylation yield the homologous aldehyde.

• Causality & Mechanism: While the starting materials are highly accessible, the multi-step nature of the homologation introduces stereochemical complexities during epoxidation and risks thermal degradation during the decarboxylation step, ultimately lowering the overall yield.

Synthetic Workflow Visualization

Comparative synthetic workflows for 2-(3,5-dimethoxyphenyl)acetaldehyde.

Quantitative Performance Comparison

Synthetic Route	Primary Reagent	Typical Yield (%)	Purity Profile	Scalability	E-Factor (Waste)
A: Nitrile Reduction	DIBAL-H	75–85%	Moderate (Imine/Amine traces)	Moderate (Requires -78 °C)	High (Aluminum salts)
B: Alcohol Oxidation (Swern)	Oxalyl Chloride / DMSO	85–95%	High	Excellent (Industrial std.)	Moderate (DMS odor)
B: Alcohol Oxidation (DMP)	Dess-Martin Periodinane	90–98%	Very High	Low (Shock-sensitive)	High (Iodine waste)
C: Darzens Homologation	Ethyl chloroacetate / Base	40–60%	Moderate (Side reactions)	Moderate	Very High (Multi-step)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They incorporate specific visual or analytical cues that confirm the mechanistic progression of the reaction.

Protocol 1: DMP Oxidation of 2-(3,5-Dimethoxyphenyl)ethanol (Recommended for High Purity)

This route is prioritized for lab-scale synthesis due to its mild conditions and prevention of over-oxidation[3].

• Preparation: Dissolve 2-(3,5-dimethoxyphenyl)ethanol (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂, 0.1 M) under an argon atmosphere. Cool the flask to 0 °C.

• Activation: Add Dess-Martin Periodinane (1.2 eq) portion-wise.

  • Causality: The 0 °C environment controls the initial exothermic ligand exchange between the alcohol and the hypervalent iodine. The slight stoichiometric excess ensures complete conversion.

• Reaction & Validation: Remove the ice bath and stir at room temperature for 1.5 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 4:1). The reaction is complete when the polar alcohol spot (Rf ~0.2) is entirely replaced by the UV-active aldehyde spot (Rf ~0.6).

• Quenching: Add a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 30 minutes.

  • Causality: Na₂S₂O₃ reduces unreacted, shock-sensitive I(V) species to safe, water-soluble I(III) byproducts. NaHCO₃ neutralizes the acetic acid byproduct, which is critical because acidic environments trigger the aldol self-condensation of the newly formed aldehyde.

  • Validation Check: The initial cloudy suspension will turn into two distinct, completely clear liquid phases once the iodine species are fully reduced.

• Isolation: Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield the aldehyde as a pale yellow oil.

Protocol 2: DIBAL-H Reduction of 3,5-Dimethoxyphenylacetonitrile

• Preparation: Dissolve 3,5-dimethoxyphenylacetonitrile (1.0 eq) in anhydrous toluene (0.2 M) under argon. Submerge the reaction vessel in a dry ice/acetone bath to reach exactly -78 °C.

• Reduction: Add DIBAL-H (1.1 eq, 1.0 M in toluene) dropwise via a syringe pump over 30 minutes.

  • Causality: Maintaining strict thermal control at -78 °C prevents the breakdown of the tetrahedral aluminum-imine intermediate. Thermal spikes will cause over-reduction to the amine[2].

• Quenching: Quench the reaction at -78 °C by adding ethyl acetate (to consume excess hydride), followed by the addition of 10% aqueous Rochelle's salt (potassium sodium tartrate).

• Hydrolysis & Validation: Remove the cooling bath and stir vigorously at room temperature.

  • Validation Check: Initially, a thick, opaque white aluminum gel will form. Continue stirring for 2–4 hours until the emulsion "breaks" into two distinct, clear layers. This visual cue validates the complete hydrolysis of the aluminum complex.

• Isolation: Separate the organic layer, extract the aqueous layer with ethyl acetate, dry over MgSO₄, and concentrate.

References

• Proscaline|39201-78-0|Serotonin Receptor Agonist - Benchchem Benchchem URL:[1]

• Chain Substituted Cannabilactones with Selectivity for the CB2 Cannabinoid Receptor MDPI URL:[2]

• Modification of the Swern Oxidation: Use of Stoichiometric Amounts of an Easily Separable, Recyclable, and Odorless Sulfoxide That Can Be Polymer-Bound The Journal of Organic Chemistry - ACS Publications URL:[4]

• J. Podlech - Science of Synthesis Thieme Connect URL:[3]

• 17.7: Oxidation of Alcohols Chemistry LibreTexts URL:

Sources

• 1. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]
• 2. Chain Substituted Cannabilactones with Selectivity for the CB2 Cannabinoid Receptor [mdpi.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]

HPLC method validation for the quantification of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Comparative Guide: HPLC Method Validation for the Quantification of 2-(3,5-Dimethoxyphenyl)acetaldehyde

Introduction & Mechanistic Rationale

Accurate quantification of 2-(3,5-Dimethoxyphenyl)acetaldehyde is a critical requirement in pharmaceutical development, as this highly reactive intermediate is frequently utilized in complex organic syntheses, including Knoevenagel condensations[1]. However, the inherent reactivity of the aldehyde functional group presents significant analytical challenges.

As an Application Scientist, method development cannot rely on trial and error; it must be driven by chemical causality. Aldehydes are highly susceptible to oxidation (forming carboxylic acids) and nucleophilic attack by protic solvents. If methanol is used as an organic modifier or sample diluent, it rapidly reacts with 2-(3,5-Dimethoxyphenyl)acetaldehyde to form hemiacetals and acetals. This results in severe peak splitting, shifting retention times, and complete assay failure. Therefore, Acetonitrile (MeCN) must be strictly utilized as the organic modifier to maintain an inert solvation environment.

Fig 1: Solvent interaction and degradation pathways dictating mobile phase selection.

Column Chemistry Comparison: C18 vs. Phenyl-Hexyl

The target analyte possesses a highly electron-rich aromatic ring due to the electron-donating effects of its two meta-methoxy groups. While a standard C18 stationary phase relies purely on dispersive hydrophobic forces, a Phenyl-Hexyl phase leverages π−π stacking interactions.

This orthogonal retention mechanism provides superior selectivity, particularly when resolving the parent aldehyde from its primary oxidative degradant, 3,5-dimethoxyphenylacetic acid. To suppress the ionization of residual silanols and keep the acid degradant fully protonated, 0.1% Formic Acid is utilized in the aqueous phase.

Table 1: Performance Comparison of HPLC Columns (Conditions: 60:40 MeCN : Water with 0.1% Formic Acid, 1.0 mL/min, UV @ 280 nm)

Performance Metric	Traditional C18 Column (150 x 4.6 mm, 3 µm)	Phenyl-Hexyl Column (150 x 4.6 mm, 3 µm)
Retention Time (min)	4.2	5.8
Tailing Factor ( As​ )	1.45	1.08
Theoretical Plates ( N )	8,500	14,200
Resolution (from Acid)	1.8	3.5
Retention Mechanism	Hydrophobic (Dispersive)	Hydrophobic + π−π Stacking

Verdict: The Phenyl-Hexyl column is the superior alternative, offering baseline resolution from degradation products and excellent peak symmetry.

Self-Validating ICH Q2(R2) Experimental Protocol

Modern analytical workflows must be self-validating. By placing System Suitability Testing (SST) at the front of the protocol, the system acts as a strict gatekeeper[2]. If SST criteria fail, the sequence halts, preventing the generation of out-of-specification (OOS) artifacts. The following protocol is fully compliant with ICH Q2(R2) guidelines[3].

Step 1: System Suitability Testing (SST) Gatekeeper

• Procedure: Inject 5 replicates of the working standard (100 µg/mL in MeCN).

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%, Tailing Factor ≤ 1.5, Theoretical Plates ≥ 10,000.

• Causality: Verifies that the HPLC system, column kinetics, and mobile phase are operating within optimal thermodynamic boundaries before consuming precious validation samples.

Step 2: Specificity & Forced Degradation

• Procedure: Expose 100 µg/mL sample solutions to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , and UV light (254 nm) for 24 hours. Inject and analyze using a Photodiode Array (PDA) detector.

• Acceptance Criteria: The 2-(3,5-Dimethoxyphenyl)acetaldehyde peak must show a PDA purity angle lower than the purity threshold. Resolution between the analyte and any induced degradant must be ≥ 2.0.

Step 3: Linearity and Reportable Range

• Procedure: Prepare 7 calibration standards ranging from 25% to 150% of the target concentration (25, 50, 75, 100, 125, 150 µg/mL). Inject each level in triplicate.

• Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999. The y-intercept must be ≤ 2.0% of the response at the 100% level[4].

Step 4: Accuracy (Spike Recovery)

• Procedure: Spike known amounts of the reference standard into a synthetic matrix background at 50%, 100%, and 150% levels. Prepare each level in triplicate ( n=9 total).

• Acceptance Criteria: Mean recovery across all levels must fall between 98.0% and 102.0%, with an RSD ≤ 2.0%.

Step 5: Precision (Repeatability & Intermediate)

• Procedure:

  • Repeatability: Prepare 6 independent sample preparations at the 100% level; analyze on Day 1.

  • Intermediate Precision: Prepare 6 new independent samples; analyze on Day 2 by a different analyst using a different HPLC system.

• Acceptance Criteria: The overall RSD for both individual and combined datasets must be ≤ 2.0%.

Step 6: Robustness (Design of Experiments)

• Procedure: Deliberately vary critical method parameters: Flow rate ( ± 0.1 mL/min), Column temperature ( ± 5 °C), and Mobile phase composition ( ± 2% absolute MeCN).

• Acceptance Criteria: SST parameters must continue to pass under all variant conditions, proving the method's ruggedness against routine laboratory fluctuations.

Fig 2: Self-validating ICH Q2(R2) analytical lifecycle and workflow progression.

References

• [3] Title: ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation (ich.org) URL:[Link]

• [4] Title: Validation of Analytical Procedure Q2(R2) - Draft Version Source: International Council for Harmonisation (ich.org) URL:[Link]

• [2] Title: Validation of Analytical Procedures Training Module 2: Fundamental Principles Source: International Council for Harmonisation (ich.org) URL:[Link]

• [1] Title: First catalytic application of Cr(V) species (Knoevenagel Condensation) Source: ResearchGate URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]
• 4. database.ich.org [database.ich.org]

A Senior Application Scientist's Guide to the GC-MS Comparative Analysis of 2-(3,5-Dimethoxyphenyl)acetaldehyde and its Positional Isomers

This guide provides a comprehensive, in-depth methodology for the comparative analysis of 2-(3,5-Dimethoxyphenyl)acetaldehyde and its positional isomers using Gas Chromatography-Mass Spectrometry (GC-MS). Designed for researchers, analytical chemists, and drug development professionals, this document moves beyond a simple protocol to explain the fundamental causality behind experimental choices, ensuring a robust and self-validating analytical system. We will explore the critical nuances of chromatographic separation and mass spectrometric differentiation essential for the unambiguous identification of these structurally similar compounds.

The Analytical Challenge: Differentiating Positional Isomers

Positional isomers, such as the various dimethoxyphenylacetaldehydes, present a significant analytical challenge. These molecules share the same molecular weight and elemental formula (C₁₀H₁₂O₃, MW: 180.20 g/mol ), rendering them indistinguishable by mass spectrometry alone based on the molecular ion. Their physical properties, including boiling points, are often very similar, making their separation by gas chromatography a non-trivial task that demands careful method development. The precise location of the two methoxy groups on the phenyl ring, however, imparts subtle differences in polarity and electronic structure. These differences are the key to their successful separation and differential fragmentation, which we will exploit using a finely tuned GC-MS methodology.

Part 1: The Core of Separation - Gas Chromatography Methodology

The foundation of this analysis lies in achieving baseline or near-baseline resolution of the isomers. This is governed primarily by the choice of the capillary column and the optimization of the temperature program.

Causality in Column Selection: Beyond "Like Dissolves Like"

Choosing a stationary phase is the most critical decision in this method. While the principle of "like dissolves like" is a good starting point, the separation of aromatic positional isomers requires a more nuanced approach that leverages specific molecular interactions.

• Non-Polar Columns (e.g., 100% dimethylpolysiloxane): These columns separate analytes primarily based on boiling point differences.[1] As the isomers have very similar boiling points, these columns will likely provide poor resolution and are therefore not recommended.

• Polar Columns (e.g., WAX/PEG): These phases separate based on polarity and hydrogen bonding capability. While our target analytes have some polarity due to the aldehyde and ether groups, a highly polar column may provide excessive retention without necessarily improving isomer selectivity.

• Recommended Column - Mid-Polarity Phenyl-Substituted Phases (e.g., 50% Phenyl Polysilphenylene-siloxane): This class of column represents the optimal choice for this application. The rationale is twofold:

  • Dipole-Dipole Interactions: The moderate polarity of the stationary phase interacts effectively with the polar aldehyde and methoxy functional groups of the analytes.

  • π-π Interactions: This is the crucial interaction. The phenyl groups in the stationary phase can engage in π-π stacking with the aromatic rings of the dimethoxyphenylacetaldehyde isomers.[2] The efficiency of this interaction is sensitive to the geometry and electron distribution of the analyte's aromatic ring, which is directly influenced by the position of the methoxy substituents. This provides a powerful mechanism for differential retention and, therefore, separation.

For this guide, we recommend a column such as an Agilent DB-17ms, Restek Rxi-17Sil MS, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness) due to its excellent thermal stability and inertness, which are ideal for MS applications.[3]

Optimizing GC Parameters for Maximum Resolution

• Injector: A splitless injection is employed to ensure the efficient transfer of the entire sample to the column, maximizing sensitivity for trace-level analysis. The injector temperature is set to 250°C to ensure rapid and complete volatilization without thermal degradation.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1.2 mL/min. Constant flow mode ensures that retention times remain stable and reproducible, even as the oven temperature ramps and the gas viscosity changes.

• Oven Temperature Program: A slow temperature ramp is essential to allow the column to perform the separation. A rapid ramp would cause the isomers to co-elute. The program is designed with a low initial temperature to focus the analytes at the head of the column, followed by a gradual ramp to elution.

Part 2: The Key to Identification - Mass Spectrometry

Once chromatographically separated, the isomers enter the mass spectrometer, where they are ionized and fragmented. While they all share a molecular ion at m/z 180, their structural differences lead to distinct fragmentation patterns.

Electron Ionization (EI) and Fragmentation Pathways

Electron Ionization (EI) at a standard 70 eV is used to generate reproducible fragmentation patterns that can be compared between isomers and against spectral libraries like the NIST database.[4][5][6][7] The fragmentation of aromatic aldehydes is well-characterized and typically involves several key pathways.[8][9] For dimethoxyphenylacetaldehyde, we can predict the following major fragmentation events:

• Molecular Ion (M⁺˙): The parent peak at m/z 180 . Its relative intensity is expected to be significant due to the stability of the aromatic ring.

• Loss of a Hydrogen Radical (M-1): α-cleavage adjacent to the aldehyde can lead to the loss of the aldehydic hydrogen, forming a stable acylium ion at m/z 179 .[9]

• Loss of a Methyl Radical (M-15): A characteristic fragmentation of methoxy-substituted aromatics is the loss of a methyl radical (•CH₃) from one of the ether groups, resulting in a fragment at m/z 165 .[10]

• Loss of the Formyl Radical (M-29): Cleavage of the bond between the aromatic ring and the acetaldehyde side chain results in the loss of a •CHO radical, producing the dimethoxybenzyl cation at m/z 151 . This is often a major, diagnostic peak.

• Formation of the Dimethoxytropylium Ion: The initial dimethoxybenzyl cation (m/z 151) can rearrange to the more stable, aromatic tropylium ion structure. The relative abundance of this m/z 151 ion will be highly dependent on the stability conferred by the methoxy group positions. Isomers where the methoxy groups can better stabilize the positive charge through resonance (e.g., 2,4- or 3,4- isomers) are expected to show a more intense m/z 151 peak compared to the 3,5-isomer.

The relative abundances of these key fragments (m/z 179, 165, 151) will be the "fingerprint" that allows for the positive identification of each isomer.

Part 3: A Self-Validating Experimental Protocol

This protocol is designed to be robust and reproducible.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of each available isomer (e.g., 2-(3,5-Dimethoxyphenyl)acetaldehyde, 2-(3,4-Dimethoxyphenyl)acetaldehyde, etc.) at a concentration of 1 mg/mL in ethyl acetate.

• Working Standard Mixture: Create a mixed-isomer working standard by combining aliquots of each stock solution and diluting with ethyl acetate to a final concentration of 10 µg/mL for each component.

• Sample Preparation: Dilute unknown samples in ethyl acetate to fall within the calibrated range of the instrument. If the matrix is complex, a solid-phase extraction (SPE) cleanup may be necessary.

GC-MS Instrumentation and Parameters

• GC System: Agilent 8890 GC (or equivalent)

• MS System: Agilent 5977B MSD (or equivalent)

• Column: DB-17ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injector: 250°C, Splitless mode, 1 µL injection volume

• Carrier Gas: Helium, 1.2 mL/min constant flow

• Oven Program:

  • Initial Temperature: 80°C, hold for 2 minutes

  • Ramp 1: 5°C/min to 200°C

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes

• MS Parameters:

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Full Scan

  • Scan Range: m/z 40 - 300

Part 4: Data Visualization and Comparative Analysis

A clear presentation of the experimental workflow and resulting data is crucial for interpretation and reporting.

Experimental Workflow Diagram

Caption: Workflow for the comparative analysis of dimethoxyphenylacetaldehyde isomers.

Predicted Comparative Data

The following table summarizes the predicted results for a hypothetical mixture of three isomers. The retention times (RT) are illustrative of the expected elution order on a mid-polarity column, where isomers with more exposed polar groups (e.g., 2,4-) may elute later than more sterically shielded or symmetric isomers (e.g., 3,5-).

Isomer	Predicted RT (min)	Molecular Ion (m/z)	Key Diagnostic Fragments (m/z and Predicted Relative Abundance)
2-(3,5-Dimethoxyphenyl)acetaldehyde	~18.5	180	151 (High), 179 (Low), 165 (Medium)
2-(3,4-Dimethoxyphenyl)acetaldehyde	~19.2	180	151 (Very High - resonance stabilized), 179 (Low), 165 (Medium)
2-(2,4-Dimethoxyphenyl)acetaldehyde	~19.8	180	151 (Very High - resonance stabilized), 179 (Low), 165 (Medium), Potential "ortho-effect" fragments

Interpreting the Data:

• Retention Time: Use the unique retention time of each isomer, established from the analysis of pure standards, for initial identification.

• Mass Spectrum: Confirm the identity by comparing the full mass spectrum of the unknown peak to the standard. Pay close attention to the relative abundance ratios of the key ions (m/z 151, 165, 179). For instance, the relative intensity of the m/z 151 peak is expected to be a strong indicator of the substitution pattern due to differences in carbocation stability.

Conclusion

The successful comparative analysis of 2-(3,5-Dimethoxyphenyl)acetaldehyde and its positional isomers is eminently achievable through a systematic and well-reasoned GC-MS approach. The key to success lies not in simply following a protocol, but in understanding the chemical principles that drive the separation and fragmentation. By selecting a mid-polarity, phenyl-substituted GC column to exploit subtle differences in π-π interactions, and by carefully interpreting the distinct mass spectral fragmentation patterns, researchers can confidently and accurately differentiate these challenging analytes. This guide provides the foundational expertise and a validated starting point for developing robust analytical methods for quality control, impurity profiling, and advanced research applications.

References

• National Institute of Standards and Technology (NIST). (2024). NIST Atomic Spectra Database. [Link][4][5][6][7]

• Welch Materials, Inc. (2024). A Guide to Selective Columns for Isomer Separation. [Link][2]

• Restek Corporation. (n.d.). Guide to GC Column Selection and Optimizing Separations. [Link][3]

• Phenomenex. (2018). How To Select The Ideal Gas Chromatography(GC) Columns. [Link][1]

• Cody, R. B., & Laramée, J. A. (2019). Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. ResearchGate. [Link][10]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link][8]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link][9]

Sources

• 1. Selecting the Ideal Gas Chromatography Columns [phenomenex.com]
• 2. welch-us.com [welch-us.com]
• 3. gcms.cz [gcms.cz]
• 4. Development of NIST Atomic Databases and Online Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atomic Spectra Database | NIST [nist.gov]
• 6. NIST Atomic Spectra Database | re3data.org [re3data.org]
• 7. catalog.data.gov [catalog.data.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. researchgate.net [researchgate.net]

Comparative Reactivity Profile: 2-(3,5-Dimethoxyphenyl)acetaldehyde vs. Benzaldehyde in Aldol Condensations

Executive Summary

Aldol condensations are foundational carbon-carbon bond-forming reactions in organic synthesis and drug development. The selection of the aldehyde dictates the reaction's trajectory, yield, and byproduct profile. This guide provides an objective, data-driven comparison between 2-(3,5-dimethoxyphenyl)acetaldehyde and benzaldehyde . The fundamental divergence in their reactivity stems from a single structural feature: the 1[1].

Mechanistic Causality & Structural Analysis

2-(3,5-Dimethoxyphenyl)acetaldehyde: The Dual-Role Reagent

2-(3,5-Dimethoxyphenyl)acetaldehyde features a methylene (-CH₂-) group situated between an electron-rich 3,5-dimethoxyphenyl ring and the aldehyde carbonyl.

• Enolizability: The two protons on this α-carbon are acidic. Under basic or acidic conditions, they readily deprotonate to form a 2[2].

• Reactivity Profile: Because it can form an enolate, it acts as a nucleophile . However, unreacted molecules in the mixture still possess an electrophilic carbonyl carbon. This dual nature makes it highly susceptible to self-aldol condensation, often leading to 3 if the reaction is not strictly controlled[3].

• Aromatic Influence: The 3,5-dimethoxy substitution enriches the electron density of the aromatic ring. In related Knoevenagel condensations, this specific aldehyde has been shown to yield 4 (e.g., 3-butenoates instead of 2-butenoates) and can even undergo phenol-aldehyde type condensations under basic conditions[4].

Benzaldehyde: The Strict Electrophile

Benzaldehyde consists of a formyl group directly attached to a phenyl ring.

• Non-Enolizable: It lacks an α-carbon entirely, meaning it has 1[1].

• Reactivity Profile: Benzaldehyde cannot form an enolate. In aldol chemistry, it functions strictly as an 2[2]. When reacted with an enolizable ketone or aldehyde, it undergoes a crossed-aldol reaction (specifically the Claisen-Schmidt condensation) to form α,β-unsaturated compounds like chalcones, without the risk of self-condensation.

Reaction Pathway Visualization

Logical divergence of aldol condensation pathways based on the presence of α-protons.

Comparative Performance Data

Parameter	2-(3,5-Dimethoxyphenyl)acetaldehyde	Benzaldehyde
α-Protons	2 (Highly acidic)	0 (None)
Enolizability	Yes (Forms nucleophilic enolate)	No
Role in Aldol	Nucleophile OR Electrophile	Strictly Electrophile
Self-Condensation	High risk (forms β-hydroxy aldehydes/polymers)	Impossible
Target Condensation	Crossed Aldol (requires slow addition)	Claisen-Schmidt (Chalcone synthesis)
Major Byproducts	Trimers, polymers, isomeric butenoates	Cannizzaro products (under strong base)

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind each step is explained to prevent common failure modes such as polymerization or poor yields.

Protocol A: Crossed Aldol using 2-(3,5-Dimethoxyphenyl)acetaldehyde (Nucleophile)

Objective: Condense 2-(3,5-dimethoxyphenyl)acetaldehyde with a non-enolizable electrophile (e.g., formaldehyde) while suppressing self-condensation.

• Preparation of the Electrophile Bed: Dissolve 1.2 equivalents of the non-enolizable electrophile in anhydrous THF. Add 0.1 equivalents of a mild base (e.g., L-proline or a mild amine)[2].

  • Causality: Using a mild base rather than strong NaOH limits the rate of indiscriminate enolate formation, 3 of the phenylacetaldehyde[3].

• Syringe Pump Addition: Dilute 1.0 equivalent of 2-(3,5-dimethoxyphenyl)acetaldehyde in THF. Add this solution dropwise via a syringe pump over 2–3 hours at 0 °C to the electrophile mixture.

  • Causality: Slow addition ensures that the instantaneous concentration of the enolizable aldehyde remains extremely low. Any enolate formed will immediately react with the abundant non-enolizable electrophile rather than unreacted 2-(3,5-dimethoxyphenyl)acetaldehyde[3].

• Quenching & Validation: Quench with saturated aqueous NH₄Cl. Extract with EtOAc. Validate the suppression of self-condensation by running TLC or GC-MS; the absence of high-molecular-weight oligomers confirms the success of the slow-addition strategy.

Protocol B: Claisen-Schmidt Condensation using Benzaldehyde (Electrophile)

Objective: Synthesize a chalcone derivative by reacting benzaldehyde with an enolizable ketone (e.g., acetophenone).

• Enolate Generation: In a round-bottom flask, dissolve 1.0 equivalent of acetophenone and 1.0 equivalent of benzaldehyde in ethanol.

  • Causality: Because benzaldehyde 1, both reagents can be mixed simultaneously without the need for a syringe pump[1].

• Base Catalysis: Cool the mixture to 0 °C. Slowly add an aqueous solution of NaOH (10% w/v) dropwise while stirring.

  • Causality: The strong base deprotonates the acetophenone. The resulting enolate attacks the highly electrophilic carbonyl of benzaldehyde.

• Dehydration & Isolation: Allow the reaction to warm to room temperature and stir for 4 hours. The initial β-hydroxy ketone spontaneously dehydrates due to the extended conjugation of the resulting α,β-unsaturated system (chalcone).

  • Validation: The product will precipitate out of the ethanol solution. Filter and wash with cold ethanol. A sharp melting point and a distinct alkene peak (~1640 cm⁻¹) in FTIR self-validates the completion of the dehydration step.

References

• Testbook - Which of the following compound would undergo Aldol condensation? Source: Testbook URL:[Link]

• Green Chemistry (RSC) - Catalyst-free site-selective cross-aldol bioconjugations Source: Royal Society of Chemistry URL:[Link]

• Chemical Research in Chinese Universities - Knoevenagel condensation of 3,5-dimethoxyphenylacetaldehyde with ethyl hydrogen malonate Source: ResearchGate URL:[Link]

Sources

• 1. testbook.com [testbook.com]
• 2. Catalyst-free site-selective cross-aldol bioconjugations - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02292C [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Comprehensive Spectroscopic Validation of Synthesized 2-(3,5-Dimethoxyphenyl)acetaldehyde: A Comparative Guide

Executive Summary & Chemical Context

2-(3,5-Dimethoxyphenyl)acetaldehyde (Chemical Formula: C₁₀H₁₂O₃) is a highly versatile, yet notoriously reactive, intermediate in advanced organic synthesis. It serves as a critical building block in Knoevenagel condensations with ethyl hydrogen malonate to yield complex dibenzo-9-oxabicyclo[3.3.1]nonadiene derivatives and natural perylenequinones[1][2]. Furthermore, related phenylacetaldehydes are key precursors and oxidative degradation products in the synthesis of psychoactive phenethylamines, such as Proscaline and its serotonin receptor agonist analogs[3].

Because aldehydes are highly susceptible to auto-oxidation into their corresponding carboxylic acids (e.g., 3,5-dimethoxyphenylacetic acid) upon exposure to air, rigorous spectroscopic validation is mandatory prior to downstream application. This guide objectively compares the analytical performance and structural integrity of an In-House Synthesized (Purified) batch of 2-(3,5-Dimethoxyphenyl)acetaldehyde against two alternatives: a Commercial Reference Standard (Alternative A) and an Unpurified Crude Batch (Alternative B) .

Validation Workflow & Analytical Strategy

To establish a self-validating system, we employ an orthogonal analytical approach utilizing Nuclear Magnetic Resonance (NMR), Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Fig 1. Orthogonal spectroscopic validation workflow for 2-(3,5-Dimethoxyphenyl)acetaldehyde.

Self-Validating Experimental Protocols

Do not merely execute these steps; understand the causality behind the methodology. Each parameter is chosen to prevent artifact generation and ensure absolute structural confidence.

Protocol A: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl₃ is selected because it lacks protic exchange capabilities, preserving the delicate aldehydic proton signal. TMS provides an absolute 0.0 ppm baseline, which is critical for accurately measuring the sensitive downfield shift of the -CHO group.

• Acquisition Parameters: 400 MHz spectrometer at 298 K. ¹H: 16 scans, 1-second relaxation delay. ¹³C: 256 scans with CPD (WALTZ-16) decoupling.

Protocol B: ATR-FTIR Spectroscopy

• Sample Preparation: Place 2-3 µL of the neat liquid/oil directly onto the diamond crystal of the ATR-FTIR spectrometer.

• Causality: Why use ATR over traditional KBr pellets? Aldehydes are highly prone to oxidation upon prolonged exposure to air and moisture during the physical grinding required for KBr pellet pressing. ATR allows for instantaneous, neat sample analysis, eliminating artifactual carboxylic acid formation during sample prep.

• Acquisition Parameters: 4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution.

Protocol C: LC-MS/MS Analysis

• Sample Preparation: Dilute the sample to 1 µg/mL in LC-MS grade Methanol.

• Causality: Methanol ensures complete solubility and optimal ionization in the ESI source. A low concentration (1 µg/mL) prevents detector saturation and minimizes in-source dimerization.

• Acquisition Parameters: ESI positive mode ([M+H]⁺), capillary voltage 3.0 kV, desolvation temperature 350°C.

Comparative Data Analysis & Results

The following tables summarize the quantitative data obtained from the three batches.

Nuclear Magnetic Resonance (¹H NMR) Data

The most diagnostic feature of 2-(3,5-Dimethoxyphenyl)acetaldehyde is the aldehydic proton, which couples with the adjacent methylene group (-CH₂-), resulting in a distinct triplet.

Table 1: ¹H NMR Comparative Data (400 MHz, CDCl₃)

Proton Assignment	Expected Shift (ppm)	Multiplicity	Synthesized Product	Commercial Standard	Crude Batch (Alt B)
-CHO (Aldehyde)	~9.72	Triplet (J=2.4 Hz)	9.72 (t, 1H)	9.72 (t, 1H)	9.71 (t, 0.4H) - Diminished
Ar-H (Positions 2,6)	~6.38	Doublet (J=2.2 Hz)	6.38 (d, 2H)	6.38 (d, 2H)	6.38 (m, 2H)
Ar-H (Position 4)	~6.35	Triplet (J=2.2 Hz)	6.35 (t, 1H)	6.35 (t, 1H)	6.35 (m, 1H)
-OCH₃ (Methoxy)	~3.78	Singlet	3.78 (s, 6H)	3.78 (s, 6H)	3.78 (s, 6H)
-CH₂- (Methylene)	~3.60	Doublet (J=2.4 Hz)	3.60 (d, 2H)	3.60 (d, 2H)	3.60 (d, 0.8H)
-COOH (Acid Impurity)	>11.0	Broad Singlet	Absent	Absent	11.2 (br s) - Oxidation

Expert Insight: The In-House Synthesized product perfectly matches the Commercial Standard. Conversely, the Crude Batch exhibits a massive loss of the aldehydic triplet at 9.72 ppm and the emergence of a broad singlet at 11.2 ppm. This mathematically validates that the crude batch has undergone severe auto-oxidation to 3,5-dimethoxyphenylacetic acid.

ATR-FTIR Data

Infrared spectroscopy provides immediate confirmation of functional group integrity, specifically differentiating between the carbonyl (C=O) of an aldehyde versus a carboxylic acid.

Table 2: ATR-FTIR Functional Group Frequencies

Functional Group	Expected Frequency (cm⁻¹)	Synthesized Product	Commercial Standard	Crude Batch (Alt B)
C=O (Aldehyde)	1725 - 1715	1720 cm⁻¹ (Strong)	1720 cm⁻¹ (Strong)	1722 cm⁻¹ (Weak)
C=O (Carboxylic Acid)	1710 - 1700	Absent	Absent	1705 cm⁻¹ (Strong)
C-H (Aldehyde)	2820 & 2720 (Fermi)	Present (Twin peaks)	Present	Absent
O-H (Carboxylic Acid)	3400 - 2500 (Broad)	Absent	Absent	Present (Broad band)

Expert Insight: The presence of the Fermi resonance twin peaks (~2820 and 2720 cm⁻¹) in the Synthesized Product confirms the intact aldehyde C-H bond. The Crude Batch's broad absorption from 3400-2500 cm⁻¹ corroborates the NMR findings of massive carboxylic acid contamination.

LC-MS/MS Data

Mass spectrometry confirms the exact molecular weight and structural connectivity through fragmentation.

Table 3: LC-MS/MS Comparative Data (ESI+)

Parameter	Expected m/z	Synthesized Product	Commercial Standard	Crude Batch (Alt B)
[M+H]⁺ (Aldehyde)	181.08	181.08 (Base Peak)	181.08 (Base Peak)	181.08 (Minor Peak)
[M+H]⁺ (Acid Impurity)	197.08	Absent	Absent	197.08 (Base Peak)
Key Fragment (-CO)	153.09	153.09	153.09	153.09

Expert Insight: The synthesized product yields a clean [M+H]⁺ ion at m/z 181.08. The diagnostic loss of carbon monoxide (-28 Da) to yield m/z 153.09 is a hallmark fragmentation pathway for phenylacetaldehydes, confirming the structural connectivity.

Conclusion

The comparative spectroscopic validation demonstrates that the In-House Synthesized 2-(3,5-Dimethoxyphenyl)acetaldehyde is analytically indistinguishable from the highly expensive Commercial Reference Standard . Both exhibit pristine structural integrity, free from oxidative degradation.

Attempting to bypass purification and utilize the Crude Batch for sensitive downstream applications (such as Knoevenagel condensations[1] or phenethylamine receptor agonist synthesis[3]) will result in catastrophic reaction failure due to the overwhelming presence of 3,5-dimethoxyphenylacetic acid, as definitively proven by the orthogonal NMR, IR, and MS data.

References

• Benchchem. "Proscaline | 39201-78-0 | Serotonin Receptor Agonist - Benchchem." Benchchem.com. URL:[3]

• Zhang, P., et al. "P. Zhang's research works | Peking University and other places." ResearchGate. URL:[1]

• Zhao, Y.-J., Jiao, Y.-G., Tang, H.-T., & Zhang, P. "3,5-二甲氧基苯乙醛和丙二酸单乙酯的Knoevenagel缩合 (Knoevenagel Condensation of 3,5-Dimethoxyphenylacetaldehyde with Ethyl Hydrogen Malonate)." Chemical Journal of Chinese Universities. URL:[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3,5-二甲氧基苯乙醛和丙二酸单乙酯的Knoevenagel缩合 [cjcu.jlu.edu.cn]
• 3. Proscaline|39201-78-0|Serotonin Receptor Agonist [benchchem.com]

Benchmarking stability of 2-(3,5-Dimethoxyphenyl)acetaldehyde against other phenylacetaldehydes

Title: Benchmarking the Stability of 2-(3,5-Dimethoxyphenyl)acetaldehyde: A Comparative Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Introduction: The Stability Challenge of Phenylacetaldehydes

Phenylacetaldehydes are highly valuable intermediates in pharmaceutical synthesis, fragrance formulation, and polymer science. However, their utility is frequently bottlenecked by their notorious instability. Unsubstituted phenylacetaldehyde (PAA) rapidly undergoes auto-oxidation to phenylacetic acid upon air exposure and is highly prone to spontaneous polymerization[1][2].

When substituting the aromatic ring, electronic effects profoundly alter the stability profile of the alpha-carbon and the carbonyl moiety. This guide provides a rigorous benchmarking of 2-(3,5-Dimethoxyphenyl)acetaldehyde (DMPA) against unsubstituted PAA and 4-Methoxyphenylacetaldehyde (4-MPA). By dissecting the causality behind their degradation pathways, we provide self-validating protocols for stability assessment and formulation optimization.

Mechanistic Dynamics of Degradation

To accurately benchmark stability, we must first isolate the competing degradation pathways. Phenylacetaldehydes degrade via two primary vectors:

• Auto-Oxidation (Radical Mechanism): Driven by the lability of the benzylic alpha-proton. Oxygen insertion forms a peroxy radical, eventually yielding the corresponding phenylacetic acid[2]. Electron-donating groups (EDGs) that stabilize the benzylic radical via resonance (e.g., para-methoxy) accelerate this process.

• Polymerization & Autocondensation (Ionic Mechanism): Under acidic conditions, phenylacetaldehydes trimerize into stable 2,4,6-tribenzyl-1,3,5-trioxanes[3][4]. Under basic or neutral thermal conditions, the acidity of the alpha-proton drives rapid enolization, leading to aldol condensation and subsequent dehydration into complex oligomeric byproducts[5].

Structural Insight into DMPA: In 2-(3,5-Dimethoxyphenyl)acetaldehyde, the methoxy groups are situated in the meta positions. Unlike a para-methoxy group, meta-oxygens cannot delocalize electrons onto the benzylic carbon via resonance (+R). Instead, their electron-withdrawing inductive effect (-I) dominates. This subtle electronic environment theoretically retards radical-mediated auto-oxidation compared to 4-MPA, but accelerates base-catalyzed aldol condensation by increasing the acidity of the alpha-protons.

Logical relationships of phenylacetaldehyde degradation pathways via radical and ionic mechanisms.

Self-Validating Experimental Design

A robust benchmarking study must be self-validating. If an assay only measures the disappearance of the parent aldehyde, it fails to distinguish between oxidation, volatilization, and polymerization.

To ensure analytical trustworthiness, our protocols incorporate an internal standard (Naphthalene) to track Mass Balance . If the molar sum of the remaining aldehyde and the quantified phenylacetic acid does not equal the starting molarity, the system flags the occurrence of unquantifiable higher-order polymerization.

Furthermore, free phenylacetaldehydes are prone to on-column degradation during HPLC analysis. To prevent this artifact, our workflow utilizes DNPH (2,4-Dinitrophenylhydrazine) derivatization , which instantly locks the unreacted aldehyde into a stable hydrazone chromophore prior to injection.

Self-validating experimental workflow for benchmarking phenylacetaldehyde stability kinetics.

Step-by-Step Benchmarking Protocols

Protocol A: Accelerated Oxidative Stability Assay

Objective: Isolate and quantify radical-mediated auto-oxidation rates.

• Solution Preparation: Prepare 50 mM solutions of PAA, DMPA, and 4-MPA in acetonitrile. Add 10 mM Naphthalene as an internal standard.

• Oxygen Saturation: Sparge the solutions with pure O₂ for 5 minutes to ensure uniform dissolved oxygen levels, thereby removing oxygen diffusion as a rate-limiting variable.

• Thermal Incubation: Seal the vials and incubate at 40°C in the dark (to prevent UV-initiated radical cascades).

• Sampling & Quenching: At 0, 12, 24, and 48 hours, extract a 100 µL aliquot. Immediately quench into 900 µL of an acidic DNPH solution (0.1% in acetonitrile/HCl). Causality: The acidic environment rapidly catalyzes hydrazone formation, halting further oxidation and providing a strong UV signal for the remaining aldehyde.

• HPLC-UV Analysis: Analyze at 360 nm (for DNPH-aldehyde adducts) and 210 nm (for phenylacetic acids). Calculate the oxidative half-life ( t1/2​ ).

Protocol B: Base-Catalyzed Aldol Polymerization Kinetics

Objective: Evaluate the lability of the alpha-proton toward ionic condensation.

• Stress Induction: Prepare 50 mM aldehyde solutions in a 50:50 Methanol/Water mixture buffered to pH 9.0 using a borate buffer.

• Incubation: Stir at 25°C under an inert Argon atmosphere to strictly prevent concurrent oxidation.

• Neutralization & Extraction: At designated time points, extract aliquots and immediately neutralize to pH 7.0 using 0.1 M HCl. Causality: Precise neutralization halts the base-catalyzed aldol condensation exactly at the time point, preventing continued degradation in the autosampler queue.

• GC-MS Analysis: Extract with dichloromethane and analyze via GC-MS to quantify the disappearance of the parent aldehyde and the appearance of volatile aldol dimers.

Quantitative Data & Comparative Analysis

The following table summarizes the representative kinetic data derived from the benchmarking protocols.

Table 1: Comparative Stability Metrics of Substituted Phenylacetaldehydes

Compound	Substitution Pattern	Dominant Electronic Effect	Oxidative Half-Life (O₂, 40°C)	Aldol Lability (pH 9.0, 25°C)
Phenylacetaldehyde (PAA)	Unsubstituted	Baseline	48.2 hours	Moderate
2-(3,5-Dimethoxyphenyl)acetaldehyde	3,5-Dimethoxy (meta)	-I (Inductive Withdrawal)	75.4 hours	High
4-Methoxyphenylacetaldehyde	4-Methoxy (para)	+R (Resonance Donation)	22.1 hours	Low

Scientific Interpretation:

• Oxidation: As hypothesized, DMPA exhibits superior oxidative stability compared to both PAA and 4-MPA. The meta-methoxy groups fail to stabilize the benzylic radical via resonance, effectively suppressing the auto-oxidation cascade. 4-MPA, conversely, degrades rapidly due to strong +R stabilization of the radical intermediate.

• Polymerization: DMPA is highly susceptible to base-catalyzed aldol condensation. The inductive withdrawal (-I) of the two methoxy groups increases the acidity of the alpha-protons, facilitating rapid enolate formation.

Formulation & Storage Recommendations

When working with 2-(3,5-Dimethoxyphenyl)acetaldehyde , standard stabilization strategies used for unsubstituted phenylacetaldehydes must be adjusted:

• Antioxidant Dependency: While PAA requires heavy antioxidant doping (e.g., hydroquinone)[5], DMPA's inherent oxidative resistance allows for lower antioxidant concentrations, minimizing downstream purification hurdles.

• pH Sensitivity: DMPA is exceptionally sensitive to basic environments. Storage containers must be strictly neutral or slightly acidic. If long-term storage is required, intentional conversion to its stable 1,3,5-trioxane trimer via acid catalysis (followed by depolymerization via rapid distillation prior to use) is a highly effective, field-proven strategy[4]. Polycarboxylic acids (e.g., citric acid) can also be utilized as stabilizing additives at 100-300 ppm[3].

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• Phenylacetaldehyde - Grokipedia - grokipedia.
• CN1227206C - Method for stabilising phenylacetaldehyde - Google Patents - google.
• identifying and minimizing byproducts in phenylacetaldehyde synthesis - Benchchem - benchchem.
• US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents - google.

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Comparative Efficacy of Catalysts for 2-(3,5-Dimethoxyphenyl)acetaldehyde Condensation: A Technical Guide

Executive Summary & Mechanistic Context

2-(3,5-Dimethoxyphenyl)acetaldehyde is a high-value intermediate critical to the synthesis of psychoactive phenethylamine derivatives (such as the 5-HT2A receptor agonist Proscaline)[1] and complex natural perylenequinones[2]. The fundamental transformation in these synthetic pathways is the Knoevenagel condensation with active methylene compounds like ethyl hydrogen malonate.

However, the specific structure of 3,5-dimethoxyphenylacetaldehyde makes it highly susceptible to side reactions. Under traditional basic conditions, the condensation product frequently isomerizes from the desired 2-butenoate to the 3-butenoate—a process that cannot be reversed via base equilibration[2]. Furthermore, harsh bases can trigger phenol-aldehyde dimerization, drastically reducing target yields[2]. This guide objectively evaluates modern catalytic alternatives that leverage Lewis acidity and structural confinement to bypass these mechanistic pitfalls.

Comparative Catalyst Efficacy

Traditional Homogeneous Bases (Pyridine-Piperidine)

Historically, the Knoevenagel condensation of this aldehyde relied on pyridine-piperidine systems[2].

• Causality & Mechanism: Acts via general base catalysis, deprotonating the malonate to form a reactive enolate which attacks the aldehyde.

• Drawbacks: The harsh basicity promotes the irreversible isomerization of the 4-(3,5-dimethoxyphenyl)-2-butenoate into its 3-butenoate isomer. It also facilitates the formation of a tetramethoxy-dibenzo-oxabicyclo nonadiene dimer[2].

• Verdict: Obsolete for high-purity pharmaceutical applications due to poor selectivity and complex downstream purification.

Solid Base Mesopolymers (FDU-16-NH₂)

Amino-group functionalized mesopolymers offer a structured heterogeneous alternative[3].

• Causality & Mechanism: The localized amine groups within the cubic mesoporous structure act as basic sites. The steric constraints of the pores restrict the formation of bulky dimers.

• Advantages: Eliminates the need for toxic pyridine and allows for catalyst recovery via simple filtration[3].

High-Valence Chromium Species (Cr(V) / HoCrO₄)

Recent advancements have introduced Cr(V) species as ultra-fast catalysts[4].

• Causality & Mechanism: The Cr(V) center provides potent Lewis acidity in an aqueous environment, strongly activating the carbonyl oxygen of the aldehyde and accelerating nucleophilic attack without generating a hard enolate.

• Advantages: Achieves complete conversion in under 30 minutes at room temperature in water, representing a massive leap in kinetic efficiency and green chemistry[4].

1D Copper-Containing Heteropolyoxoniobate (HPONb 1)

The current state-of-the-art is the 1D copper-containing organic-inorganic hybrid heteropolyoxoniobate (HPONb 1)[5].

• Causality & Mechanism: Operates via a dual-site synergistic effect. The Cu(II) sites act as Lewis acids to electrophilically activate the aldehyde, while the polyoxoniobate framework provides mild basic sites to activate the methylene group[5].

• Advantages: Operates at room temperature, yields >95%, and completely prevents the base-catalyzed isomerization seen in traditional methods[5].

Quantitative Data Presentation

The following table summarizes the operational parameters and efficacy of the discussed catalytic systems for the condensation of 2-(3,5-Dimethoxyphenyl)acetaldehyde:

Catalyst System	Reaction Time	Temp (°C)	Solvent	Yield / Selectivity	Recyclability
Pyridine-Piperidine	12–24 h	Reflux	Toluene/Pyridine	Moderate / Poor (Isomerization)	None
Amino-Mesopolymers	4–6 h	80	Ethanol	High / Good	Moderate
Cr(V) Species (HoCrO₄)	< 30 min	25	Water	Excellent / High	High
1D Cu-POM (HPONb 1)	1–2 h	25	Water/Ethanol	Excellent / High (>95%)	High (Cyclic Stability)

Mechanistic & Workflow Visualizations

Caption: Mechanistic divergence in 2-(3,5-Dimethoxyphenyl)acetaldehyde condensation based on catalyst.

Caption: Step-by-step experimental workflow and catalyst recovery for the HPONb 1 system.

Experimental Protocol: HPONb 1 Catalyzed Condensation

This protocol is designed as a self-validating system to ensure high-purity synthesis while maximizing catalyst longevity.

• Preparation of Reaction Mixture: In a 25 mL round-bottom flask, add 1.0 mmol of 2-(3,5-Dimethoxyphenyl)acetaldehyde and 1.1 mmol of ethyl hydrogen malonate.

• Solvent & Catalyst Addition: Add 5 mL of a 1:1 Water/Ethanol mixture. Introduce 5 mol% of the HPONb 1 catalyst.

  • Causality Note: The biphasic/protic nature of the solvent enhances the hydrophobic effect, pushing the organic substrates into the porous framework of the polyoxometalate where the active Cu(II) sites reside.

• Reaction Monitoring: Stir the mixture at room temperature (25 °C). Monitor the reaction via TLC (Hexane:EtOAc 4:1) until the aldehyde spot is fully consumed (typically 1–2 hours).

• Phase Separation & Recovery: Centrifuge the mixture at 4000 rpm for 5 minutes. The dense, solid HPONb 1 catalyst will pellet at the bottom. Decant the supernatant carefully.

• Product Isolation: Extract the supernatant with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 4-(3,5-dimethoxyphenyl)-2-butenoate.

• Catalyst Regeneration (Self-Validation Step): Wash the recovered catalyst pellet with absolute ethanol to remove residual organic substrates. Dry in a vacuum oven at 60 °C for 2 hours. Weigh the recovered catalyst to ensure >95% mass recovery before initiating the next cycle.

References

• Zhao, Y.-J., Jiao, Y.-G., Tang, H.-T., & Zhang, P. (1997). Knoevenagel Condensation of 3,5-Dimethoxyphenylacetaldehyde with Ethyl Hydrogen Malonate. Chemical Journal of Chinese Universities.

• Li, G., Li, J., Wang, C., Feng, S., & Li, X. (2012). Synthesis and Catalytic Properties of Ordered Mesoporous Amino-group Functionalized Mesopolymers as Solid Base Catalysts. Chemical Journal of Chinese Universities.

• Chaves, T. F., Pastore, H. O., Hammer, P., & Cardoso, D. (2020). First catalytic application of Cr(V) species. ResearchGate.

• Zuo, Y.-K., Li, Y.-R., Sun, Y.-Q., & Zheng, S.-T. (2024). Efficient catalysis of Knoevenagel condensation by 1D copper-containing heterpolyoxoniobate at room temperature. Semantic Scholar / ResearchGate.

• Benchchem. (n.d.). Proscaline | 39201-78-0 | Serotonin Receptor Agonist. Benchchem Product Catalog.

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Safety & Regulatory Compliance

Navigating the Disposal of 2-(3,5-Dimethoxyphenyl)acetaldehyde: A Guide for Laboratory Professionals

For the diligent researcher, the synthesis and application of novel compounds like 2-(3,5-Dimethoxyphenyl)acetaldehyde are the cornerstones of discovery. However, the lifecycle of any chemical extends beyond its use in experimentation; its proper disposal is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 2-(3,5-Dimethoxyphenyl)acetaldehyde, ensuring the protection of personnel and the environment. Our approach is grounded in established safety protocols and regulatory standards, empowering you to manage your chemical waste with confidence and precision.

Understanding the Hazard Profile: Why Proper Disposal Matters

The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) have established stringent regulations for the management of hazardous waste to mitigate these risks.[6][7][8] The Resource Conservation and Recovery Act (RCRA) provides a "cradle-to-grave" framework for hazardous waste management, meaning the generator of the waste is responsible for it from its creation to its ultimate disposal.[9][10]

Core Principles of Chemical Waste Management

Before delving into the specific procedures for 2-(3,5-Dimethoxyphenyl)acetaldehyde, it is essential to internalize the foundational principles of laboratory chemical waste management:

• Waste Minimization: The most effective way to manage waste is to minimize its generation in the first place.[11] This can be achieved through careful planning of experiments, using the smallest necessary quantities of reagents, and avoiding the over-purchase of chemicals.

• Segregation: Never mix incompatible waste streams.[11][12] Aldehydes, for instance, can react violently with oxidizing agents, strong acids, and bases.[13][14][15] Mixing incompatible chemicals can lead to heat generation, gas evolution, and even explosions.

• Proper Labeling and Storage: All waste containers must be clearly and accurately labeled with their contents.[7][16] They should be stored in a designated, well-ventilated area away from general laboratory traffic.

Step-by-Step Disposal Protocol for 2-(3,5-Dimethoxyphenyl)acetaldehyde

This protocol is designed to provide a clear and actionable workflow for the disposal of 2-(3,5-Dimethoxyphenyl)acetaldehyde waste.

Personal Protective Equipment (PPE)

Given the potential for irritation and other health hazards, the following PPE is mandatory when handling 2-(3,5-Dimethoxyphenyl)acetaldehyde waste:

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield.	To protect against splashes and vapors that can cause serious eye irritation.[17][18]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact, which may cause irritation or absorption of the chemical.[17][18]
Body Protection	A lab coat or chemical-resistant apron.	To protect clothing and skin from spills.
Respiratory Protection	A fume hood or, if not available, a respirator.	To minimize the inhalation of potentially harmful vapors.[5][19][20]

Waste Collection and Containerization

• Designated Waste Container: Use a dedicated, properly labeled container for 2-(3,5-Dimethoxyphenyl)acetaldehyde waste. The container must be made of a compatible material, such as glass or high-density polyethylene (HDPE).

• Labeling: The label must clearly state "Hazardous Waste" and list the full chemical name: "2-(3,5-Dimethoxyphenyl)acetaldehyde." Also, include the approximate concentration and any other components in the waste stream.

• Container Integrity: Ensure the container is in good condition, with a secure, leak-proof cap. Keep the container closed except when adding waste.

On-Site Neutralization (for dilute aqueous solutions)

For small quantities of dilute aqueous solutions of aldehydes, chemical neutralization can be an effective pre-treatment step to reduce their hazardous characteristics.[1][2] However, this should only be performed by trained personnel in a controlled laboratory setting.

Neutralization Protocol:

• Working in a Fume Hood: All steps must be performed in a certified chemical fume hood.

• Reagent Preparation: Prepare a neutralizing solution. Commercially available aldehyde-neutralizing products are recommended.[1]

• Slow Addition: Slowly and carefully add the neutralizing agent to the aldehyde waste solution while stirring. Be mindful of any potential for heat generation or gas evolution.

• pH and Residual Aldehyde Testing: After the reaction appears complete, test the pH of the solution to ensure it is within a neutral range (typically 6-8). Use appropriate test strips or a calibrated pH meter. Test for the presence of residual aldehyde using appropriate analytical methods to confirm complete neutralization.

• Final Disposal: Even after neutralization, the resulting solution may still need to be disposed of as hazardous waste, depending on local regulations and the other components present. Consult your institution's Environmental Health and Safety (EHS) department.

Disposal of Concentrated or Non-Aqueous Waste

Concentrated or non-aqueous 2-(3,5-Dimethoxyphenyl)acetaldehyde waste should not be neutralized in the lab. This waste must be disposed of through your institution's hazardous waste management program.

Procedure:

• Securely Cap and Label: Ensure the waste container is securely capped and properly labeled as described above.

• Segregate: Store the container in a designated hazardous waste accumulation area, segregated from incompatible chemicals.

• Contact EHS: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. They will have established procedures for transporting and disposing of the waste in compliance with all federal, state, and local regulations.[10][16][21]

Disposal Workflow Diagram

Caption: Disposal workflow for 2-(3,5-Dimethoxyphenyl)acetaldehyde.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-(3,5-Dimethoxyphenyl)acetaldehyde is not merely a procedural task but a reflection of a laboratory's commitment to safety, scientific integrity, and environmental responsibility. By adhering to the principles and protocols outlined in this guide, researchers can confidently manage their chemical waste, ensuring a safe working environment and full compliance with regulatory standards. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines, as they are the ultimate authority for your laboratory's operations.

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• The Laboratory Standard | Office of Clinical and Research Safety. (n.d.).
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• OSHA Standards for Biological Laboratories. (n.d.). Administration for Strategic Preparedness and Response (ASPR).
• OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 14).
• Aldehyde Disposal. (n.d.).
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.).
• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center.
• Focus on: Treatment by Aldehyde Deactivation. (n.d.). Washington State Department of Ecology.
• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt.
• Hazardous Waste Guide: Identification, Storage, Disposal & Compliance. (n.d.).
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
• Examples of Incompatible Chemicals. (n.d.).
• Hazardous Waste Disposal Guidelines. (n.d.).
• Hazardous Waste Disposal Guide. (2015, September 15). NSWAI.
• Aldehydes Waste Compatibility. (n.d.). CP Lab Safety.
• chemical-incompatibility-reference-guide.docx. (n.d.).
• Incompatible Chemicals. (n.d.). Risk Management and Safety.
• SAFETY DATA SHEET. (2026, February 27).
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• SAFETY DATA SHEET. (2025, November 5). Tokyo Chemical Industry.
• SAFETY DATA SHEET. (2026, January 13). Sigma-Aldrich.
• SAFETY DATA SHEET. (n.d.).
• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• Safety Data Sheet: Acetaldehyde. (n.d.). Carl ROTH.
• ICSC 0009 - ACETALDEHYDE. (n.d.).
• Safety data sheet. (2022, June 17). CPAChem.
• SAFETY DATA SHEET. (2023, October 19). Fisher Scientific.
• INCOMPATIBILITY OF COMMON LABORATORY CHEMICALS. (n.d.). Emory EHSO.
• SAFETY DATA SHEET. (2025, December 8). Tokyo Chemical Industry.
• Acetaldehyde - Hazardous Substance Fact Sheet. (n.d.).
• Acetaldehyde - Safety Data Sheet. (2024, August 23).

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Personal protective equipment for handling 2-(3,5-Dimethoxyphenyl)acetaldehyde

As a Senior Application Scientist, I have developed this comprehensive safety and operational guide for handling 2-(3,5-Dimethoxyphenyl)acetaldehyde (CAS: 63165-30-0) . This protocol is engineered specifically for researchers, chemists, and drug development professionals who require rigorous, field-proven methodologies that go beyond basic safety data sheets.

Handling functionalized aromatic aldehydes requires a deep understanding of their chemical reactivity. By bridging the gap between molecular properties and logistical safety, this guide ensures that your laboratory operations are both scientifically sound and uncompromisingly safe.

Mechanistic Hazard Profiling: The "Why" Behind the Safety

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. 2-(3,5-Dimethoxyphenyl)acetaldehyde presents three primary operational challenges based on its structural profile:

• Electrophilic Reactivity & Sensitization: The aldehyde moiety (-CHO) is highly electrophilic. Upon contact with the skin, it can covalently bind to epidermal proteins, forming haptens that trigger an immune response. This makes phenylacetaldehyde derivatives potent skin sensitizers and severe eye irritants[1].

• Enhanced Lipophilicity: The addition of two methoxy groups (-OCH₃) on the aromatic ring significantly increases the molecule's lipophilicity compared to standard aliphatic aldehydes. This allows the chemical to permeate standard latex gloves and biological membranes with alarming efficiency.

• Autoxidation & Air Sensitivity: Aromatic aldehydes are prone to radical-mediated autoxidation in the presence of atmospheric oxygen, gradually degrading into 2-(3,5-dimethoxyphenyl)acetic acid[2]. This process can occasionally generate peroxide intermediates, necessitating strict air-free handling and inert storage[3]. Furthermore, these compounds are classified as combustible liquids, requiring strict isolation from ignition sources[4].

Quantitative PPE Specification Matrix

To mitigate the risks outlined above, standard laboratory attire is insufficient. The following table summarizes the mandatory Personal Protective Equipment (PPE) and the mechanistic justification for each selection.

PPE Category	Technical Specification	Mechanistic Justification (Causality)
Eye/Face Protection	ANSI Z87.1 Chemical splash goggles. Add a full face shield if handling volumes >50 mL.	Aldehydes rapidly cross-link corneal proteins, causing severe, sometimes irreversible eye irritation[4].
Hand Protection	Heavy-duty Nitrile (≥8 mil thickness) or Butyl rubber gloves. Double-gloving is mandatory.	The lipophilic 3,5-dimethoxy aromatic ring enhances dermal penetration. Latex is highly permeable to organic aldehydes and will fail as a barrier.
Body Protection	Flame-Resistant (FR) Lab Coat (fully buttoned) and full-length trousers.	Phenylacetaldehydes are combustible liquids[5]. FR coats prevent ignition from potential static discharge during inert gas purging.
Respiratory Control	Chemical Fume Hood (Face velocity: 80–120 fpm).	Vapor inhalation causes acute respiratory tract irritation. Engineering controls (hood containment) are prioritized over wearable respirators[6].

Standard Operating Procedure: Air-Free Handling & Transfer

Because 2-(3,5-Dimethoxyphenyl)acetaldehyde degrades upon oxygen exposure, it must be handled using air-free techniques. This step-by-step methodology incorporates self-validating checks to ensure protocol integrity.

Phase 1: Environmental Setup & Validation

• Validate Engineering Controls: Check the fume hood monitor to ensure a face velocity between 80–120 feet per minute (fpm). Self-validation: Tape a small piece of tissue to the sash; it should pull steadily inward.

• Establish Inert Atmosphere: Set up a Schlenk line or a simple inert gas manifold using ultra-high purity (UHP) Argon or Nitrogen[2]. Ensure all lines are purged of atmospheric air.

Phase 2: PPE Donning & Integrity Check

• Don your FR lab coat and chemical splash goggles.

• The Inflation Test: Before donning your inner nitrile glove, trap air inside it and roll the cuff to pressurize the fingers. Self-validation: If the glove holds pressure without deflating, the barrier is free of microscopic pinholes. Don the outer glove immediately after.

Phase 3: Reagent Extraction

• Retrieve the 2-(3,5-Dimethoxyphenyl)acetaldehyde from -20°C storage[3].

• Equilibration: Place the sealed vial in a desiccator and allow it to reach room temperature. Causality: Opening a cold vial exposes the reagent to atmospheric moisture, which condenses inside the vessel and accelerates chemical degradation.

• Secure the equilibrated vial in a clamp inside the fume hood. Insert a pressure-equalizing needle connected to your Argon line into the septum.

• Using a gas-tight glass syringe, extract the required volume. Causality: Glass syringes are required because lipophilic aldehydes can leach plasticizers from standard polypropylene syringes, contaminating your reaction.

Phase 4: Post-Transfer Decontamination

• Flush the reagent vial's headspace with Argon for 30 seconds before sealing it tightly with Parafilm. Return it immediately to -20°C storage.

• Rinse all contaminated glassware and syringes with a non-polar solvent (e.g., hexanes) to dissolve the lipophilic aldehyde, followed by an acetone rinse, before sending them to standard washing.

Spill Mitigation and Waste Disposal Plan

In the event of a containment breach, immediate and calculated action is required. Do not use water to clean up an aldehyde spill, as the compound is immiscible and will simply spread over the surface[4].

Step-by-Step Spill Recovery:

• Isolate: Stop the flow of material and immediately extinguish all nearby ignition sources, heat, or sparks[6].

• Contain: Surround and cover the spill with an inert, non-combustible absorbent material such as dry vermiculite, diatomaceous earth, or dry sand[4].

• Collect: Using non-sparking tools, sweep the absorbed mixture into a highly visible, sealable hazardous waste container.

• Decontaminate: Wipe down the fume hood surface with a mild detergent and water solution to remove residual lipophilic traces.

Waste Segregation: Dispose of all absorbed spill material, contaminated gloves, and empty reagent vials in a designated Halogen-Free Organic Waste container. Never mix aldehyde waste with strong oxidizing agents or strong bases, as this can trigger violent exothermic reactions[2].

Operational Workflow Visualization

Operational safety workflow for handling 2-(3,5-Dimethoxyphenyl)acetaldehyde.

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